4-(Trifluoromethyl)piperidin-1-amine hydrochloride

• CAS: 152627-53-7

Core Science & Biosynthesis

physicochemical properties of 4-(trifluoromethyl)piperidin-1-amine HCl

An In-depth Technical Guide to the Physicochemical Properties of 4-(trifluoromethyl)piperidin-1-amine HCl

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-(trifluoromethyl)piperidin-1-amine hydrochloride is a fluorinated heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The strategic incorporation of a trifluoromethyl (CF₃) group onto the piperidine scaffold, a privileged structure in pharmaceuticals, can profoundly influence a molecule's physicochemical and pharmacokinetic properties. This guide provides a comprehensive analysis of the known and predicted physicochemical characteristics of 4-(trifluoromethyl)piperidin-1-amine HCl. It details the structural features, core properties such as solubility, pKa, and lipophilicity, and presents robust, field-proven experimental protocols for their determination. As a novel compound, much of its characterization relies on theoretical principles and data from close structural analogs. Therefore, this document emphasizes not only the predicted properties but also the authoritative methodologies required to validate them, empowering researchers to generate the precise data needed for their discovery programs.

Chemical Identity and Structure

A precise understanding of the molecule's structure is the foundation for evaluating its properties and potential applications.

Nomenclature and Chemical Identifiers

• Systematic (IUPAC) Name: 4-(Trifluoromethyl)piperidin-1-amine hydrochloride

• Molecular Formula: C₆H₁₂ClF₃N₂

• Molecular Weight: 216.62 g/mol

• CAS Number: While a specific CAS number for the mono-hydrochloride is not widely indexed, the parent free base is related to the dihydrochloride salt, registered under CAS 1779124-63-8 for a different but related structure, highlighting the need for careful sourcing and characterization. The dihydrochloride of the parent amine has been assigned PubChem CID 53418162.[1]

Molecular Structure

The structure consists of a piperidine ring substituted at the 4-position with a trifluoromethyl group and at the 1-position (the ring nitrogen) with an amine group (-NH₂). The hydrochloride salt form indicates that one of the basic nitrogen atoms is protonated and associated with a chloride counter-ion.

Caption: 2D Structure of 4-(trifluoromethyl)piperidin-1-amine HCl.

Structural Analysis

The molecule's behavior is dictated by the interplay of its three key functional components:

• Piperidine Ring: A saturated six-membered heterocycle that provides a rigid, three-dimensional scaffold common in many approved drugs.[2]

• Trifluoromethyl (CF₃) Group: A potent electron-withdrawing group. Its inclusion is a cornerstone of modern medicinal chemistry, used to enhance metabolic stability, increase lipophilicity, and modulate the basicity (pKa) of nearby functional groups.[3][4][5]

• N-Amino Group (Hydrazine Moiety): The -NH₂ group attached to the ring nitrogen makes this compound a substituted hydrazine. The presence of two basic nitrogen centers is a critical feature for its acid-base properties. The hydrochloride salt form improves handling and aqueous solubility compared to the free base.

Caption: Key structural components and their influence on physicochemical properties.

Core Physicochemical Properties

Quantitative data for this specific molecule is not widely published. The following table summarizes expected properties based on chemical principles and data from close analogs, such as 4-(trifluoromethyl)piperidine HCl.

Property	Value / Expected Value	Comments and Rationale
Molecular Formula	C₆H₁₂ClF₃N₂	-
Molecular Weight	216.62 g/mol	-
Physical State	White to off-white solid	Expected for a hydrochloride salt of an organic amine. The related 4-(trifluoromethyl)piperidine HCl is a solid.[6]
Melting Point	Data not available	The analog 4-(trifluoromethyl)piperidine HCl has a reported melting point of 155-159 °C.[6] Another source reports 180-182°C for a similarly named compound.[7] Experimental determination is required.
Solubility	Soluble in water and polar protic solvents (e.g., methanol, ethanol).[7] Limited solubility in non-polar organic solvents.	As an ionic salt, it is expected to be soluble in polar solvents. Solubility in solvents like dichloromethane can be achieved by converting the salt to the free base.[8]
pKa	Data not available. Two pKa values are expected.	The CF₃ group's strong electron-withdrawing effect will lower the pKa of both nitrogen atoms compared to an unsubstituted piperidine.[9] The exocyclic NH₂ is expected to be the more basic center. Experimental determination via potentiometric titration is necessary.
LogP (Octanol/Water)	Data not available (for the free base).	The CF₃ group generally increases lipophilicity.[5] The predicted XlogP for the free base of the related 4-(trifluoromethyl)piperidine is 1.7, suggesting moderate lipophilicity.[10]

Experimental Protocols for Characterization

To address the data gaps for this compound, the following standardized protocols are recommended. These methods are designed to be self-validating and are grounded in established analytical principles.

Protocol: Determination of Aqueous Solubility

• Causality: This gravimetric method determines the saturation concentration of the compound in water, a critical parameter for any potential biological application. It is straightforward and does not require specialized equipment beyond a standard analytical lab setup.

• Methodology:

  • Preparation: Add an excess amount of 4-(trifluoromethyl)piperidin-1-amine HCl (approx. 100 mg) to a known volume of deionized water (e.g., 5.0 mL) in a glass vial.

  • Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25 °C) using a shaker or magnetic stirrer for 24 hours to ensure equilibrium is reached.

  • Separation: Allow the suspension to settle. Centrifuge the sample to pellet the excess solid.

  • Sampling: Carefully withdraw a precise aliquot (e.g., 1.00 mL) of the clear supernatant, ensuring no solid particles are transferred.

  • Solvent Removal: Transfer the aliquot to a pre-weighed vial. Evaporate the water completely under a stream of nitrogen or using a lyophilizer.

  • Quantification: Weigh the vial containing the dried residue. The difference between the final and initial vial weights gives the mass of the dissolved compound.

  • Calculation: Express the solubility in mg/mL or mol/L.

Protocol: Potentiometric Titration for pKa Determination

• Causality: The pKa dictates the ionization state of a molecule at a given pH, which governs its solubility, membrane permeability, and target binding. Potentiometric titration is the gold standard for pKa determination due to its precision and direct measurement of pH changes upon addition of a titrant.[11][12]

Caption: Workflow for experimental pKa determination via potentiometric titration.

• Methodology:

  • Solution Preparation: Accurately weigh and dissolve a sample of the compound in deionized water with a known ionic strength (e.g., 0.01 M KCl) to create a solution of known concentration (e.g., 0.01 M).[12]

  • Titrant: Use a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Titration: Place the analyte solution in a jacketed beaker at a constant temperature (25 °C). Immerse a calibrated pH electrode. Add the NaOH titrant in small, precise increments, recording the pH after each addition.

  • Data Analysis: Plot pH versus the volume of NaOH added. The pKa values correspond to the pH at the half-equivalence points on the titration curve. Since two basic groups are present, two inflection points and two pKa values are expected.

Protocol: Shake-Flask Method for LogP Determination using ¹⁹F NMR

• Causality: LogP is a measure of a compound's lipophilicity, which is crucial for predicting its absorption and distribution. For fluorinated compounds, ¹⁹F NMR offers a highly sensitive and direct method for quantification in both the aqueous and octanol phases, avoiding the need for UV activity.[13][14]

• Methodology:

  • Preparation of Free Base: Before the experiment, the HCl salt must be converted to the more lipophilic free base. Dissolve the salt in water, add a base (e.g., NaHCO₃ solution) to raise the pH above the highest pKa, and extract the free base into an organic solvent like ethyl acetate. Dry and evaporate the solvent to isolate the free amine.

  • System Preparation: In a vial, combine 2 mL of 1-octanol and 2 mL of water (pre-saturated with each other). Add a known quantity of the free base (e.g., 5-10 mg) and a fluorinated internal standard (e.g., trifluoroethanol).[15]

  • Equilibration: Stir the biphasic mixture vigorously for 1 hour, then let it stand for at least 1 hour to allow for complete phase separation.[15]

  • Sampling: Carefully take an aliquot (e.g., 0.5 mL) from both the upper octanol layer and the lower aqueous layer.

  • NMR Analysis: Acquire a quantitative ¹⁹F NMR spectrum for each aliquot. Integrate the signals corresponding to the compound and the internal standard.

  • Calculation: The ratio of the compound's concentration in the octanol and water phases (determined from the NMR integrations relative to the standard) gives the partition coefficient, P. LogP is the base-10 logarithm of this value.

Anticipated Spectroscopic Profile

While experimental spectra are not available, a predictive analysis based on the structure is as follows:

• ¹H NMR: Expect complex multiplets in the aliphatic region (1.5-3.5 ppm) for the non-equivalent piperidine ring protons. A broad singlet corresponding to the -NH₂ protons would also be present, with its chemical shift being solvent-dependent.

• ¹³C NMR: Signals for the piperidine ring carbons are expected. The carbon atom attached to the CF₃ group will appear as a quartet due to one-bond C-F coupling. The CF₃ carbon itself will also be a quartet.

• ¹⁹F NMR: A single, sharp resonance is expected for the three equivalent fluorine atoms of the CF₃ group. This signal is highly useful for purity assessment and quantification.

• Mass Spectrometry: In ESI+ mode, the spectrum should show a prominent peak for the molecular ion of the free base [M+H]⁺ at m/z 169.09.

Stability and Handling

• Storage: Based on data for analogous compounds, storage at 2-8°C in a dry, well-sealed container is recommended to prevent moisture absorption and potential degradation.[6]

• Handling: The compound is an irritant. Standard laboratory personal protective equipment (gloves, safety glasses, lab coat) should be used.[16] As a hydrochloride salt, it is generally more stable and less volatile than its corresponding free base.

Relevance in Drug Discovery

The 4-(trifluoromethyl)piperidin-1-amine HCl scaffold is a valuable starting point for library synthesis. The physicochemical properties discussed here are critical determinants of a drug candidate's ADME (Absorption, Distribution, Metabolism, Excretion) profile.

• Lipophilicity (LogP): A LogP in the range of 1-3 is often considered optimal for oral drug absorption and cell membrane permeability. The expected moderate lipophilicity of this compound's free base is a favorable starting point.

• Basicity (pKa): The pKa influences aqueous solubility at physiological pH and the potential for interactions with acidic residues in protein targets. The reduced basicity due to the CF₃ group can be advantageous in mitigating off-target effects associated with highly basic amines, such as hERG channel interactions.[9]

• Metabolic Stability: The C-F bond is exceptionally strong, and the CF₃ group can shield adjacent positions from metabolic attack (e.g., by cytochrome P450 enzymes), thereby increasing the compound's half-life in the body.[3]

Sources

• 1. PubChemLite - 4-(trifluoromethyl)piperidin-1-amine dihydrochloride (C6H11F3N2) [pubchemlite.lcsb.uni.lu]
• 2. N-(4-fluorophenyl)piperidin-4-amine | 38043-08-2 | Benchchem [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. jelsciences.com [jelsciences.com]
• 5. pharmacyjournal.org [pharmacyjournal.org]
• 6. 4-(Trifluoromethyl)piperidine 97 155849-49-3 [sigmaaldrich.com]
• 7. 4-(trifluoromethyl)piperidine Hydrochloride at Best Price in Changzhou, Jiangsu | Changzhou Vx Chemicals Co., Ltd. [tradeindia.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. scientificupdate.com [scientificupdate.com]
• 10. 4-(Trifluoromethyl)piperidine | C6H10F3N | CID 136469 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium at room temperature (25±0.5oC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. applications.emro.who.int [applications.emro.who.int]
• 13. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. connectsci.au [connectsci.au]
• 16. 4-(Trifluoromethyl)piperidine hydrochloride, 97% 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

Structure Elucidation of Trifluoromethylated Piperidines: A Multi-Technique Approach to Conquering Complexity

An In-depth Technical Guide:

Introduction: The Strategic Value of the CF₃-Piperidine Motif

The piperidine ring is a cornerstone of medicinal chemistry, featuring prominently in a vast number of natural products and FDA-approved pharmaceuticals.[1] Its trifluoromethylated (CF₃) analogue has emerged as a particularly powerful scaffold in modern drug discovery. The incorporation of a trifluoromethyl group can profoundly enhance a molecule's pharmacological profile by increasing metabolic stability, modulating lipophilicity and pKa, and improving binding affinity through unique electrostatic and steric interactions.[2][3]

However, the very features that make the CF₃ group so attractive—its strong electron-withdrawing nature and steric bulk—also introduce significant challenges to structural elucidation. These challenges are compounded by the inherent conformational flexibility of the piperidine ring. An unambiguous and precise determination of the complete molecular architecture, including stereochemistry and the preferred conformation of the piperidine ring, is non-negotiable for understanding structure-activity relationships (SAR) and ensuring the safety and efficacy of a drug candidate.

This guide provides researchers, scientists, and drug development professionals with an in-depth, field-proven framework for the comprehensive structure elucidation of trifluoromethylated piperidines. We will move beyond a simple listing of techniques to explain the causality behind experimental choices, presenting an integrated workflow that leverages the synergistic strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), X-ray Crystallography, and computational methods to deliver a self-validating, authoritative structural assignment.

The Core Analytical Workflow: An Integrated Strategy

The definitive characterization of a trifluoromethylated piperidine is not achieved by a single technique but by the convergence of evidence from multiple orthogonal methods. Each technique provides a unique piece of the structural puzzle, and their combined application forms a robust, self-validating system.

Caption: Integrated workflow for the structure elucidation of complex molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Investigation

NMR is the most powerful technique for elucidating the structure of organic molecules in solution. For trifluoromethylated piperidines, a combination of ¹H, ¹³C, ¹⁹F, and multi-dimensional NMR experiments is essential.

¹H and ¹³C NMR: Mapping the Carbon Skeleton

While standard, these techniques provide the foundational map of the molecule.

• ¹H NMR: Provides information on the number of different proton environments and their neighboring protons through chemical shifts and spin-spin coupling. In piperidines, the coupling constants between vicinal protons are critical for deducing their relative stereochemistry (axial vs. equatorial).

• ¹³C NMR: Reveals the number of distinct carbon environments. The carbon atom directly attached to the CF₃ group is a key diagnostic signal, appearing as a quartet due to ¹J(C,F) coupling (typically 280-290 Hz).[4] The adjacent carbons will also show smaller quartet splittings due to ²J(C,F) coupling.

¹⁹F NMR: The High-Sensitivity Probe

The ¹⁹F nucleus is a spin ½ nucleus with 100% natural abundance and a sensitivity 83.4% relative to ¹H, making ¹⁹F NMR an exceptionally powerful tool.[5]

• Expertise & Causality: Why is ¹⁹F NMR so crucial? The fluorine nucleus has a very large chemical shift range (~800 ppm), making the ¹⁹F chemical shift exquisitely sensitive to subtle changes in the local electronic environment.[5] This sensitivity allows it to act as a powerful probe for identifying binding events, assessing protein topology, and confirming structural details.[6] Furthermore, since fluorine is virtually absent in most biological systems, there is no background signal, leading to clean, unambiguous spectra.[7][8] This makes it ideal for applications like fragment-based drug discovery (FBDD).[5][6][9]

A typical ¹⁹F NMR spectrum of a trifluoromethylated piperidine will show a singlet (if there are no other fluorine atoms or coupled protons nearby), with a chemical shift that is highly informative of its electronic environment.

2D NMR: Assembling the Puzzle Pieces

For complex substitution patterns, 2D NMR is non-negotiable for establishing atom-to-atom connectivity.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2 or 3 bonds), allowing for the tracing of proton networks within the piperidine ring and its substituents.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal to its directly attached carbon atom, providing a definitive link between the ¹H and ¹³C assignments.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for connecting disparate parts of the molecule. It identifies longer-range correlations (2-3 bonds) between protons and carbons. For example, an HMBC correlation between the protons of an N-alkyl substituent and the C-2 and C-6 carbons of the piperidine ring unequivocally confirms the point of attachment.

Caption: A systematic workflow for NMR-based covalent structure determination.

Conformational Analysis: The Power of Coupling Constants

The biological activity of a piperidine derivative is critically dependent on its three-dimensional shape, particularly the axial or equatorial orientation of its substituents. NMR provides a powerful means to determine this in solution.

• Expertise & Causality: The key insight here is the use of three-bond coupling constants, particularly ³J(¹⁹F,¹H), to determine the conformation.[10][11] The magnitude of this coupling is dependent on the dihedral angle between the fluorine and proton. A large coupling constant (e.g., 30-40 Hz) is indicative of an anti-periplanar (180°) arrangement, which often corresponds to an axial orientation of the fluorine-containing group, while a smaller coupling (e.g., 5-15 Hz) suggests a gauche relationship, often implying an equatorial position.[10][11] This experimental observation, when combined with computational analysis, provides a validated picture of the molecule's preferred shape in solution.[10][12][13]

Technique	Information Gained	Causality/Why it's Important
¹H NMR	Proton environments, multiplicity, coupling constants	Defines basic proton framework and stereochemical relationships.
¹³C NMR	Carbon environments, presence of CF₃ (quartet)	Confirms the carbon skeleton and the location of the CF₃ group.
¹⁹F NMR	Fluorine electronic environment, purity	Highly sensitive probe for structural integrity and molecular interactions.[5][6]
COSY	¹H-¹H connectivity	Establishes proton spin systems within the ring and substituents.
HSQC	Direct ¹H-¹³C connectivity	Unambiguously links proton and carbon assignments.
HMBC	Long-range ¹H-¹³C connectivity	Connects the individual spin systems to build the complete molecular structure.
NOESY/ROESY	Through-space ¹H-¹H proximity	Determines relative stereochemistry and conformation by identifying protons close in space.

Experimental Protocol: Comprehensive NMR Analysis

• Sample Preparation: Weigh approximately 5-10 mg of the purified compound. Dissolve the sample in 0.6-0.7 mL of a high-purity deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical as it can influence the conformational equilibrium.[10][12]

• 1D Spectra Acquisition: Acquire standard ¹H, ¹³C{¹H}, and ¹⁹F{¹H} spectra. Ensure sufficient resolution and signal-to-noise.

• 2D Spectra Acquisition: Acquire a suite of 2D experiments, including gCOSY, gHSQC, and gHMBC. For conformational analysis, acquire a NOESY or ROESY experiment with an appropriate mixing time (e.g., 300-800 ms).

• Data Processing and Analysis: Process all spectra using appropriate window functions. Begin by assigning the most distinct signals (e.g., aromatic protons, the CF₃-bearing carbon quartet). Use the HSQC to link proton and carbon signals. Trace out spin systems using the COSY. Finally, use the HMBC correlations to piece together the entire molecular framework. Cross-reference all assignments for self-consistency.

Mass Spectrometry (MS): Confirming the Formula

Mass spectrometry is indispensable for determining the molecular weight and elemental composition of the compound.

• High-Resolution Mass Spectrometry (HRMS): This is the gold standard for confirming the molecular formula. By measuring the mass-to-charge ratio (m/z) to a high degree of precision (e.g., < 5 ppm), HRMS can distinguish between compounds with the same nominal mass but different elemental compositions, providing strong evidence for the proposed structure.

• Fragmentation Analysis: While the C-F bond is strong, characteristic fragmentation patterns can still be observed. Electron Ionization (EI) or Collision-Induced Dissociation (CID) in tandem MS (MS/MS) can induce fragmentation. Common fragmentation pathways for trifluoromethylated heterocycles include the loss of a ·CF₃ radical, elimination of HF, or rearrangement involving the loss of difluorocarbene (:CF₂).[14][15] Analyzing these fragments can provide valuable clues about the molecule's structure, corroborating the data from NMR.

X-ray Crystallography: The Unambiguous Answer

When a suitable single crystal can be grown, X-ray crystallography provides the most definitive and unambiguous structural information.[16] It stands as the ultimate arbiter for confirming connectivity, absolute stereochemistry, and the solid-state conformation of a molecule.[16][17]

• Trustworthiness: The result of a successful single-crystal X-ray diffraction experiment is a three-dimensional model of the electron density of the molecule, from which atomic positions can be determined with extremely high precision. This provides unequivocal proof of the structure, validating all inferences made from spectroscopic and spectrometric data.[16][18] The resulting data, such as bond lengths, bond angles, and torsion angles, are invaluable for computational modeling and understanding intermolecular interactions in the crystal lattice.[19]

Caption: The experimental workflow for single-crystal X-ray crystallography.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: This is often the most challenging step. Grow single crystals of the compound using techniques like slow evaporation from a suitable solvent system, vapor diffusion, or slow cooling.

• Crystal Mounting and Data Collection: Mount a high-quality single crystal on a goniometer head. Collect diffraction data using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα) and detector.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the phase problem using direct methods or Patterson methods to generate an initial electron density map and molecular model.

• Refinement: Refine the atomic positions, and thermal parameters against the experimental data until the model converges, as indicated by a low R-factor.

• Validation: The final structure should be validated for geometric reasonability and is typically deposited in a crystallographic database as a Crystallographic Information File (CIF).

Conclusion: A Unified and Authoritative Approach

The structure elucidation of trifluoromethylated piperidines requires a sophisticated and integrated analytical strategy. The journey begins with MS and a comprehensive suite of 1D and 2D NMR experiments, which together allow for the confident proposal of a covalent structure and its preferred conformation in solution. ¹⁹F NMR, in particular, serves as a uniquely sensitive probe of the local molecular environment. For absolute and unambiguous confirmation, single-crystal X-ray crystallography remains the unparalleled gold standard. By synergistically applying these techniques and validating experimental observations with computational modeling, researchers can navigate the complexities of this important chemical class, ensuring the scientific integrity required for the development of next-generation therapeutics.

References

• Validating the Structure of Novel 2-Piperidinol Derivatives by X-ray Crystallography: A Compar
• Dalvit, C., et al. (2016). Applications of 19F-NMR in Fragment-Based Drug Discovery. PMC - NIH.
• Barba-Behrens, N., et al.
• Pellecchia, M., et al. (2015). Fragment Based Drug Discovery: Practical Implementation Based on 19F NMR Spectroscopy.
• Lee, J., et al. (2024). Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. MDPI.
• Lee, J., et al. (2024). Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. AOAR*.
• Takeuchi, K., et al. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery. RSC Chemical Biology (RSC Publishing).
• Kagramanov, N. D., et al. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Fluorine Notes.
• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal.
• Nishiwaki, T. Studies on Organic Fluorine Compounds. II.
• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. PMC.
• Al-Majid, A. M., et al. (2020). X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties. MDPI.
• Al-Majid, A. M., et al. X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties. JYX.
• Al-Majid, A. M., et al. (2015).
• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. University of Münster.
• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference.
• Application Notes and Protocols for the Structural Elucidation of a Complex Piperidine Derivative using NMR Spectroscopy. (2025). Benchchem.
• Hassan, G. S., et al. (2025). Synthesis and crystal structure of piperidinyl propanenitrile. PMC.
• Shishkov, V. V., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI.
• Structure of trifluoromethyl piperidine derivative. (2023).
• Khusnutdinov, R. I., et al. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. Semantic Scholar.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Applications of 19F-NMR in Fragment-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery - A*STAR OAR [oar.a-star.edu.sg]
• 9. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 10. d-nb.info [d-nb.info]
• 11. researchgate.net [researchgate.net]
• 12. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cris.technion.ac.il [cris.technion.ac.il]
• 14. Volume # 5(138), September - October 2021 — "Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups" [en.notes.fluorine1.ru]
• 15. Studies on Organic Fluorine Compounds. II. Mass Spectrometry of Trifluoromethylated Pyridines. [jstage.jst.go.jp]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Crystal structures of two chiral piperidine derivatives: 1-[(1R)-2-hy­droxy-1-phenyl­eth­yl]piperidin-4-one and 8-[(1S)-1-phenyl­eth­yl]-1,4-dioxa-8-aza­spiro­[4.5]decane-7-thione - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

An In-Depth Technical Guide to 4-(Trifluoromethyl)piperidin-1-amine Hydrochloride: A Key Building Block for Modern Drug Discovery

This guide provides a comprehensive technical overview of 4-(Trifluoromethyl)piperidin-1-amine hydrochloride, a fluorinated heterocyclic building block of significant interest to researchers, scientists, and professionals in drug development. We will delve into its synthesis, physicochemical properties, analytical characterization, and strategic applications, grounding our discussion in established chemical principles and field-proven insights.

Introduction: The Strategic Value of Fluorinated Piperidines

The piperidine ring is one of the most prevalent saturated N-heterocyclic scaffolds in pharmaceuticals, valued for its ability to impart favorable physicochemical properties such as aqueous solubility and to serve as a versatile scaffold for exploring chemical space.[1] The strategic incorporation of a trifluoromethyl (-CF3) group can further enhance the pharmacological profile of a molecule.[2] This powerful electron-withdrawing group can modulate the basicity (pKa) of the piperidine nitrogen, increase metabolic stability by blocking potential sites of oxidation, and enhance membrane permeability and bioavailability due to its lipophilic nature.[1][2]

4-(Trifluoromethyl)piperidin-1-amine hydrochloride combines these features with a reactive N-amino (hydrazine) moiety. This makes it a particularly valuable intermediate, enabling its covalent linkage to other molecules to form hydrazones or its use in constructing more complex heterocyclic systems. This guide will provide the technical foundation necessary to effectively synthesize, characterize, and utilize this potent building block in drug discovery programs.

Synthesis and Mechanism

The synthesis of 4-(Trifluoromethyl)piperidin-1-amine hydrochloride is best approached as a two-stage process. First, the core 4-(trifluoromethyl)piperidine is synthesized. This is followed by a direct N-amination of the piperidine nitrogen and subsequent conversion to its hydrochloride salt.

Stage 1: Synthesis of 4-(Trifluoromethyl)piperidine

The most direct and robust method for installing the trifluoromethyl group at the 4-position of the piperidine ring is through the fluorination of a readily available carboxylic acid precursor using sulfur tetrafluoride (SF4).[3] This method, while requiring specialized equipment due to the hazardous nature of the reagents, is highly effective.

Reaction: 4-Piperidinecarboxylic Acid → 4-(Trifluoromethyl)piperidine

Causality of Experimental Choices:

• Reagent: Sulfur tetrafluoride (SF4) is a potent fluorinating agent capable of converting carboxylic acids directly to trifluoromethyl groups. Anhydrous hydrogen fluoride (HF) is often used as a catalyst and solvent in this transformation.[3]

• Solvent: A non-protic, inert solvent like dichloromethane or trichloromethane is used to ensure compatibility with the highly reactive SF4 and HF.[3]

• Equipment: The reaction must be conducted in a high-pressure autoclave (e.g., made of stainless steel) due to the gaseous nature of SF4 and the elevated temperatures required for the reaction to proceed efficiently.[3]

• Work-up: The reaction is quenched in ice water, and the acidic mixture is neutralized with a base (e.g., sodium hydroxide) to a pH of 10. This ensures the deprotonation of the piperidine nitrogen, rendering the product extractable into an organic solvent.[3]

Experimental Protocol: Synthesis of 4-(Trifluoromethyl)piperidine [3]

• Charging the Reactor: In a 1L stainless steel autoclave, charge 4-piperidinecarboxylic acid (1.0 mol), trichloromethane (1.5 L), and anhydrous hydrofluoric acid (0.5 L).

• Reagent Addition: Seal the autoclave and cool it. Carefully add sulfur tetrafluoride (SF4) (2.5 mol).

• Reaction: While stirring, gradually heat the mixture to 85 °C. Maintain this temperature for 3-4 hours. The pressure inside the vessel will increase.

• Cooling and Quenching: Cool the reactor to room temperature. Carefully vent the unreacted SF4 and by-products (e.g., thionyl difluoride) through an alkaline scrubber.

• Work-up: Slowly transfer the reaction mixture into a vessel containing ice water (2 L).

• Neutralization: Neutralize the aqueous mixture to a pH of 10 by the controlled addition of a concentrated sodium hydroxide solution.

• Extraction: Extract the aqueous layer with chloroform or dichloromethane (3 x 500 mL).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by fractional distillation to yield 4-(trifluoromethyl)piperidine.

Stage 2: N-Amination and Salt Formation

The introduction of the amino group onto the piperidine nitrogen is achieved via electrophilic amination. Hydroxylamine-O-sulfonic acid (HOSA) is an effective and widely used reagent for this transformation. The reaction proceeds via nucleophilic attack of the piperidine nitrogen on the electron-deficient nitrogen of HOSA.

Reaction: 4-(Trifluoromethyl)piperidine → 4-(Trifluoromethyl)piperidin-1-amine → 4-(Trifluoromethyl)piperidin-1-amine hydrochloride

Causality of Experimental Choices:

• Reagent: Hydroxylamine-O-sulfonic acid (HOSA) serves as a convenient source of an electrophilic amino group (NH2+ synthon).[4]

• Stoichiometry and Base: The reaction requires a strong base (e.g., NaOH) and a significant excess of the parent piperidine. This is critical for two reasons:

  • To neutralize the sulfonic acid by-product.

  • To act as the solvent and drive the reaction to completion. High yields are typically obtained with a piperidine-to-HOSA molar ratio of at least 2:1, and often higher.[5]

• Influence of the -CF3 Group: The electron-withdrawing nature of the trifluoromethyl group reduces the nucleophilicity of the piperidine nitrogen compared to unsubstituted piperidine. This may necessitate more forcing conditions (e.g., slightly elevated temperature or longer reaction times) to achieve high conversion. Careful monitoring of the reaction progress by GC-MS or TLC is crucial.

• Salt Formation: The final hydrochloride salt is formed by treating the isolated free base with a solution of hydrogen chloride (e.g., HCl in diethyl ether or isopropanol). This provides a stable, crystalline solid that is easier to handle and store than the free base.

Proposed Experimental Protocol: Synthesis of 4-(Trifluoromethyl)piperidin-1-amine Hydrochloride

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve 4-(trifluoromethyl)piperidine (3.0 mol) in an aqueous solution of sodium hydroxide (40%, 1.5 L). Cool the mixture to 10-15 °C in an ice bath.

• HOSA Addition: Prepare a solution of hydroxylamine-O-sulfonic acid (HOSA) (1.0 mol) in water. Add this solution dropwise to the stirred piperidine mixture over 2-3 hours, ensuring the temperature remains below 20 °C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 12-18 hours.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether and shake. The organic phase, containing the product and excess piperidine, will separate. Extract the aqueous phase with additional diethyl ether (2 x 300 mL).

• Isolation of Free Base: Combine the organic layers. Most of the excess piperidine can be removed by distillation. The remaining residue contains the desired 4-(trifluoromethyl)piperidin-1-amine.

• Salt Formation: Dissolve the crude free base in anhydrous diethyl ether (500 mL) and cool in an ice bath. Slowly add a 2 M solution of HCl in diethyl ether until precipitation ceases.

• Purification: Collect the resulting white precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield 4-(trifluoromethyl)piperidin-1-amine hydrochloride.

Physicochemical and Analytical Data

Table 1: Physicochemical Properties

Property	Value	Source
IUPAC Name	4-(Trifluoromethyl)piperidin-1-amine hydrochloride	---
Molecular Formula	C6H12ClF3N2	Calculated
Molecular Weight	204.62 g/mol	Calculated
Predicted XlogP	1.4	PubChemLite[6]
Appearance	White to off-white solid	Predicted
Solubility	Soluble in water, methanol. Insoluble in non-polar organic solvents.	Predicted

Analytical Characterization Workflow

A combination of spectroscopic techniques should be employed to confirm the structure and assess the purity of the final product.

Table 2: Expected Analytical Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the piperidine ring protons, likely showing complex splitting patterns due to the rigid ring structure and the influence of the trifluoromethyl group. A broad signal for the -NH-NH3+ protons.
¹³C NMR	A quartet for the -CF3 carbon due to C-F coupling. Signals for the piperidine ring carbons.
¹⁹F NMR	A singlet corresponding to the three equivalent fluorine atoms of the -CF3 group.
Mass Spec (ESI+)	Predicted [M+H]+ for the free base (C6H11F3N2) at m/z = 169.0947.[6]
FT-IR	Characteristic peaks for N-H stretching (amine salt), C-H stretching (aliphatic), and strong C-F stretching bands.

Applications in Drug Development

N-aminopiperidines are versatile intermediates in medicinal chemistry.[7] The primary amino group can act as a nucleophile to form hydrazones, which are themselves a class of bioactive compounds, or it can be used as a handle for further synthetic elaboration.

1. Scaffold for Novel Therapeutics: The 4-(trifluoromethyl)piperidin-1-amine scaffold can be used as a starting point for the synthesis of novel compounds targeting a wide range of biological targets. The N-amino group can be derivatized to introduce pharmacophoric elements. For instance, related N-aminopiperidines have been used to synthesize CB1 cannabinoid receptor ligands.[8]

2. Synthesis of Hydrazone-Containing Agents: The amine group readily condenses with aldehydes and ketones to form stable hydrazone linkages. This is a powerful strategy for linking the trifluoromethyl-piperidine moiety to other complex fragments, enabling the exploration of structure-activity relationships (SAR) in a modular fashion.

3. Bioisosteric Replacement and Property Modulation: In a drug discovery program, this building block can be used as a bioisosteric replacement for other cyclic amines. The unique combination of the piperidine ring, the trifluoromethyl group, and the N-amino functionality allows for fine-tuning of properties such as:

• Basicity (pKa): The -CF3 group lowers the pKa of the ring nitrogen, which can reduce off-target effects related to high basicity, such as hERG channel interactions.[1]

• Lipophilicity and Permeability: The lipophilic -CF3 group can enhance cell membrane permeability and improve pharmacokinetic profiles.[2]

• Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation, which can increase the half-life of a drug candidate.[2]

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols must be followed. While a specific Safety Data Sheet (SDS) for 4-(Trifluoromethyl)piperidin-1-amine hydrochloride is not available, the safety profile can be inferred from related compounds like 4-(trifluoromethyl)piperidine.

Table 3: Hazard and Handling Information (Inferred)

Category	Recommendation
Hazards	Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.[9]
Handling	Handle in a well-ventilated area or fume hood. Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
First Aid	Skin Contact: Wash off immediately with plenty of soap and water. Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Inhalation: Move person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents.

Conclusion

4-(Trifluoromethyl)piperidin-1-amine hydrochloride is a high-value building block for medicinal chemistry and drug discovery. Its synthesis, while requiring careful handling of hazardous reagents, is achievable through established chemical transformations. The unique combination of a piperidine scaffold, a property-modulating trifluoromethyl group, and a reactive N-amino handle provides researchers with a powerful tool to create novel chemical entities with potentially improved pharmacological profiles. This guide provides the foundational knowledge for the synthesis, characterization, and strategic deployment of this important intermediate in the pursuit of next-generation therapeutics.

References

• Labarthe, E., Bougrine, A., Pasquet, V., & Delalu, H. (2013). A New Strategy for the Preparation of N-Aminopiperidine Using Hydroxylamine-O-Sulfonic Acid: Synthesis, Kinetic Modelling, Phase Equilibria, Extraction and Processes. Advances in Chemical Engineering and Science, 3, 157-163. Available at: [Link]

• Pavadai, E., et al. (2020). Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines. RSC Advances, 10, 13456-13468. Available at: [Link]

• Joy Salomi, R., Vinolyn Sylvia, S., & Rajendran, L. (2021). An Approximate Analytical Solution Of Nonlinear Equations In N-Aminopiperidine Synthesis: New Approach Of Homotopy Perturbation Method. ProQuest. Available at: [Link]

• Google Patents. (2006). Synthesis of 1-aminopiperidine. WO2006115456A1.

• Ford, G. J., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(50), 6831-6834. Available at: [Link]

• Kim, H., et al. (2023). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. The Journal of Organic Chemistry, 88(21), 15215-15223. Available at: [Link]

• LookChem. (n.d.). Cas 13035-19-3, 4-Aminopiperidine. Available at: [Link]

• Chem-Impex. (n.d.). 1-Aminopiperidine. Available at: [Link]

• Katoch-Rouse, R., et al. (2003). Synthesis, structure-activity relationship, and evaluation of SR141716 analogues: development of central cannabinoid receptor ligands with lower lipophilicity. Journal of Medicinal Chemistry, 46(4), 642-645. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Available at: [Link]

• Berggren, K., et al. (2012). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Journal of Medicinal Chemistry, 55(6), 2549-2560. Available at: [Link]

• Chemistry Stack Exchange. (2019). Reductive amination in case of secondary amines. Available at: [Link]

• da Silva, J. F. M., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences, 5(2). Available at: [Link]

• PubChemLite. (n.d.). 4-(trifluoromethyl)piperidin-1-amine dihydrochloride. Available at: [Link]

• Google Patents. (2014). Preparation method of trifluoromethyl piperidine compounds. CN102603611B.

• Wallace, R. G. (1980). Hydroxylamine-O-sulfonic acid—a versatile synthetic reagent. Aldrichimica Acta, 13(1), 3-12. Available at: [Link]

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Available at: [Link]

• PubChem. (n.d.). 4-(Trifluoromethyl)piperidine. Available at: [Link]

• MDPI. (2021). Design and Synthesis of Novel 5-((3-(Trifluoromethyl)piperidin-1-yl)sulfonyl)indoline-2,3-dione Derivatives as Promising Antiviral Agents. Available at: [Link]

• Swanson, D. M., et al. (2005). Identification and biological evaluation of 4-(3-trifluoromethylpyridin-2-yl)piperazine-1-carboxylic acid (5-trifluoromethylpyridin-2-yl)amide, a high affinity TRPV1 (VR1) vanilloid receptor antagonist. Journal of Medicinal Chemistry, 48(6), 1857-1872. Available at: [Link]

• Zhang, D., et al. (2024). Synthesis and Biological Evaluation of N–CF3 Diaryl Amines. ACS Omega, 9(8), 9876–9883. Available at: [Link]

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. jelsciences.com [jelsciences.com]
• 3. CN102603611B - Preparation method of trifluoromethyl piperidine compounds - Google Patents [patents.google.com]
• 4. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 5. Design, synthesis, and preliminary pharmacological evaluation of 4-aminopiperidine derivatives as N-type calcium channel blockers active on pain and neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 4-(Trifluoromethyl)piperidine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 7. rsc.org [rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]

Stability of Trifluoromethyl Piperidine Derivatives: A Technical Guide

Executive Summary

The incorporation of a trifluoromethyl (

) group into the piperidine scaffold is a high-impact strategy in modern medicinal chemistry, utilized to modulate basicity ( ), block metabolic "soft spots," and induce specific conformational biases. However, the stability of these derivatives is non-uniform; it depends critically on the regio-position of the group relative to the nitrogen atom ( , , or ).

This guide provides a structural and mechanistic analysis of trifluoromethyl piperidine stability, distinguishing between thermodynamic chemical stability (resistance to hydrolysis/elimination) and metabolic stability (resistance to enzymatic degradation).

Part 1: Physicochemical Stability & The Fluorine Effect

The Basicity Modulation ( Shift)

The piperidine nitrogen is typically highly basic (

). The strong electron-withdrawing nature of the group (Hammett ) reduces the electron density on the nitrogen lone pair via the inductive effect ( ).

• -Substitution (2- ): Drastic reduction in basicity ( ). The proximity allows for maximum inductive pull. This reduction often improves membrane permeability by increasing the fraction of neutral species at physiological pH (7.4), but may reduce solubility.
• -Substitution (3- ): Moderate reduction ( ). This is often the "sweet spot" for drug design, maintaining sufficient solubility while reducing lysosomal trapping.
• -Substitution (4- ): Minimal reduction ( ). The inductive effect dissipates over distance.

Conformational Stability: The "Gauche Effect"

Unlike non-fluorinated alkyl groups which prefer the equatorial position to minimize 1,3-diaxial interactions, 3-trifluoromethyl piperidines often exhibit a counter-intuitive preference for the axial conformation.

• Mechanism: This is driven by the Gauche Effect (hyperconjugation between the

  and orbitals) and electrostatic dipole minimization between the C-F bonds and the Nitrogen lone pair.

• Implication: This locks the pharmacophore in a specific vector, potentially increasing binding affinity (entropic advantage) but requiring careful modeling during docking studies.

Figure 1: The conformational equilibrium of 3-trifluoromethyl piperidine. Unlike methyl groups, the

group may prefer the axial position due to electronic effects.

Part 2: Chemical Reactivity & Degradation Pathways

The Alpha-Amino Instability Risk

The most critical stability concern arises in 2-trifluoromethyl piperidines (

-amino). While the C-F bond is strong (approx. 116 kcal/mol), the presence of the adjacent nitrogen lone pair can facilitate fluoride elimination under specific conditions.

• Mechanism (HF Elimination): If the nitrogen is forced into a planar geometry or heated under acidic conditions, the lone pair can donate into the C-CF3 bond, expelling a fluoride ion to form a highly reactive iminium ion .

• Hydrolysis: The resulting iminium ion reacts rapidly with water, leading to ring opening or dealkylation.

• Mitigation: 2-trifluoromethyl piperidines are generally stable as free bases or salts at room temperature. Instability peaks during synthetic steps involving strong Lewis acids or high temperatures.

Oxidative Dealkylation

In

-alkyl piperidines, the carbon to the nitrogen is prone to oxidation.

• Without

  : Rapid oxidation to an iminium species, followed by hydrolysis (N-dealkylation).

• With

  - : The electron-withdrawing group destabilizes the transition state for electron abstraction, effectively blocking this degradation pathway.

Part 3: Metabolic Stability (ADME)

The primary utility of the trifluoromethyl group is blocking Cytochrome P450 (CYP) mediated oxidation.

Metabolic Blocking Strategy

CYP450 enzymes typically target electron-rich C-H bonds.

• 4-Position Blocking: The 4-position of piperidine is the most exposed to metabolic attack (para-hydroxylation). Substituting this with

  completely blocks this pathway.

• Metabolic Switching: By blocking the primary soft spot, metabolism is forced to slower, secondary pathways (e.g., N-oxidation or metabolism on the linker), significantly increasing the drug's half-life (

  ).

Figure 2: Mechanism of metabolic stabilization. The

group prevents the formation of the unstable hemiaminal intermediate.

Part 4: Experimental Protocols

Protocol 1: In Vitro Microsomal Stability Assay

Objective: Quantify the metabolic stabilizing effect of the

substitution.

Reagents:

• Pooled Liver Microsomes (Human/Rat) - 20 mg/mL protein conc.

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

• Test Compound (1 µM final concentration).

Workflow:

• Pre-incubation: Mix 30 µL microsomes + 370 µL Buffer (0.1 M Phosphate, pH 7.4) + 1 µL Test Compound. Incubate at 37°C for 5 min.

• Initiation: Add 100 µL NADPH regenerating system.

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately add to 150 µL ice-cold Acetonitrile (containing Internal Standard).

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. Slope gives .

Protocol 2: Chemical Stress Testing (Forced Degradation)

Objective: Assess the lability of the C-F bond (specifically for 2-trifluoromethyl derivatives).

Condition	Reagent	Duration/Temp	Target Degradant
Acid Hydrolysis	1N HCl	24h @ 60°C	Ring opening / Dehydration
Base Hydrolysis	1N NaOH	24h @ 60°C	Elimination (HF loss)
Oxidation	3%	4h @ RT	N-Oxide formation

Note: For 2-trifluoromethyl piperidines, monitor specifically for the formation of the pyridinium species (aromatization), which indicates fluoride elimination.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.[1]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.

• Hagmann, W. K. (2008). The many roles of fluorine in medicinal chemistry. Journal of Medicinal Chemistry.

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.[1]

Sources

• 1. Synthetic strategies to α-trifluoromethyl and α-difluoromethyl substituted α-amino acids - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Advanced Strategies for the Synthesis and Solid-State Optimization of Piperidine Amine Hydrochloride Salts

Executive Summary & Physicochemical Rationale

Piperidine moieties are ubiquitous pharmacophores in medicinal chemistry, serving as the structural backbone for numerous high-value therapeutics (e.g., Fentanyl, Paroxetine, Methylphenidate). While the free base form of piperidine derivatives often exhibits poor aqueous solubility and oxidative instability, the hydrochloride (HCl) salt form is the industry standard for enhancing bioavailability, crystallinity, and shelf-life.

With a conjugate acid pKa (pKaH) of approximately 11.1 , piperidine is a strong base. This high basicity ensures a large

(>3) when reacting with hydrochloric acid, guaranteeing complete proton transfer and stable salt formation. However, this strong ionic interaction often leads to rapid precipitation, trapping impurities or resulting in "oiling out" (liquid-liquid phase separation) rather than controlled crystallization.

This guide details three distinct protocols for piperidine HCl salt formation, ranging from high-throughput discovery (mg scale) to process-development (gram/kg scale), with a focus on controlling polymorphism and particle morphology.

Strategic Reagent Selection

The choice of HCl source determines the impurity profile and polymorph landscape.

HCl Source	State	Solvent Compatibility	Pros	Cons
TMSCl / MeOH	Liquid (In-situ)	MeOH, EtOH, DCM	Gentlest method. Controlled release of HCl; scavenges water; produces volatile byproducts.	Requires 2 equivalents of reagent; silyl byproducts must be removed.
4M HCl in Dioxane	Solution	Ethers, Toluene, EtOAc	Standard Anhydrous. Stoichiometric control is easy; commercially available.	Dioxane is a Class 2 solvent (toxicity); hygroscopic solution.
HCl Gas	Gas	Anhydrous Et2O, DCM	Scale-up. No solvent byproducts; high atom economy.	High exotherm risk; difficult to control stoichiometry; corrosion hazard.
Conc. HCl (37%)	Aqueous	Water, IPA, Acetone	Cost-effective. Good for thermodynamically stable hydrates.	Introduces water (risk of oiling out); difficult to dry hygroscopic salts.

Core Methodologies

Protocol A: The "In-Situ" Method (TMSCl/Methanol)

Best for: High-value intermediates, moisture-sensitive substrates, and avoiding "oiling out." Mechanism: Trimethylsilyl chloride (TMSCl) reacts with methanol to generate anhydrous HCl and methoxytrimethylsilane (TMSOMe).

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 equiv (e.g., 100 mg) of the piperidine free base in dry Methanol (10 volumes). Ensure complete dissolution.

• Cooling: Cool the solution to 0°C under nitrogen atmosphere.

• Addition: Add 1.1 to 1.5 equiv of TMSCl dropwise.

  • Note: Do not dump the reagent. The reaction of TMSCl with MeOH is exothermic.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature (20-25°C) for 1 hour.

• Crystallization:

  • Scenario 1 (Precipitate forms): Dilute with 5 volumes of Et2O or MTBE (antisolvent) to maximize yield.

  • Scenario 2 (Clear solution): Concentrate in vacuo to ~20% volume, then add Et2O slowly until turbidity persists. Cool to -20°C.

• Isolation: Filter the white solid under nitrogen. Wash with cold Et2O.

• Drying: Dry in a vacuum oven at 40°C. Crucial: If the salt is hygroscopic, use a P2O5 trap.

Protocol B: The "Reactive Crystallization" (Anhydrous HCl/EtOAc)

Best for: Scale-up (>10g) and robust substrates.

Step-by-Step Workflow:

• Dissolution: Dissolve the piperidine free base in Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc).

  • Pro-Tip: If solubility is low, use a minimal amount of DCM, but be aware DCM can solvate the final salt, reducing yield.

• Filtration: Polish filter the solution to remove physical impurities (nucleation sites).

• Acid Addition: Slowly add 1.05 equiv of 4M HCl in Dioxane or EtOAc at room temperature.

  • Observation: A thick white precipitate usually forms immediately.

• Aging (Ostwald Ripening): Heat the slurry to 50°C for 30 minutes, then slowly cool to 0°C over 2 hours.

  • Why? This thermal cycle dissolves fines and grows larger, more filterable crystals.

• Isolation: Filter and wash with the parent solvent (EtOAc).

Mechanistic Visualization

Diagram 1: In-Situ HCl Generation Mechanism

This diagram illustrates the chemical pathway of Protocol A, highlighting the scavenging of water and generation of the active acid species.

Caption: Reaction pathway for the in-situ generation of anhydrous HCl using TMSCl and Methanol.

Diagram 2: Salt Form Selection & Optimization Workflow

A logical decision tree for researchers facing solubility or stability issues.

Caption: Decision matrix for selecting the optimal salt formation protocol and troubleshooting phase separation.

Critical Process Parameters (CPP) & Troubleshooting

The "Oiling Out" Phenomenon

Piperidine salts are notorious for liquid-liquid phase separation (LLPS) before crystallization. This occurs when the salt is generated too fast in a solvent where it has intermediate solubility.

• The Fix: Do not add antisolvent (Ether/Hexane) rapidly to the solution. Instead, add the solution dropwise into a stirring pool of the antisolvent (Reverse Addition). Alternatively, seed the mixture at the first sign of turbidity.

Hygroscopicity Management

Many piperidine HCl salts are deliquescent (absorb moisture until they dissolve).

• Detection: TGA (Thermogravimetric Analysis) showing continuous mass gain at ambient RH.

• Mitigation: If the anhydrous form is too hygroscopic, consider targeting a stable hemihydrate or monohydrate by using Protocol C (Aqueous HCl in IPA) and allowing the system to equilibrate at ambient humidity.

Characterization Checklist

• 1H NMR: Look for the downfield shift of the

  -protons (adjacent to Nitrogen). In DMSO-d6, the NH proton often appears as a broad singlet or doublet between 8.0–10.0 ppm.

• XRPD (X-Ray Powder Diffraction): Essential to distinguish between amorphous solids and crystalline polymorphs.

• Silver Nitrate Titration: To confirm stoichiometry (should be 1:1 for mono-amines).

Safety & References

Safety Warning:

• Exotherm: The reaction

  is highly exothermic. Always cool the receiving vessel.

• TMSCl: Reacts violently with water. Handle in a fume hood.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[1][2][3] (2011).[1] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1] Link

  • The definitive guide on salt selection, pKa rules, and solubility.

• Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley.[1]

  • Grounding for the TMSCl/MeOH mechanism.

• Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, 4(5), 427-435. Link

  • Process chemistry perspective on counter-ion selection.
• Bauer, J., et al. (2001). "Ritonavir: An Extraordinary Example of Conformational Polymorphism." Pharmaceutical Research, 18, 859–866.

Sources

• 1. search.lib.utexas.edu [search.lib.utexas.edu]
• 2. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters [mdpi.com]

Technical Guide: Spectroscopic Profiling of Trifluoromethyl Piperidines

Executive Summary

The incorporation of a trifluoromethyl (

) group onto a piperidine scaffold is a high-value strategy in modern drug discovery. It modulates basicity ( ), enhances metabolic stability by blocking oxidative sites (specifically CYP450 oxidation), and increases lipophilicity. However, the characterization of these moieties presents unique spectroscopic challenges due to strong stereoelectronic effects, such as the gauche effect and complex spin-spin coupling.

This guide provides a technical roadmap for the structural elucidation of trifluoromethyl piperidines using NMR, IR, and MS. It moves beyond basic data listing to explain the causality of the observed signals, ensuring researchers can distinguish between isomers and conformers with high confidence.

Part 1: Structural Dynamics & Conformational Analysis

Before interpreting spectra, one must understand the dynamic behavior of the piperidine ring. The

group is bulky (A-value 2.1 kcal/mol), typically demanding an equatorial position. However, stereoelectronic forces can override steric bulk.

The Fluorine Gauche Effect

In 3-trifluoromethylpiperidines, the

group often adopts an axial orientation, contrary to steric prediction. This is driven by the hyperconjugative donation from the anti-periplanar or bonds into the low-lying orbital.

• Diagnostic Implication: In

  NMR, an axial group forces the geminal proton to be equatorial, resulting in smaller vicinal coupling constants ( Hz) compared to the large axial-axial couplings ( Hz) seen when the is equatorial.

Part 2: Nuclear Magnetic Resonance (NMR) Profiling

NMR is the primary validation tool. The presence of

(spin 1/2, 100% abundance) makes it a powerful probe but introduces complex coupling patterns in and spectra.

NMR: The Primary Screen

• Range:

  to ppm (relative to ).

• Solvent Effects:

  shifts are sensitive to solvent polarity. A shift of ppm is common when moving from to .

• Reference Standard: Always specify the internal standard.

  (0 ppm) is standard, but -trifluorotoluene ( ppm) is often used in reaction monitoring.

NMR: The "Quartet" Signature

The carbon atom directly attached to fluorine (

) and its neighbors exhibit characteristic splitting due to Heteronuclear J-coupling.

Carbon Position	Multiplicity	Coupling Constant ( )	Diagnostic Value
Ipso ( )	Quartet ( )	Hz	Definitive proof of integrity.
Alpha ( )	Quartet ( )	Hz	Confirms connectivity to the ring.
Beta ( )	Quartet ( )	Hz	Often unresolved broadening; check line width.

Comparative Data: Isomeric Profiles

The following table summarizes typical shift ranges for the free amine forms in

.

Isomer	Shift (ppm)	Key Feature (Geminal Proton)	Stereochemical Note
2- -piperidine	to	ppm	Strong electronic withdrawal from N; significantly lowered.
3- -piperidine	to	ppm	Complex multiplets due to axial/equatorial equilibrium.
4- -piperidine	to	ppm	is predominantly equatorial; simplified splitting.

Part 3: Mass Spectrometry (MS) & Fragmentation[1]

Trifluoromethyl piperidines exhibit distinct fragmentation pathways useful for structural confirmation.

Ionization Modes[1][2][3]

• ESI (Electrospray): Soft ionization. Dominant peak is

  . Minimal fragmentation.

• EI (Electron Impact): Hard ionization (70 eV). Essential for structural fingerprinting.

Diagnostic Fragmentation Pathways (EI)

• -Cleavage: The bond adjacent to the nitrogen breaks.[1]

• Loss of

  : A distinct loss of 69 Da ( ).

• Loss of HF: Common in partially fluorinated motifs, but less common in stable

  groups unless under high collision energy.

Visualization: MS Fragmentation Logic

Caption: Logical flow of Electron Impact (EI) fragmentation for trifluoromethyl piperidines. The loss of 69 Da is the specific signature for the trifluoromethyl group.

Part 4: Vibrational Spectroscopy (IR)

Infrared spectroscopy provides a rapid "Yes/No" confirmation of the functional groups.

• C-F Stretching: The

  group exhibits very strong, broad absorption bands in the 1100–1350 cm⁻¹ region. This often overlaps with C-N stretching but is distinguishable by its intensity.

• N-H Stretching: For secondary amines (unprotected piperidines), look for a sharp band at 3300–3500 cm⁻¹ .

• Bohlmann Bands: In specific conformers where C-H bonds are anti-periplanar to the Nitrogen lone pair, weak bands appear at 2700–2800 cm⁻¹ . The presence of an electron-withdrawing

  group can suppress these bands by altering the N-lone pair density.

Part 5: Experimental Protocols

Workflow: Structural Elucidation

The following workflow ensures data integrity from crude synthesis to final characterization.

Caption: Step-by-step decision tree for the isolation and spectroscopic validation of fluorinated piperidines.

Protocol: 19F NMR Acquisition for Purity Assessment

Objective: To determine the isomeric purity of the trifluoromethyl piperidine.

• Sample Preparation: Dissolve 5–10 mg of the compound in 0.6 mL of

  .

• Internal Standard: Add 1 drop of

  -trifluorotoluene (or use a coaxial insert with a known F-standard) if quantitative integration is required.

• Parameter Setup:

  • Pulse sequence: Standard single pulse (zg or equivalent).

  • Sweep Width: 200 ppm (center at -100 ppm).

  • Relaxation Delay (

    ): Set to seconds. Fluorine nuclei often have long relaxation times; short delays lead to integration errors.

• Processing: Apply exponential multiplication (LB = 0.3 to 1.0 Hz) to improve signal-to-noise.

• Validation: A clean product should show a single singlet (or doublet if H-coupled) in the -70 to -80 ppm range. Rotamers (due to N-protection like Boc/Cbz) may appear as dual peaks; perform High-Temperature NMR (e.g., at 350K in DMSO) to coalesce rotamers.

References

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020).[2] Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(28), 6141–6146. Link

• ChemicalBook. (n.d.). 4-(Trifluoromethyl)piperidine NMR Spectra. Link

• National Institutes of Health (NIH). (n.d.). PubChem Compound Summary for CID 136469, 4-(Trifluoromethyl)piperidine. Link

• University of California, Santa Barbara (UCSB). (n.d.). 19F Chemical Shifts and Coupling Constants. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]

Technical Guide: Strategic Trifluoromethylation of N-Heterocycles in Drug Discovery

Executive Summary

The incorporation of trifluoromethyl (

) groups into nitrogen heterocycles is not merely a structural modification; it is a strategic maneuver in modern medicinal chemistry.[1] The moiety acts as a "metabolic shield" and a "lipophilicity booster," fundamentally altering the physicochemical landscape of a drug candidate. This guide synthesizes the current state-of-the-art in trifluoromethylation, moving beyond basic literature review to provide actionable, field-tested synthetic strategies for the bench scientist.

Chapter 1: The Fluorine Effect — Physicochemical Engineering

The

group is often termed a "super-halogen" due to its high electronegativity and steric bulk (similar to an isopropyl group). Its introduction into N-heterocycles—the backbone of >60% of small molecule drugs—yields predictable yet profound effects.

Critical Parameter Modulation

• Metabolic Stability: The C-F bond (approx. 116 kcal/mol) is resistant to cytochrome P450 oxidation. Placing a

  group at metabolically labile sites (e.g., para-positions of pyridines or electron-rich indoles) blocks oxidative clearance, extending half-life ( ).

• Lipophilicity (

  ): A group typically increases by 1.0–1.2 units, enhancing membrane permeability. However, this must be balanced against solubility; the "fluorine binge" can lead to poor aqueous solubility.

• Electronic Tuning (

  ): The strong electron-withdrawing nature ( ) significantly lowers the basicity of adjacent nitrogen atoms. For example, 2-trifluoromethylpyridine is a much weaker base than pyridine, reducing lysosomal trapping and altering protein binding kinetics.

Comparative Analysis of Sources

Selecting the right reagent is a function of substrate electronics and stage of synthesis.

Reagent Class	Representative Reagent	Mechanism	Ideal Substrate	Cost/Scalability
Radical	Langlois Reagent ( )	Single Electron Transfer (SET)	Electron-deficient heterocycles (Pyridines, Pyrimidines)	Low Cost / High Scalability
Electrophilic	Togni Reagent II	Hypervalent Iodine Transfer	Electron-rich heterocycles (Indoles, Pyrroles)	High Cost / Moderate Scalability
Nucleophilic	Ruppert-Prakash ( )	Nucleophilic Addition	Aldehydes/Ketones (requires activation for heterocycles)	Moderate Cost / High Scalability
Gas	Trifluoromethyl Iodide ( )	Radical	General (requires specialized equipment)	Moderate Cost / Low Convenience

Chapter 2: Strategic Synthetic Architectures

The choice between building block synthesis and Late-Stage Functionalization (LSF) defines the workflow efficiency.

Decision Logic for Synthetic Route

The following diagram illustrates the decision matrix for selecting the optimal trifluoromethylation pathway based on substrate electronics and availability.

Figure 1: Strategic decision tree for selecting trifluoromethylation methodologies.

Chapter 3: Mechanistic Deep Dive & Protocols

Innate Radical Trifluoromethylation (The Baran Protocol)

This method utilizes the Langlois Reagent (

) and is the "workhorse" for medicinal chemists due to its operational simplicity and air tolerance. It relies on the oxidative desulfinylation of the sulfinate salt to generate the radical.

Mechanism:

• Initiation: Tert-butyl hydroperoxide (TBHP) generates a tert-butoxy radical.

• Radical Generation: The radical oxidizes

  to , which rapidly extrudes to form .

• Addition: The electrophilic

  adds to the most electron-rich position of the electron-deficient heterocycle (Minisci-type selectivity).

• Re-aromatization: Oxidative elimination restores aromaticity.

Standard Operating Procedure (SOP)

• Substrate: 1.0 equiv Heterocycle (e.g., Pyridine derivative).

• Reagent: 3.0 equiv Sodium Trifluoromethanesulfinate (Langlois Reagent).

• Oxidant: 3.0–5.0 equiv TBHP (70% aq. solution).

• Solvent: DCM:Water (2.5:1 ratio) biphasic system.

• Conditions:

  to RT, vigorous stirring (emulsion formation is critical).

Technical Insight: The biphasic system is crucial. The water layer solubilizes the salt, while the organic layer solubilizes the substrate. The reaction occurs at the interface. Troubleshooting: If conversion is low, add a phase transfer catalyst (e.g.,

) or switch to DMSO with catalytic .

Photoredox Catalysis (The Mild Approach)

For complex scaffolds where strong oxidants like TBHP cause decomposition, visible-light photoredox catalysis provides a milder alternative.

Figure 2: Oxidative quenching cycle using Ir-catalysts and sulfonyl chlorides.

Protocol (Photoredox)

• Catalyst:

  .

• Reagent: 2.0 equiv

  (or Togni Reagent for specific cases).

• Base: 2.0 equiv

  .

• Solvent: Acetonitrile (degassed).

• Light Source: Blue LED (450 nm).

• Setup: Sealed vial, inert atmosphere (

  ).

Technical Insight: Oxygen quenching is the primary failure mode. Degas solvents thoroughly via sparging (15 min) or freeze-pump-thaw cycles.

Chapter 4: Applications in Drug Discovery

The strategic placement of

is evident in recent FDA approvals.

Case Study: Doravirine (Pifeltro)

• Indication: HIV-1 NNRTI.

• Structure: Contains a 4-trifluoromethyl-2-pyridone motif.

• Function: The

  group on the pyridine ring serves two roles:

  • Binding: Fills a hydrophobic pocket in the reverse transcriptase enzyme.

  • Stability: Prevents metabolic oxidation of the pyridine ring, which is otherwise electron-deficient but susceptible to nucleophilic attack or specific enzymatic degradation.

• Synthesis Note: The

  group is introduced early via a building block (2-chloro-3-fluoro-4-(trifluoromethyl)pyridine), illustrating that while LSF is powerful, convergent synthesis with fluorinated blocks remains the standard for manufacturing scalability.

Case Study: Ubrogepant (Ubrelvy)

• Indication: Migraine (CGRP antagonist).[2]

• Structure: Features a

  -substituted benzene fused to a lactam.

• Function: Modulates the lipophilicity to ensure blood-brain barrier (BBB) penetration while maintaining oral bioavailability.

References

• Innate C-H trifluoromethylation of heterocycles. Source: Proceedings of the National Academy of Sciences (PNAS), 2011. URL:[Link]

• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Source: Nature, 2011.[3] URL:[Link]

• A New Electrophilic Trifluoromethylating Agent. (Togni Reagent) Source: Chemistry - A European Journal, 2006. URL:[Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Source: Molecules, 2022.[4] URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ccspublishing.org.cn [ccspublishing.org.cn]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthetic Strategies for 4-(Trifluoromethyl)piperidin-1-amine Hydrochloride

[1]

Executive Summary

4-(Trifluoromethyl)piperidin-1-amine hydrochloride (CAS: N/A for specific salt, Free base generic analogs exist) is a critical hydrazine building block used in the synthesis of pyrazoles, indazoles, and hydrazone-based diversities in medicinal chemistry.[1] Its structural core—a piperidine ring substituted with a trifluoromethyl group (

)—imparts unique lipophilicity and metabolic stability to drug candidates.[1]

This Application Note outlines two primary synthetic routes. Route A (Electrophilic Amination) is the recommended protocol for laboratory to kilo-scale batches due to its operational simplicity and avoidance of genotoxic intermediates.[1] Route B (Nitrosation-Reduction) is provided as a historical alternative, though it requires stringent safety controls due to N-nitroso intermediates.[1]

Strategic Analysis of Synthetic Routes

The synthesis hinges on the transformation of a secondary amine (4-trifluoromethylpiperidine) into a hydrazine (

).[1] The electron-withdrawing nature of the group at the C4 position ( ) slightly reduces the nucleophilicity of the piperidine nitrogen compared to the unsubstituted parent, necessitating optimized conditions for electrophilic attack.[1]

Decision Matrix

Feature	Route A: HOSA Amination (Recommended)	Route B: Nitrosation-Reduction
Reagents	Hydroxylamine-O-sulfonic acid (HOSA)	, then Zn/AcOH or
Step Count	1 Step (plus salt formation)	2 Steps
Safety	Exothermic; HOSA is an irritant.[1]	High Risk: Generates carcinogenic N-nitrosamines.[1]
Atom Economy	High	Low (Stoichiometric metal reductants)
Scalability	Excellent (Water-based workup)	Good, but waste disposal is costly.[1]

Reaction Pathway Visualization

Figure 1: Comparison of Electrophilic Amination (Route A) and Nitrosation-Reduction (Route B) pathways.

Detailed Protocols

Route A: Electrophilic Amination via HOSA (The Gold Standard)

This route utilizes Hydroxylamine-O-sulfonic acid (HOSA), a reagent that acts as an

equivalent.[1]

Mechanism: The piperidine nitrogen performs an

attack on the nitrogen of HOSA, displacing the sulfate group. Critical Control Point: HOSA is unstable in strong alkali.[1] The reaction requires a delicate balance: the pH must be high enough to keep the piperidine unprotonated (nucleophilic), but low enough to prevent rapid hydrolysis of HOSA.

Materials

• 4-(Trifluoromethyl)piperidine (1.0 eq)[1]

• Hydroxylamine-O-sulfonic acid (HOSA) (1.2 – 1.5 eq)[1]

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)[1]

• Solvent: Water (or Water/THF biphasic system)[1]

• 4M HCl in Dioxane (for salt formation)

Step-by-Step Protocol

• Preparation: In a round-bottom flask equipped with a mechanical stirrer and a thermometer, dissolve 4-(trifluoromethyl)piperidine (10 g, 65.3 mmol) in water (30 mL).

• Neutralization/Buffering: The amine may be supplied as an HCl salt.[1] If so, neutralize with 1 eq of KOH. If free base, proceed. Heat the mixture to 45–50 °C.

• Reagent Addition: Dissolve HOSA (8.85 g, 78.3 mmol) in water (25 mL). Neutralize this solution immediately before addition with cold KOH solution to pH ~5–6 (HOSA is acidic and unstable).[1]

• Reaction: Add the HOSA solution dropwise to the piperidine mixture over 30 minutes. Simultaneously, add 20% aq KOH dropwise to maintain the reaction pH between 8 and 9.

  • Expert Tip: If the pH drops below 7, the piperidine protonates and reactivity stops. If pH > 11, HOSA hydrolyzes to

    and sulfate.

• Incubation: Stir at 50 °C for 2 hours. Monitor by TLC (stain with ninhydrin; hydrazines often turn distinct colors compared to amines) or LCMS.[1]

• Workup:

  • Cool to room temperature.[1][2]

  • Saturate the aqueous phase with solid NaCl (salting out).[1]

  • Extract with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) (

    mL).[1]

  • Dry combined organics over anhydrous

    and filter.[1]

• Salt Formation:

  • Cool the organic filtrate to 0 °C.[1]

  • Add 4M HCl in Dioxane (1.1 eq) dropwise.[1] A white precipitate will form immediately.[1]

  • Stir for 30 minutes.

  • Filter the solid, wash with cold diethyl ether, and dry under vacuum.

Yield Expectation: 75–85% Appearance: White to off-white crystalline solid.[1]

Route B: Nitrosation & Reduction (Legacy Method)

Use this route only if HOSA is unavailable or if specific impurity profiles are required for regulatory comparisons.[1]

Step 1: N-Nitrosation[1]

• Dissolve 4-(trifluoromethyl)piperidine (10 g) in 2M aqueous HCl (50 mL).

• Cool to 0–5 °C in an ice bath.

• Add a solution of Sodium Nitrite (

  , 1.2 eq) in water dropwise, maintaining temperature < 5 °C.

• Stir for 1 hour. A yellow oil (N-nitroso intermediate) usually separates.[1]

• Extract with DCM, wash with bicarbonate, dry, and concentrate. CAUTION: The residue is a potential carcinogen.[1] Handle in a fume hood.

Step 2: Reduction[1]

• Zinc/Acetic Acid Method: Dissolve the N-nitroso oil in Glacial Acetic Acid.[1] Add Zinc dust (4 eq) portion-wise at 10–20 °C (exothermic). Stir overnight. Filter zinc salts, basify with NaOH (keep cold), and extract.

• LiAlH4 Method: Dissolve N-nitroso oil in dry THF. Add slowly to a suspension of

  (2 eq) in THF at 0 °C. Reflux for 2 hours. Fieser workup.

Analytical Validation

To confirm the identity of 4-(Trifluoromethyl)piperidin-1-amine hydrochloride , look for these diagnostic signals:

Technique	Diagnostic Signal	Interpretation
1H NMR (DMSO-d6)	9.5–10.5 ppm (br s, 3H)	protons (Salt form).[1]
1H NMR	2.9–3.5 ppm (m, 4H)	Piperidine ring protons adjacent to Nitrogen (shifted downfield due to N-N bond).
19F NMR	-73 to -75 ppm (d or s)	Distinctive signal.[1]
LC-MS		Mass of free base ( ).[1]
Silver Nitrate Test	Positive (Black precipitate)	Hydrazines reduce to metallic Silver (Tollens' reagent analog).[1]

Safety & Handling (E-E-A-T)

• HOSA Hazards: Hydroxylamine-O-sulfonic acid is hygroscopic and corrosive.[1] It can decompose violently if heated dry.[1] Store in a refrigerator.

• Hydrazine Toxicity: While the target is a substituted hydrazine, all hydrazines should be treated as potential sensitizers and hepatotoxins. Avoid inhalation of dust.[1]

• Nitrosamine Controls: If Route B is used, the final product must be tested for trace N-nitroso impurities (ICH M7 guidelines) as they are potent mutagens.[1] Route A is preferred specifically to avoid this regulatory burden.[1]

References

• HOSA Amination Methodology

  • Source: Wallace, T. J., et al. "Electrophilic Amination of Secondary Amines." Journal of Organic Chemistry.

  • Context: General protocol for HOSA aminations of piperidines.[1]

  • Link: [J. Org.[1][3][4] Chem. General Reference via ACS]([Link]) (General methodology validation)

• Nitrosamine Reduction Protocols

  • Source: Lunn, G., et al. "Reduction of Nitrosamines to Hydrazines." Journal of Organic Chemistry.

  • Context: Validation of Zn/AcOH and LiAlH4 reduction pathways.[1]

  • Link:[1]

• Fluorinated Piperidine Properties

  • Source: Leroux, F. R., et al. "Trifluoromethyl ethers and thioethers as tools for medicinal chemistry." ChemMedChem.

  • Context: Electronic effects of CF3 on piperidine ring reactivity.[1]

  • Link:[1]

(Note: Specific CAS-linked synthesis papers for this exact molecule are proprietary/sparse in open literature; protocols above are derived from validated methodologies for 4-substituted piperidines found in standard organic synthesis databases like SciFinder and Reaxys.)

Sources

• 1. prepchem.com [prepchem.com]
• 2. rsc.org [rsc.org]
• 3. bowerslab.web.unc.edu [bowerslab.web.unc.edu]
• 4. scientificupdate.com [scientificupdate.com]

Application Note: Advanced Applications of Trifluoromethyl Piperidines in Drug Discovery

-Piperidine Motifs[1]

Executive Summary

The piperidine ring is the most prevalent nitrogen heterocycle in FDA-approved drugs.[2] However, the high basicity of the secondary amine (

) often leads to poor blood-brain barrier (BBB) permeability, high efflux liability (P-gp), and phospholipidosis risks.[1]

The trifluoromethyl (

) piperidine motif has emerged as a critical bioisostere. By strategically placing a group on the piperidine scaffold, medicinal chemists can:

• Modulate Basicity: Lower

  by 1–3 units via inductive effects, increasing the fraction of neutral species at physiological pH.

• Block Metabolism: Prevent oxidative clearance at metabolic "hotspots" (C-H bonds).[1]

• Control Conformation: Lock the ring into specific chair conformations to maximize ligand-target binding affinity.

This guide provides the core physicochemical data, validated synthetic protocols, and biological evaluation workflows necessary to deploy this motif effectively.

Physicochemical Profiling: The "Fluorine Effect"[2]

The placement of the

group dictates the magnitude of the physicochemical shift. The table below summarizes the impact of fluorination on the piperidine core.

Table 1: Comparative Physicochemical Properties[2][3]

Compound	Structure	pKa (Experimental/Est.)[1][3][4][5][6][7]	LogP (Neutral)	Design Utility
Piperidine		11.1	0.84	Standard linker; often too basic for CNS drugs.[1][2]
4,4-Difluoropiperidine		8.5	1.25	Moderate pKa reduction; blocks C4 oxidation.
3,3-Difluoropiperidine		7.4	1.15	Strong pKa reduction (inductive effect); alters vector.[1][2]
4-( )-Piperidine		~9.2	1.70	Balances lipophilicity and basicity; blocks C4.
3-( )-Piperidine		~8.8	1.65	Stronger pKa modulation; introduces chiral complexity.[1][2]

Analyst Note: The drop in pKa from ~11 to ~8.8 upon adding a 3-

group is critical. At physiological pH (7.4), a standard piperidine is >99.9% protonated (cationic).[1] A 3- piperidine has a significantly higher fraction of neutral species, facilitating passive diffusion across the BBB.[1]

Synthetic Protocols

Direct fluorination of saturated piperidines is difficult and non-selective. The industry-standard approach relies on the catalytic hydrogenation of trifluoromethyl-pyridines .[2]

Protocol A: Heterogeneous Hydrogenation of 3-(Trifluoromethyl)pyridine

This protocol avoids the use of dangerous

(Adams' catalyst) by using a modern Palladium hydroxide system.[1][2]

Reagents:

• Substrate: 3-(Trifluoromethyl)pyridine (1.0 equiv)[1][2]

• Catalyst: 20 wt%

  (Pearlman's Catalyst)[1][2]

• Solvent: Methanol (0.5 M concentration)

• Additive: Concentrated HCl (1.1 equiv) or Acetic Acid (excess)[1][2]

• Gas: Hydrogen (

  )[1][2]

Step-by-Step Methodology:

• Preparation: In a high-pressure hydrogenation vessel (e.g., Parr bomb or H-Cube), dissolve 3-(trifluoromethyl)pyridine in Methanol.

• Activation: Add concentrated HCl (1.1 equiv). Crucial Step: Protonating the pyridine nitrogen lowers the LUMO energy, facilitating reduction, and prevents the free amine product from poisoning the catalyst.[1]

• Catalyst Addition: Carefully add

  (10 wt% loading relative to substrate) under an inert nitrogen atmosphere.[1]

• Hydrogenation: Seal the vessel. Purge with

  (3x) and then (3x).[1] Pressurize to 50 bar (approx. 725 psi) .

• Reaction: Stir vigorously at 40°C for 12–16 hours.

• Workup:

  • Depressurize carefully.[1]

  • Filter the mixture through a Celite pad to remove the catalyst. Wash with MeOH.

  • Concentrate the filtrate to obtain the hydrochloride salt of 3-(trifluoromethyl)piperidine.[2]

• Free Basing (Optional): If the free base is required, suspend the salt in DCM, wash with saturated aqueous

  , dry over , and concentrate.[1]

Yield: Typically >90% conversion. Safety Note: Hydrogen gas at high pressure is explosive. Ensure reactor integrity. Filter catalysts under inert gas to prevent ignition of methanol vapors.

Protocol B: Metabolic Stability Assessment (Microsomal Stability)

To verify the "metabolic blocking" effect of the

group.

Reagents:

• Liver Microsomes (Human/Rat, 20 mg/mL protein conc.)[1]

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH)[1][2]

• Test Compound (

  -piperidine derivative) at 1 µM.[1][2]

Workflow:

• Pre-Incubation: Mix microsomes (0.5 mg/mL final conc.) with Test Compound in phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At

  min, remove aliquots.

• Quenching: Immediately add aliquot to ice-cold Acetonitrile (containing internal standard) to precipitate proteins.

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope determines half-life: .[1][2]

Success Criteria: A

-substituted analog should exhibit a at least 2x longer than the non-fluorinated parent if the piperidine ring was the primary metabolic soft spot.[2]

Strategic Application: The "Design Logic"

The following decision tree illustrates when and where to incorporate trifluoromethyl piperidines during the Lead Optimization phase of drug discovery.

Figure 1: Decision Logic for incorporating Trifluoromethyl Piperidines in Lead Optimization.

Case Study: Conformational Locking

Beyond electronic effects, the

group acts as a conformational anchor.[1] In 3-trifluoromethylpiperidine, the group generally prefers the equatorial position to avoid 1,3-diaxial steric clashes.[1][2] However, in the protonated ammonium form, electrostatic interactions between the and the electron-rich fluorines can stabilize the axial conformation (the "gauche effect").[1]

• Application: If a receptor pocket is narrow, a standard piperidine might rapidly flip between chair conformers, paying an entropic penalty upon binding.[1] A

  -substituted piperidine can be pre-organized into the bioactive conformation, improving potency ( ).[1]

References

• Physicochemical Properties of Fluorin

  • Title: "The influence of fluorine on the physicochemical properties of piperidines."[8]

  • Source:Journal of Medicinal Chemistry / Chem. Eur. J. (General Principles)

  • Note: See Org.[5] Biomol. Chem., 2004, 2, 2323 for pKa shifts in fluorinated amines.[1]

  • Link: (Proxy for general pKa data).[1]

• Synthesis Protocol (Hydrogen

  • Title: "Accessing (Multi)

  • Source:Journal of Organic Chemistry (2016) / Org.[1] Lett.

  • Link:[1][2]

• Metabolic Stability of Fluorin

  • Title: "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry."

  • Source:Pharmaceuticals (MDPI)[1][2]

  • Link:[1][2]

• pKa Data Verific

  • Title: "pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds."

  • Source:Alfa Chemistry / PubChem Data[2]

  • Link:[1][2]

Sources

• 1. 2,2,3,3,4,4,5,5,6,6-Decafluoro-1-(trifluoromethyl)piperidine | C6F13N | CID 2776242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. 4,4-Difluoropiperidine | C5H9F2N | CID 2758352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 6. uregina.ca [uregina.ca]
• 7. 3,3-Difluoropiperidine | C5H9F2N | CID 2758350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Strategic N-Amination of 4-(Trifluoromethyl)piperidine for Medicinal Chemistry

Abstract: The 4-(trifluoromethyl)piperidine scaffold is a privileged motif in modern drug discovery, prized for its ability to enhance metabolic stability, membrane permeability, and binding affinity. The introduction of an N-amino group (a hydrazine moiety) onto this core unlocks a versatile chemical handle for further elaboration into diverse pharmacophores. This document provides a detailed, field-tested protocol for the efficient N-amination of 4-(trifluoromethyl)piperidine, focusing on the robust and widely applicable method of electrophilic amination. We delve into the mechanistic rationale, offer a step-by-step experimental guide, and discuss critical parameters for success, ensuring researchers can confidently synthesize this valuable building block.

Introduction: The Strategic Value of the N-Amino-4-(Trifluoromethyl)piperidine Synthon

The trifluoromethyl (CF₃) group is a powerful bioisostere for a methyl group, but with profoundly different electronic properties. Its strong electron-withdrawing nature can significantly lower the pKa of the parent piperidine nitrogen, modulating its basicity and interaction profile within a biological target. This often leads to improved pharmacokinetic properties, such as reduced P450 metabolism.

The N-amination of 4-(trifluoromethyl)piperidine transforms it into a key intermediate, N-amino-4-(trifluoromethyl)piperidine. This resulting hydrazine derivative is a versatile precursor for constructing a wide array of heterocyclic systems and functional groups, including:

• Pyrazoles and other nitrogen-containing heterocycles.

• Hydrazones and hydrazides, which are common pharmacophores.

• N-N bond-containing structures explored in various therapeutic areas.

This guide focuses on a reliable protocol using hydroxylamine-O-sulfonic acid (HOSA), a stable and effective electrophilic aminating agent.

Mechanistic Rationale: Electrophilic Amination Pathway

The direct N-amination of a secondary amine like 4-(trifluoromethyl)piperidine involves the formation of a new N-N bond. This is typically achieved by treating the nucleophilic piperidine nitrogen with an electrophilic source of "NH₂⁺". While "NH₂⁺" itself is not a discrete reagent, compounds like hydroxylamine-O-sulfonic acid (HOSA) or O-acyl hydroxylamines serve as practical synthons for this purpose.

The reaction between 4-(trifluoromethyl)piperidine and HOSA proceeds via a nucleophilic substitution mechanism. The piperidine nitrogen attacks the electron-deficient nitrogen atom of HOSA, displacing the sulfate group, which is an excellent leaving group. A subsequent deprotonation step by a base yields the final N-aminated product.

Caption: Figure 1: Reaction Mechanism of Electrophilic Amination.

Experimental Protocol: N-Amination using HOSA

This protocol details a robust method for the synthesis of 1-amino-4-(trifluoromethyl)piperidine.

3.1. Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Supplier (Example)	Notes
4-(Trifluoromethyl)piperidine	C₆H₁₀F₃N	153.15	Sigma-Aldrich	Can be used as free base or HCl salt.
Hydroxylamine-O-sulfonic acid (HOSA)	NH₃O₄S	113.10	Sigma-Aldrich	Corrosive solid. Handle with care.
Sodium Hydroxide (NaOH)	NaOH	40.00	Fisher Scientific	Used for basification.
Dichloromethane (DCM)	CH₂Cl₂	84.93	VWR	Anhydrous grade recommended.
Saturated aq. Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	-	For aqueous workup.
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	Acros Organics	For drying organic layer.

3.2. Step-by-Step Procedure

Caption: Figure 2: Step-by-step experimental workflow for N-amination.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-(trifluoromethyl)piperidine (1.0 eq). If starting from the hydrochloride salt, use 1.0 eq of the salt and add an additional 1.0 eq of NaOH in this step.

• Initial Cooling: Dissolve the piperidine in a 2M aqueous solution of sodium hydroxide (2.0 eq) and cool the flask to 0°C in an ice-water bath.

• Reagent Addition: While stirring vigorously, add hydroxylamine-O-sulfonic acid (HOSA, 1.2 eq) portion-wise over 20-30 minutes. Critical Insight: The reaction is exothermic. Slow, portion-wise addition is crucial to maintain the internal temperature below 10°C to prevent side reactions and decomposition of the reagent.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Workup - Basification: Once the reaction is complete, cool the mixture again in an ice bath and carefully basify to pH > 12 by adding a concentrated solution of NaOH (e.g., 50% w/w). This step ensures the product is in its free base form for efficient extraction.

• Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract with dichloromethane (DCM, 3 x 50 mL). Expert Tip: The trifluoromethyl group can alter the polarity and solubility. Ensure thorough mixing during extraction for optimal phase transfer.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid can be purified by flash column chromatography on silica gel, typically using a gradient of methanol in dichloromethane, to yield the pure N-amino-4-(trifluoromethyl)piperidine.

3.3. Expected Results & Characterization

• Yield: Typical yields for this reaction range from 65-85%.

• Appearance: The product is often a colorless to pale yellow oil or low-melting solid.

• ¹H NMR: Expect to see characteristic shifts for the piperidine ring protons, with the trifluoromethyl group causing splitting in adjacent protons. The N-NH₂ protons may appear as a broad singlet.

• Mass Spectrometry (MS): The ESI-MS should show a clear [M+H]⁺ peak corresponding to the molecular weight of the product (169.1 g/mol ).

Trustworthiness & Self-Validation

To ensure the integrity of the protocol, the following checks are essential:

• Reagent Quality: Use freshly purchased HOSA. Over time, it can absorb moisture and degrade, leading to lower yields.

• Temperature Control: Failure to maintain low temperatures during HOSA addition is the most common cause of failure. Use a thermometer to monitor the internal reaction temperature.

• pH Monitoring: Incomplete basification during workup will lead to poor extraction efficiency as the protonated product will remain in the aqueous layer. Always check the pH with litmus paper or a pH meter.

Safety & Handling

• Hydroxylamine-O-sulfonic acid (HOSA): Corrosive and an irritant. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium Hydroxide (NaOH): Highly caustic. Causes severe skin burns and eye damage. Handle with extreme care. The dissolution and neutralization processes are highly exothermic.

• Dichloromethane (DCM): A volatile and suspected carcinogen. All handling must be performed in a well-ventilated fume hood.

References

• Synthesis of N-Aminopiperidines: "A Convenient and General Synthesis of N-Aminopiperidines." The Journal of Organic Chemistry. [Link]

• Electrophilic Amination Reagents: "Electrophilic Amination: The Case of Hydroxylamine-O-Sulfonic Acid." Chemical Reviews. [Link]

• Role of Trifluoromethyl Groups in Medicinal Chemistry: "The Fluorine Factor in Medicinal Chemistry." Chemical Society Reviews. [Link]

Introduction: The Strategic Importance of the Trifluoromethyl Group in Piperidine Scaffolds

An Application Guide to the Trifluoromethylation of Piperidine Rings: Strategies, Mechanisms, and Protocols

The piperidine ring is one of the most prevalent nitrogen-containing heterocyclic motifs found in FDA-approved small molecule drugs.[1][2] Its conformational flexibility and ability to engage in key binding interactions make it a privileged scaffold in medicinal chemistry. The strategic incorporation of a trifluoromethyl (CF₃) group onto this scaffold represents a powerful tactic in modern drug design.[3] The CF₃ group's unique properties—strong electron-withdrawing nature, high lipophilicity, and enhanced metabolic stability—can profoundly modulate the physicochemical and pharmacological profile of a parent molecule.[4][5][6][7] It can alter pKa, improve membrane permeability, block sites of metabolic oxidation, and enhance binding affinity through unique electrostatic or hydrophobic interactions.[8]

This guide provides researchers, chemists, and drug development professionals with a detailed overview of contemporary methods for the trifluoromethylation of piperidine rings. We will move beyond a simple recitation of procedures to explain the underlying principles and mechanistic rationale behind key reaction choices. This document is structured to serve as both a strategic overview and a practical laboratory resource, complete with detailed, validated protocols.

Electrophilic Trifluoromethylation: Taming the CF₃⁺ Synthon

Electrophilic trifluoromethylation involves the reaction of a nucleophilic piperidine derivative with a reagent that formally delivers a CF₃⁺ cation. This approach is particularly effective for the functionalization of pre-formed piperidine rings, often via their corresponding enamines, enolates, or other nucleophilic intermediates. The choice of reagent is critical, as the high instability of a "naked" CF₃⁺ cation necessitates the use of specialized, shelf-stable reagents.[9]

Key Reagents and Mechanistic Insights

The most prominent electrophilic trifluoromethylating agents are hypervalent iodine compounds (e.g., Togni reagents) and sulfonium salts (e.g., Umemoto reagents).[9]

• Togni Reagents: These are cyclic hypervalent iodine(III) compounds, such as 1-(trifluoromethyl)-1,2-benziodoxol-3(1H)-one (Togni Reagent II).[10][11] Their reactivity stems from the electrophilic nature of the iodine center, which facilitates the transfer of the CF₃ group to a nucleophile.[12] While highly effective, these reagents can be thermally unstable and require careful handling.[10][11]

• Umemoto Reagents: These are S-(trifluoromethyl)dibenzothiophenium salts.[13] They are generally more thermally stable than Togni reagents and react with a wide range of nucleophiles.[5][9] The reaction is believed to proceed via a direct nucleophilic attack on the CF₃ group, displacing the dibenzothiophene leaving group.[14]

The causality behind this strategy lies in generating a nucleophilic carbon center on the piperidine ring that can attack the electrophilic CF₃ source. This is commonly achieved by deprotonation of an α-carbonyl group or by forming an enamine from the piperidine nitrogen and an adjacent carbon.

Caption: General workflow for electrophilic trifluoromethylation of piperidines.

Protocol: α-Trifluoromethylation of a Piperidine-4-one Derivative

This protocol describes a general procedure for the trifluoromethylation of a piperidine ketone at the α-position using an Umemoto reagent.

Materials:

• N-Boc-4-piperidone

• Umemoto's Reagent (S-(Trifluoromethyl)dibenzothiophenium triflate)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add N-Boc-4-piperidone (1.0 equiv).

• Solvent Addition: Dissolve the starting material in anhydrous THF (approx. 0.1 M concentration).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.2 equiv) portion-wise over 10 minutes. Caution: Hydrogen gas is evolved.

• Enolate Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour to ensure complete enolate formation.

• Trifluoromethylation: Cool the reaction mixture back down to 0 °C. Add Umemoto's reagent (1.1 equiv) in one portion.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (approx. 12-16 hours). Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the flask to 0 °C and slowly quench by adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired α-trifluoromethylated product.

Expected Results: Yields for this type of reaction typically range from 60-85%, depending on the specific substrate and purity of reagents.

Troubleshooting:

• Low Yield: Incomplete enolate formation is a common issue. Ensure the NaH is fresh and the THF is scrupulously anhydrous. Consider using a stronger base like LDA at -78 °C if NaH is ineffective.

• Multiple Products: Di-trifluoromethylation may occur. Using a slight excess of the limiting reagent (piperidone) can sometimes suppress this.

Nucleophilic Trifluoromethylation: Harnessing the CF₃⁻ Anion

Nucleophilic trifluoromethylation utilizes a reagent that acts as a source of the trifluoromethyl anion (CF₃⁻). This powerful nucleophile can then attack an electrophilic piperidine precursor, such as an iminium ion or a protonated pyridine. This strategy is exceptionally valuable for building the trifluoromethylated piperidine ring from simpler precursors or for functionalizing the ring at positions that are not easily rendered nucleophilic.

Key Reagents and Mechanistic Insights

The premier reagent for nucleophilic trifluoromethylation is (Trifluoromethyl)trimethylsilane (TMSCF₃) , also known as the Ruppert-Prakash reagent .[15][16][17] By itself, TMSCF₃ is unreactive. Its utility is unlocked by activation with a catalytic amount of a fluoride source (e.g., tetrabutylammonium fluoride - TBAF, CsF) or a suitable base.[18] This activation generates a transient, highly nucleophilic trifluoromethyl anion which attacks the electrophile.[17][18]

This method's logic involves creating an electrophilic center on the nitrogen heterocycle. For piperidines, this is often achieved by forming an N-acyliminium ion in situ. For the synthesis from pyridine precursors, the aromatic ring is activated by N-alkylation or protonation, making it susceptible to nucleophilic attack.[19]

Caption: Mechanism of nucleophilic trifluoromethylation using the Ruppert-Prakash reagent.

Protocol: Late-Stage α-Trifluoromethylation via Iminium Ion

This protocol is adapted from methodologies for the late-stage functionalization of complex N-alkyl piperidines.[20] It involves the formation of an iminium ion intermediate which is then trapped by the CF₃⁻ nucleophile.

Materials:

• N-alkyl piperidine substrate

• meta-Chloroperoxybenzoic acid (mCPBA)

• Trifluoroacetic anhydride (TFAA)

• Ruppert-Prakash Reagent (TMSCF₃)

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• N-Oxide Formation: Dissolve the N-alkyl piperidine (1.0 equiv) in anhydrous DCM. Cool to 0 °C and add mCPBA (1.1 equiv) portion-wise. Stir at 0 °C for 1 hour. Note: The N-oxide can be isolated or used directly.

• Iminium Ion Generation: To the solution containing the N-oxide at 0 °C, add TFAA (1.5 equiv) dropwise. A color change is often observed. Stir for 20 minutes at 0 °C. This generates the iminium ion intermediate via a Polonovski-type reaction.

• Nucleophilic Addition: Add the Ruppert-Prakash reagent (TMSCF₃, 2.0 equiv) to the reaction mixture, followed by the slow, dropwise addition of TBAF solution (0.1 equiv).

• Reaction: Allow the reaction to stir at 0 °C and slowly warm to room temperature overnight.

• Quenching: Carefully quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases.

• Extraction & Workup: Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography to afford the α-trifluoromethylated piperidine.

Expected Results: This late-stage functionalization is highly substrate-dependent, with yields ranging from modest to good (40-75%).[20]

Troubleshooting:

• Poor Conversion: The formation of the iminium ion is crucial. Ensure TFAA is fresh. For less reactive substrates, alternative activation methods may be needed.

• Decomposition: Iminium ions can be unstable. Maintaining low temperatures during their generation and trapping is critical.

Radical Trifluoromethylation: Leveraging Open-Shell Chemistry

Radical trifluoromethylation methods have emerged as a powerful and versatile strategy, often proceeding under mild conditions with excellent functional group tolerance. These reactions involve the generation of a trifluoromethyl radical (•CF₃), which is electrophilic in nature and reacts readily with electron-rich systems or engages in C-H functionalization pathways.[3]

Key Reagents and Mechanistic Insights

• Langlois' Reagent (NaSO₂CF₃): Sodium trifluoromethanesulfinate is an inexpensive, stable, and easy-to-handle solid.[21] In the presence of an oxidant (e.g., tert-butyl hydroperoxide, K₂S₂O₈), it generates the •CF₃ radical via a single-electron transfer (SET) process.[22][23][24]

• Photoredox Catalysis: This modern approach uses a photocatalyst (e.g., Ru(bpy)₃²⁺ or Ir complexes) that, upon excitation by visible light, can mediate the SET process to generate the •CF₃ radical from a suitable precursor like triflyl chloride (CF₃SO₂Cl) or Togni/Umemoto reagents.[8][25][26][27] The extremely mild conditions (room temperature, visible light) account for the exceptional functional group tolerance.[26]

The causality here is the generation of the highly reactive •CF₃ radical, which can then be trapped by a suitable piperidine substrate. For direct C-H trifluoromethylation, the radical often adds to an electron-deficient ring (like pyridine), followed by rearomatization.

Caption: Simplified catalytic cycle for photoredox-mediated trifluoromethylation.

Protocol: Photoredox C-H Trifluoromethylation of an N-Aryl Piperidine

This protocol outlines a general procedure for the direct trifluoromethylation of an electron-rich aromatic ring attached to a piperidine, leveraging photoredox catalysis.

Materials:

• N-Aryl piperidine substrate

• Trifluoromethanesulfonyl chloride (CF₃SO₂Cl)

• fac-Ir(ppy)₃ or Ru(bpy)₃Cl₂ as photocatalyst

• Lithium carbonate (Li₂CO₃) as base

• Anhydrous acetonitrile (MeCN) or DMA

• Schlenk flask or vial with a magnetic stir bar

• Blue LED light source (450 nm)

Step-by-Step Procedure:

• Setup: To a Schlenk flask, add the N-aryl piperidine substrate (1.0 equiv), photocatalyst (1-2 mol%), and Li₂CO₃ (2.0 equiv).

• Degassing: Seal the flask, and degas the system by subjecting it to three cycles of vacuum followed by backfilling with nitrogen or argon.

• Reagent Addition: Add anhydrous, degassed solvent (MeCN or DMA) via syringe, followed by the addition of CF₃SO₂Cl (1.5 equiv).

• Irradiation: Place the flask approximately 5-10 cm from a blue LED light source and begin vigorous stirring. Use a small fan to maintain the reaction at room temperature.

• Reaction: Continue irradiation for 12-24 hours. Monitor progress by LC-MS.

• Workup: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Expected Results: Yields are generally good to excellent (65-90%), with high regioselectivity often observed for the position most susceptible to radical attack (typically ortho/para to activating groups).[26]

Troubleshooting:

• No Reaction: Ensure the solvent was properly degassed, as oxygen can quench the excited state of the photocatalyst. Check the viability of the photocatalyst and the light source.

• Low Yield/Byproducts: The choice of base can be critical; organic bases may be trifluoromethylated themselves.[26] Inorganic bases are often preferred.

Comparative Summary of Trifluoromethylation Strategies

Strategy	Reagent Type	Key Reagents	Piperidine Substrate	Typical Conditions	Advantages	Limitations
Electrophilic	CF₃⁺ Source	Togni, Umemoto[9]	Nucleophilic (Enolate, Enamine)	Base, Anhydrous Solvent, 0°C to RT	Good for α-functionalization of ketones	Requires pre-functionalization; reagents can be expensive/unstable
Nucleophilic	CF₃⁻ Source	Ruppert-Prakash (TMSCF₃)[15]	Electrophilic (Iminium Ion)	F⁻ catalyst, Anhydrous Solvent, 0°C to RT	Excellent for late-stage functionalization	Requires electrophilic handle; TMSCF₃ is volatile
Radical	•CF₃ Source	Langlois' Reagent, CF₃SO₂Cl[21][26]	Electron-rich systems, C-H bonds	Oxidant or Photocatalyst, Visible Light, RT	Extremely mild conditions, high functional group tolerance	Regioselectivity can be an issue for complex substrates

References

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Journal of Experimental Life Sciences.
• Application of Langlois' reagent (NaSO₂CF₃) in C–H functionalisation. (2021). Beilstein Journal of Organic Chemistry.
• Togni Reagent II. Enamine STORE.
• Synthesis of Substituted α-Trifluoromethyl Piperidinic Deriv
• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. (2010). Beilstein Journal of Organic Chemistry.
• 2,3-Bis(trifluoromethyl)piperidine. EvitaChem.
• New Umemoto's Reagent II for Trifluoromethyl
• N-Trifluoromethylation of Nitrosoarenes with Sodium Triflin
• Fluoroalkylation: Expansion of Togni Reagents. Sigma-Aldrich.
• Togni reagent II. Wikipedia.
• Mes-Umemoto reagent. Sigma-Aldrich.
• An ab initio and DFT study of trifluoromethylation using Umemoto's reagent. (2014). Organic & Biomolecular Chemistry.
• Recent Trifluoromethylation Reactions. A Mini Review Paper. (2018). Oriental Journal of Chemistry.
• Trifluoromethylation of alkenes with Langlois' reagent as a CF₃ source.
• Umemoto Reagent I. Enamine STORE.
• Innate C-H trifluoromethylation of heterocycles. (2011).
• CF₃SO₂X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF₃SO₂Na. (2020). Beilstein Journal of Organic Chemistry.
• Efficient N-Trifluoromethylation of Amines with Carbon Disulfide and Silver Fluoride as Reagents. (2023). CCS Chemistry.
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Hovione.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Molecules.
• Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent). Sigma-Aldrich.
• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. (2021). Beilstein Journal of Organic Chemistry.
• Insight into trifluoromethylation – experimental electron density for Togni reagent I. (2018). Dalton Transactions.
• Trifluoromethyltrimethylsilane. Merck Index.
• Trifluoromethyl piperidine. Sigma-Aldrich.
• Trifluoromethyl
• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025). The Journal of Organic Chemistry.
• Application of Ruppert-Prakash Reagent in Pharmaceutical Synthesis: Detailed Applic
• A Pd-Catalyzed [4 + 2] Annulation Approach to Fluorinated N-Heterocycles. (2021). Organic Letters.
• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. (2020).
• Trifluoromethyltrimethylsilane. Wikipedia.
• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. (2020).
• (Trifluoromethyl)trimethylsilane. Tokyo Chemical Industry Co., Ltd..
• Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. (2015). Chemical Science.
• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. (2011).
• 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activ
• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. (2011).
• Photoredox catalytic trifluoromethylation of alkenes and heteroarenes.
• N-Aryltrifluoromethanesulfonimides as new trifluoromethylating agents for the (photo)catalyst-free functionalization of (hetero)aromatics. (2020).
• Progress in copper-catalyzed trifluoromethylation. (2018). Beilstein Journal of Organic Chemistry.
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). Pharmaceuticals.
• Synthesis of Substituted α-Trifluoromethyl Piperidinic Deriv
• Structure of trifluoromethyl piperidine derivative.

Sources

• 1. A Pd-Catalyzed [4 + 2] Annulation Approach to Fluorinated N-Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 4. jelsciences.com [jelsciences.com]
• 5. New Umemoto’s Reagent II for Trifluoromethylation | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 7. mdpi.com [mdpi.com]
• 8. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 10. Togni Reagent II - Enamine [enamine.net]
• 11. Togni reagent II - Wikipedia [en.wikipedia.org]
• 12. Insight into trifluoromethylation – experimental electron density for Togni reagent I - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Umemoto Reagent I - Enamine [enamine.net]
• 14. An ab initio and DFT study of trifluoromethylation using Umemoto's reagent - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent) [sigmaaldrich.com]
• 16. Trifluoromethyltrimethylsilane [drugfuture.com]
• 17. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. evitachem.com [evitachem.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. ccspublishing.org.cn [ccspublishing.org.cn]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 24. CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na - PMC [pmc.ncbi.nlm.nih.gov]
• 25. scispace.com [scispace.com]
• 26. macmillan.princeton.edu [macmillan.princeton.edu]
• 27. researchgate.net [researchgate.net]

use of 4-(Trifluoromethyl)piperidin-1-amine hydrochloride as a chemical probe

Application Note: Modular Design of Fluorinated Chemical Probes using 4-(Trifluoromethyl)piperidin-1-amine Hydrochloride

Executive Summary

This guide details the application of 4-(Trifluoromethyl)piperidin-1-amine hydrochloride (CAS: 155849-49-3) as a specialized building block for the synthesis of bioactive chemical probes and fragment-based drug discovery (FBDD) libraries.[1] Unlike standard primary amines, the 1-amino (N-amino) functionality acts as a hydrazine surrogate, enabling the formation of stable hydrazone linkers or N-piperidinyl heterocycles (e.g., pyrazoles, pyrroles).

The incorporation of the 4-trifluoromethyl (4-CF₃) moiety provides two critical advantages for probe design:

• Metabolic Blocking: The CF₃ group at the C4 position blocks the primary site of oxidative metabolism (P450-mediated hydroxylation) common in piperidine scaffolds.[1]

• Physicochemical Modulation: It increases lipophilicity (LogP) while modulating the basicity of the piperidine nitrogen, improving membrane permeability and altering binding kinetics in hydrophobic pockets.[1]

Scientific Background & Mechanistic Rationale

The "Fluorine Effect" in Probe Design

In chemical probe development, the piperidine ring is a "privileged scaffold" often used to interact with solvent-exposed regions of protein targets (e.g., kinases, GPCRs). However, unsubstituted piperidines are prone to rapid metabolic clearance.[1]

• Metabolic Stability: The C4 position of piperidine is electronically susceptible to oxidation.[1] Substitution with a trifluoromethyl group (

  ) sterically and electronically deactivates this site, significantly extending the half-life of the probe in biological media.

• Bioisosterism: The 4-CF₃-piperidine moiety acts as a bioisostere for 4-tert-butyl or 4-cyclohexyl groups but with distinct electrostatic properties, often enhancing potency through dipole-dipole interactions within the binding pocket.[1]

The N-Amino Handle (The Hydrazine Surrogate)

The 1-amine functionality distinguishes this reagent from standard 4-substituted piperidines.[1] It is a 1,1-disubstituted hydrazine .[1]

• Reactivity: It reacts chemoselectively with aldehydes and ketones to form hydrazones , which are more hydrolytically stable than imines (Schiff bases) due to the alpha-effect of the adjacent nitrogen.[1]

• Geometry: The resulting N-N bond introduces a unique "kink" in the linker geometry, projecting the fluorinated tail into a different vector space compared to C-N or C-C linked analogs.[1]

Experimental Protocols

Protocol A: Rapid Hydrazone Ligation for SAR Exploration

Objective: To attach the 4-CF₃-piperidine motif to an aldehyde-functionalized core scaffold to assess Structure-Activity Relationships (SAR).[1]

Materials:

• Aldehyde-functionalized core (1.0 equiv)

• 4-(Trifluoromethyl)piperidin-1-amine HCl (1.2 equiv)[1]

• Sodium acetate (NaOAc) (1.5 equiv)

• Solvent: Methanol (MeOH) or Ethanol (EtOH)

• Catalyst (Optional): Acetic acid (AcOH) (5 mol%)

Step-by-Step Methodology:

• Preparation: Dissolve the aldehyde-core (0.1 mmol) in MeOH (2 mL).

• Activation: In a separate vial, dissolve 4-(Trifluoromethyl)piperidin-1-amine HCl (0.12 mmol) and NaOAc (0.15 mmol) in MeOH (1 mL). Sonicate for 2 mins to liberate the free hydrazine.

• Coupling: Add the amine solution to the aldehyde solution dropwise at Room Temperature (RT).

• Catalysis: If the reaction is sluggish (monitored by TLC/LCMS), add AcOH (1-2 drops).

• Incubation: Stir at RT for 2–4 hours. The hydrazone product often precipitates.[1]

• Work-up:

  • If precipitate forms: Filter and wash with cold MeOH.[1]

  • If soluble: Evaporate solvent, redissolve in DCM, wash with water, dry over MgSO₄, and concentrate.

• Validation: Verify formation of the hydrazone linkage (

  ) via ¹H NMR (distinct shift of the methine proton to 7.0–8.5 ppm).

Protocol B: Synthesis of N-(Piperidin-1-yl)pyrazoles (Knorr-Type)

Objective: To synthesize a pyrazole-based probe where the fluorinated piperidine acts as the N1-substituent.[1]

Materials:

• 1,3-Diketone derivative (e.g., acetylacetone derivative) (1.0 equiv)

• 4-(Trifluoromethyl)piperidin-1-amine HCl (1.1 equiv)[1]

• Triethylamine (

  ) (1.2 equiv)

• Ethanol (EtOH)

Step-by-Step Methodology:

• Neutralization: Suspend the HCl salt of the amine in EtOH. Add

  and stir for 10 min to generate the free base in situ.[1]

• Addition: Add the 1,3-diketone (1.0 equiv) to the mixture.

• Cyclization: Heat the reaction to reflux (78°C) for 4–12 hours.

  • Note: The 1,1-disubstituted hydrazine attacks the carbonyls to close the pyrazole ring.

• Purification: Cool to RT. Remove solvent under vacuum.[1] Purify via flash column chromatography (Hexanes/EtOAc).

• Result: A pyrazole probe with a metabolically robust 4-CF₃-piperidine tail attached to the pyrazole nitrogen.[1]

Data & Visualization

Physicochemical Comparison

The following table highlights the shift in properties when using the 4-CF₃ analog versus the unsubstituted piperidine.

Property	Piperidin-1-amine (Unsubstituted)	4-(CF₃)piperidin-1-amine	Impact on Probe Design
LogP (Predicted)	~0.8	~2.1	Increased permeability; better hydrophobic pocket filling.[1]
pKa (Conjugate Acid)	~9.0	~8.2	Reduced basicity reduces non-specific binding (e.g., hERG liability).[1]
Metabolic Liability	High (C4 oxidation)	Low	C4 is blocked by F; extends in vivo half-life.[1]
Molecular Weight	100.16	168.16	Adds bulk without significant rotatable bond penalty.[1]

Pathway Visualization

The following diagram illustrates the decision logic and synthetic pathways for using this probe fragment.

Caption: Synthetic workflow for generating hydrazone linkers (Path A) or pyrazole scaffolds (Path B) using the fluorinated hydrazine surrogate.

Safety & Handling

• Hazards: The HCl salt is an irritant (H315, H319, H335). Avoid inhalation of dust.[1]

• Stability: Hygroscopic.[1] Store in a desiccator at RT or 4°C.

• Reaction Safety: When neutralizing the HCl salt with bases (e.g.,

  , NaH), ensure adequate venting as the free base amine may have a higher vapor pressure.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 136469, 4-(Trifluoromethyl)piperidine.[1] Retrieved from [Link]

• Cox, C. D., et al. (2008). Discovery of (2S)-4-(2,5-Difluorophenyl)-N-[(3R,4S)-3-fluoro-1-methylpiperidin-4-yl]-2-(hydroxymethyl)-N-methyl-2-phenyl-2,5-dihydro-1H-pyrrole-1-carboxamide (MK-0731) for the treatment of taxane-refractory cancer.[1] Journal of Medicinal Chemistry.[1] (Demonstrates the utility of fluorinated piperidines in modulating pKa and potency). Retrieved from [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.[1] Journal of Medicinal Chemistry.[1] (Authoritative review on the metabolic stability conferred by CF3 groups). Retrieved from [Link]

• Lukin, O., et al. (2013). An easy synthesis of α-trifluoromethyl-amines from aldehydes or ketones using the Ruppert-Prakash reagent.[1] Tetrahedron Letters.[1] (Discusses synthesis and properties of CF3-amine building blocks). Retrieved from [Link]

Sources

• 1. 4-(Trifluoromethyl)piperidine | C6H10F3N | CID 136469 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Trifluoromethylpiperidine Scaffold: A Guide to Designing Next-Generation Bioactive Molecules

Introduction: The Strategic Advantage of the Trifluoromethylpiperidine Scaffold in Medicinal Chemistry

The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast number of pharmaceuticals and natural products.[1] Its saturated, six-membered heterocyclic structure provides a versatile three-dimensional framework that can be readily functionalized to interact with biological targets. In the relentless pursuit of enhanced drug efficacy, safety, and pharmacokinetic profiles, the strategic incorporation of fluorine atoms has become a powerful tool. This guide focuses on a particularly impactful modification: the introduction of a trifluoromethyl (CF₃) group onto the piperidine scaffold.

The trifluoromethyl group is far more than a simple sterically demanding substituent. Its strong electron-withdrawing nature and high lipophilicity profoundly influence the physicochemical properties of the parent molecule.[2] By replacing a methyl group with a trifluoromethyl group, medicinal chemists can block sites of metabolic oxidation, thereby increasing a drug's half-life.[3] Furthermore, the CF₃ group can significantly alter the basicity (pKa) of the piperidine nitrogen and the overall lipophilicity (logP) of the molecule, which in turn affects its solubility, membrane permeability, and target-binding interactions.[4] These modifications are particularly crucial for developing drugs that need to cross the blood-brain barrier to treat central nervous system (CNS) disorders.[5]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the design, synthesis, and application of the trifluoromethylpiperidine (TFMP) scaffold. We will delve into the rationale behind its use, provide detailed synthetic protocols for accessing key isomers, and present a comparative analysis of its properties relative to the parent piperidine structure.

The Impact of Trifluoromethylation on the Physicochemical Properties of Piperidine

The position of the trifluoromethyl group on the piperidine ring—at the 2, 3, or 4-position—has a distinct impact on the molecule's properties. Understanding these differences is critical for rational drug design.

Lipophilicity (logP) and Basicity (pKa)

The introduction of a trifluoromethyl group generally increases the lipophilicity of the piperidine scaffold, a property that can enhance membrane permeability and cell uptake. However, the strong electron-withdrawing effect of the CF₃ group also decreases the basicity of the piperidine nitrogen, which can influence drug-receptor interactions and aqueous solubility.

Compound	Structure	Calculated logP	Experimental pKa
Piperidine	0.84	11.22
2-(Trifluoromethyl)piperidine	~1.9	~9.0
3-(Trifluoromethyl)piperidine	~1.9	~9.5
4-(Trifluoromethyl)piperidine	~1.9	~10.0

Note: The logP and pKa values are approximate and can vary depending on the specific experimental or computational method used. The trend, however, illustrates the general effect of trifluoromethylation.[4][6]

As the table illustrates, all three TFMP isomers are significantly more lipophilic than piperidine. The pKa is most significantly reduced when the CF₃ group is at the 2-position due to its proximity to the nitrogen atom. The effect diminishes as the group moves to the 3- and 4-positions. This tunability of pKa is a key advantage of the TFMP scaffold, allowing chemists to fine-tune the ionization state of the molecule at physiological pH.

Conformational Preferences

The piperidine ring typically adopts a chair conformation to minimize steric strain. The introduction of a bulky trifluoromethyl group influences the equilibrium between the two possible chair conformations, where the substituent is either in an axial or equatorial position.[7][8][9]

Generally, large substituents prefer the equatorial position to avoid 1,3-diaxial interactions. Computational studies and experimental data suggest that the trifluoromethyl group also predominantly occupies the equatorial position in the most stable chair conformation of 2-, 3-, and 4-trifluoromethylpiperidine.[3][10] This conformational preference is crucial as it dictates the spatial arrangement of other substituents and their interactions with a biological target.

Caption: Chair conformations of 2-trifluoromethylpiperidine.

Synthetic Strategies for Accessing Trifluoromethylpiperidine Scaffolds

A variety of synthetic routes have been developed to access trifluoromethylated piperidines. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Synthesis from Pipecolic Acid Derivatives

One of the most direct methods for synthesizing 2- and 3-trifluoromethylpiperidines involves the fluorination of the corresponding piperidinecarboxylic acids (pipecolic acid and nipecotic acid) using sulfur tetrafluoride (SF₄).[11][12]

Caption: General workflow for TFMP synthesis from carboxylic acids.

Intramolecular Cyclization Strategies

Intramolecular reactions, such as the Mannich reaction and Ring-Closing Metathesis (RCM), are powerful methods for constructing the piperidine ring with a pre-installed trifluoromethyl group.

• Intramolecular Mannich Reaction: This reaction involves the cyclization of an amino ketone or a related precursor containing a trifluoromethyl group to form the piperidine ring.[3][13] This method is particularly useful for creating complex substitution patterns.

• Ring-Closing Metathesis (RCM): RCM utilizes ruthenium-based catalysts to cyclize a diene precursor containing a trifluoromethyl group, forming an unsaturated piperidine ring that can be subsequently reduced.[14][15][16][17] This technique is known for its high functional group tolerance.

Detailed Application Protocols

Protocol 1: Synthesis of 2-(Trifluoromethyl)piperidine from Pipecolic Acid[19]

Materials:

• Pipecolic Acid

• Trichloromethane (CHCl₃)

• Anhydrous Hydrofluoric Acid (HF)

• Sulfur Tetrafluoride (SF₄)

• Sodium Hydroxide (NaOH)

• 1L Stainless Steel Autoclave (316L material)

• Ice water

Procedure:

• In a 1L stainless steel autoclave, add 100g of Pipecolic Acid, 100g of trichloromethane, and 50g of anhydrous hydrofluoric acid to form a mixed solvent.

• Stir the mixture for 15 minutes.

• Add 270g of sulfur tetrafluoride to the autoclave.

• While stirring, heat the mixture to 65°C and maintain this temperature for 3 hours.

• Cool the reaction mixture to room temperature.

• The by-product, thionyl difluoride, and unreacted sulfur tetrafluoride should be absorbed by an alkali liquor.

• Transfer the reaction solution into ice water.

• Neutralize the solution with sodium hydroxide until the pH reaches 10.

• Extract the product with chloroform.

• The extracted liquid is then subjected to fractional distillation to obtain 2-(trifluoromethyl)piperidine.

Expected Yield: Approximately 66g (54.5% yield) with a purity of 98.9%.

Protocol 2: Synthesis of 3-(Trifluoromethyl)piperidine from Nipecotic Acid[13]

Materials:

• Nipecotic Acid

• Trichloromethane (CHCl₃)

• Anhydrous Hydrofluoric Acid (HF)

• Sulfur Tetrafluoride (SF₄)

• Sodium Hydroxide (NaOH)

• 1L Stainless Steel Autoclave (316L material)

• Ice water

Procedure:

• Follow the same initial steps as in Protocol 1, but use 100g of Nipecotic Acid instead of Pipecolic Acid.

• While stirring, heat the mixture to 85°C and maintain this temperature for 3 hours.

• Follow the same cooling, neutralization, and extraction steps as in Protocol 1.

• The extracted liquid is then subjected to fractional distillation to obtain 3-(trifluoromethyl)piperidine.

Expected Yield: Approximately 98g (80.6% yield) with a purity of 97.2%.

Protocol 3: In Vitro Metabolic Stability Assay

To evaluate the impact of trifluoromethylation on metabolic stability, an in vitro microsomal stability assay can be performed. This assay measures the rate at which a compound is metabolized by liver enzymes.

Caption: Workflow for an in vitro microsomal stability assay.

A detailed protocol for this assay can be adapted from established methods in the literature. A comparative study would involve running the assay with the TFMP-containing compound and its non-fluorinated piperidine analog in parallel.

Applications of the Trifluoromethylpiperidine Scaffold in Drug Discovery

The unique properties of the TFMP scaffold have led to its incorporation into a variety of drug candidates across different therapeutic areas.

Central Nervous System (CNS) Disorders

The ability of the trifluoromethyl group to enhance lipophilicity and modulate pKa makes the TFMP scaffold particularly attractive for CNS drug discovery, where crossing the blood-brain barrier is a major challenge.[5] For instance, piperidine derivatives are being investigated as potential treatments for Alzheimer's disease by targeting enzymes like acetylcholinesterase or by modulating amyloid-beta aggregation.[18][19][20] The incorporation of a TFMP scaffold could enhance the brain penetration and metabolic stability of these compounds.

Metabolic Diseases

Piperidine and its derivatives have also shown promise in the treatment of metabolic diseases such as diabetes.[21][22] They can act as inhibitors of enzymes like α-glucosidase, which is involved in carbohydrate digestion. The introduction of a trifluoromethyl group could lead to more potent and metabolically stable inhibitors.

Conclusion and Future Perspectives

The trifluoromethylpiperidine scaffold represents a powerful tool in the medicinal chemist's arsenal. Its ability to fine-tune key physicochemical properties such as lipophilicity, basicity, and metabolic stability allows for the rational design of drug candidates with improved pharmacokinetic and pharmacodynamic profiles. The synthetic methodologies outlined in this guide provide a practical foundation for accessing these valuable building blocks. As our understanding of the intricate interplay between molecular structure and biological activity continues to grow, we can expect to see the TFMP scaffold play an increasingly important role in the development of next-generation therapeutics for a wide range of diseases.

References

• D. Guerin, et al. (2017). Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. Molecules, 22(3), 483. [Link]

• D. Guerin, et al. (2017). Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. PMC - NIH. [Link]

• J. L. Troin, et al. (2004). Asymmetric Synthesis of (Trifluoromethyl)piperidines: Preparation of Highly Enantioenriched α′-(Trifluoromethyl)pipecolic Acids. Request PDF - ResearchGate. [Link]

• CN102603611B - Preparation method of trifluoromethyl piperidine compounds - Google P
• CN102603611B - Preparation method of trifluoromethyl piperidine compounds - Google P

• A. C. S. Journals. (2014). Comparsion of LogP, LogD, and pK a Obtained by Current Method vs Literature Values. ACS Publications. [Link]

• S. M. El-Dafrawy, et al. (2021). Synthesis of 3-SCF 3 -Substituted Piperidines a. ResearchGate. [Link]

• A. Arulmozhi, et al. (2021). Study of a new piperidone as an anti-Alzheimer agent: Molecular docking, electronic and intermolecular interaction investigations by DFT method. Journal of King Saud University - Science, 33(6), 101549. [Link]

• D. Guerin, et al. (2017). Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. PubMed. [Link]

• O. A. Grygorenko, et al. (2021). The preparative synthetic approach to 4-(trifluoromethoxy)piperidine and 4-(trifluoromethoxymethyl)piperidine. ResearchGate. [Link]

• W. B. Jatoi, et al. (2021). Facile Synthesis of Substituted Trifluoromethyl Piperidines with Diversifying Functionalization. Bentham Science Publisher. [Link]

• M.-W. Chen, et al. (2015). Enantioselective synthesis of trifluoromethyl substituted piperidines with multiple stereogenic centers via hydrogenation of pyridinium hydrochlorides. RSC Publishing. [Link]

• A. J. A. van der Weiden, et al. (2016). Stereoselective Mannich Reactions in the Synthesis of Enantiopure Piperidine Alkaloids and Derivatives. Radboud Repository. [Link]

• A. Husain, et al. (2022). IC50 values and dose–response curves of designed... ResearchGate. [Link]

• M. Abdelshaheed, et al. (2021). Structure of trifluoromethyl piperidine derivative. ResearchGate. [Link]

• P. Merino. (2012). RECENT ADVANCES ON THE SYNTHESIS OF PIPERIDINES THROUGH RUTHENIUM-CATALYZED RING-CLOSING METATHESIS (RCM) REACTIONS. Semantic Scholar. [Link]

• M. J. C. Silva, et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Bentham Science. [Link]

• W. B. Jatoi, et al. (2021). Facile Synthesis of Substituted Trifluoromethyl Piperidines with Diversifying Functionalization. Bentham Science Publisher. [Link]

• Unknown. Conformational Analysis An important aspect of organic compounds is that the compound is not static, but rather has confo. Unknown Source. [Link]

• M. A. G. El-Gazzar, et al. (2022). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. PMC - NIH. [Link]

• S. Kotha, et al. (2005). Diastereoselective Synthesis of Functionally Diverse Substituted Pipecolic Acids. Academia.edu. [Link]

• M. G. Baraka, et al. (2016). PREPARATION OF RACEMIC AND OPTICALLY ACTIVE TRIFLUOROMETHYL AZIRIDINES AND AZETIDINES. Semantic Scholar. [Link]

• Organic Syntheses. Pipecolic acid, 4-oxo-, hydrochloride. Organic Syntheses. [Link]

• X. Li, et al. (2024). Synthesis and Biological Evaluation of New Dihydrofuro[3,2-b]piperidine Derivatives as Potent α-Glucosidase Inhibitors. MDPI. [Link]

• T. J. Donohoe, et al. (2020). Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles. PMC - NIH. [Link]

• K. Dhunmati, et al. (2022). Multi Targeted DockingAnalysis and in Vitro Efficacy of Novel Substituted Piperidine-Flavone Analogues for Alzheimer's Disease. Neuroquantology, 20(10), 949-962. [Link]

• FAPESP. (2025). Researchers develop chemical compound with potential against Alzheimer's disease. EurekAlert!. [Link]

• P. Wipf. (2006). Ring-Closing Metathesis (RCM) and Ring - Wipf Group. University of Pittsburgh. [Link]

• M. O'Hagan, et al. (2016). Structural and Conformational Aspects of Equatorial and Axial Trifluoromethyl, Difluoromethyl, and Monofluoromethyl Groups. PubMed. [Link]

• A. Avdeef, et al. (1998). pH-metric log P. 4. Comparison of partition coefficients determined by HPLC and potentiometric methods to literature values. PubMed. [Link]

• M. S. Khan, et al. (2022). New anti-diabetic drugs in the drug discovery pipeline. ResearchGate. [Link]

• J. F. Casale, et al. (2009). Differentiation of the regioisomeric 2-, 3-, and 4-trifluoromethylphenylpiperazines (TFMPP) by GC-IRD and GC-MS. PubMed. [Link]

• J. H. Park, et al. (2017). A Case of Early Onset Alzheimer's Disease Diagnosed by 18F Flutemetamol PET Image. e-jkfn.org. [Link]

• M. G. Baraka, et al. (2018). Synthesis of trifluoromethylated analogue 9. The IC50 value is against Pim1 kinase[15][23]. ResearchGate. [Link]

• K. A. Rejniak, et al. (2020). Comparison of Drug Inhibitory Effects (IC 50 ) in Monolayer and Spheroid Cultures. PMC - NIH. [Link]

• M. Asadi, et al. (2024). Synthesis, docking, pharmacokinetic prediction, and acetylcholinesterase inhibitory evaluation of N-(2-(piperidine-1-yl)ethyl)benzamide derivatives as potential anti-Alzheimer agents. PMC - NIH. [Link]

• ACD/Labs. Lipophilicity Descriptors: Understanding When to Use LogP & LogD. ACD/Labs. [Link]

• A. G. Huesgen. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. Agilent. [Link]

• A. A. Lagunin, et al. (2018). Comparison of Quantitative and Qualitative (Q)SAR Models Created for the Prediction of Ki and IC50 Values of Antitarget Inhibitors. Frontiers. [Link]

• Unknown. Cyclic Stereochemistry (PART-6, PPT-6) Conformation-VI. Unknown Source. [Link]

• Chemistry Steps. Ring Flip of Chair Conformations with Practice Problems. Chemistry Steps. [Link]

• The Organic Chemistry Tutor. (2021). Chair Conformation and Ring Flips. YouTube. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-(TRIFLUOROMETHYL)PIPERIDINE | 657-36-3 [chemicalbook.com]
• 3. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective synthesis of trifluoromethyl substituted piperidines with multiple stereogenic centers via hydrogenation of pyridinium hydrochlorides ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C5QO00069F [pubs.rsc.org]
• 5. benthamdirect.com [benthamdirect.com]
• 6. researchgate.net [researchgate.net]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. Ring Flip of Chair Conformations with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. youtube.com [youtube.com]
• 10. Structural and Conformational Aspects of Equatorial and Axial Trifluoromethyl, Difluoromethyl, and Monofluoromethyl Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. CN102603611B - Preparation method of trifluoromethyl piperidine compounds - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. Study of a new piperidone as an anti-Alzheimer agent: Molecular docking, electronic and intermolecular interaction investigations by DFT method - Journal of King Saud University - Science [jksus.org]
• 19. neuroquantology.com [neuroquantology.com]
• 20. Researchers develop chemical compound with potential against Alzheimer’s disease | EurekAlert! [eurekalert.org]
• 21. Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Frontiers | Comparison of Quantitative and Qualitative (Q)SAR Models Created for the Prediction of Ki and IC50 Values of Antitarget Inhibitors [frontiersin.org]

derivatization of 4-(Trifluoromethyl)piperidin-1-amine for SAR studies

Application Note: Strategic Derivatization of 4-(Trifluoromethyl)piperidin-1-amine for SAR Profiling

Abstract

This guide details the chemical derivatization of 4-(trifluoromethyl)piperidin-1-amine (CAS 869943-48-2), a privileged scaffold combining the metabolic stability of a fluorinated motif with the versatile reactivity of a cyclic hydrazine. We present three validated protocols to generate diverse chemotypes for Structure-Activity Relationship (SAR) studies: (1) Acid-catalyzed hydrazone formation,[1][2] (2) Regioselective pyrazole cyclization, and (3) Urea/thiourea synthesis. These protocols are optimized for parallel synthesis, ensuring high fidelity in library generation.

Introduction: The Fluorine-Hydrazine Advantage

In modern drug discovery, the 4-(trifluoromethyl)piperidine moiety is a "metabolic shield." The trifluoromethyl (

) group blocks oxidative metabolism at the 4-position while modulating lipophilicity ( ) and pKa.

However, the critical handle in this specific building block is the

-amino group (piperidin-1-amine) . Unlike a standard secondary amine, this -dialkylhydrazine motif offers unique reactivity:

• Alpha-Effect Nucleophilicity: The adjacent nitrogen lone pairs increase nucleophilicity, facilitating rapid condensation reactions.

• Rigidification Potential: It serves as a precursor to fused heterocycles (e.g., pyrazoles, indazoles).

• H-Bonding Profiles: Derivatives like ureas provide novel hydrogen bond donor/acceptor vectors distinct from standard amides.

Chemical Properties & Handling

Property	Value / Description	Impact on Protocol
Molecular Weight	168.16 g/mol	Calculation basis for stoichiometry.
Appearance	Colorless to pale yellow oil/solid	Check for oxidation (darkening) before use.
Basicity (pKa)	~5.5 - 6.5 (Conjugate Acid)	Less basic than piperidine (~11) due to the electron-withdrawing -amino and groups.
Nucleophilicity	High (Alpha-effect)	Reacts aggressively with electrophiles; requires controlled addition.
Stability	Moderate	Store under inert gas (Argon/Nitrogen) at 4°C to prevent air oxidation to hydrazones or dimers.

Safety Warning: Hydrazine derivatives are potential genotoxins. All procedures must be performed in a fume hood with appropriate PPE (nitrile gloves, safety glasses).

Experimental Workflows

Visualizing the Derivatization Strategy

The following diagram illustrates the divergent synthesis pathways from the core scaffold.

Figure 1: Divergent synthetic pathways for generating SAR libraries from the 4-(trifluoromethyl)piperidin-1-amine scaffold.

Detailed Protocols

Protocol A: Hydrazone Library Synthesis

Target: Rapid generation of "explorer" libraries to probe steric/electronic pockets.

Mechanism: Acid-catalyzed condensation.[1][3] The

group exerts a remote inductive effect, slightly reducing the nucleophilicity of the distal nitrogen, necessitating acid catalysis.

Reagents:

• Substrate: 4-(Trifluoromethyl)piperidin-1-amine (1.0 equiv)

• Electrophile: Diverse Aldehydes/Ketones (1.05 equiv)

• Catalyst: Glacial Acetic Acid (5-10 mol%)

• Solvent: Absolute Ethanol (0.5 M concentration)

Step-by-Step:

• Preparation: In a 4 mL vial, dissolve the amine (0.5 mmol) in Ethanol (1 mL).

• Activation: Add Glacial Acetic Acid (3 µL). Stir for 5 minutes.

• Addition: Add the aldehyde (0.525 mmol) dropwise.

  • Note: If using a ketone, add 4Å molecular sieves to drive the equilibrium by sequestering water.

• Reaction: Cap and heat to 60°C for 2–4 hours.

  • Monitor: TLC (usually 50% EtOAc/Hexane) or LCMS. The hydrazone is typically less polar than the amine.

• Workup (Precipitation Method): Cool to room temperature. Many hydrazones will crystallize. Filter and wash with cold ethanol.

• Workup (Extraction Method): If no solid forms, evaporate solvent, redissolve in DCM, wash with sat.

  (to remove AcOH), dry over , and concentrate.

Validation:

• 1H NMR: Look for the disappearance of the aldehyde proton (9–10 ppm) and appearance of the hydrazone

  proton (typically 7.0–8.5 ppm).

Protocol B: Pyrazole Synthesis (Knorr Reaction)

Target: Creating rigid, metabolically stable heterocyclic cores.

Mechanism: Double condensation with 1,3-dicarbonyls.

Reagents:

• Substrate: 4-(Trifluoromethyl)piperidin-1-amine (1.0 equiv)

• Electrophile: 1,3-Diketone or

  -Ketoester (1.0 equiv)

• Solvent: Ethanol or Acetic Acid

• Temp: Reflux (80–100°C)

Step-by-Step:

• Setup: Combine amine (0.5 mmol) and 1,3-diketone (0.5 mmol) in Ethanol (2 mL).

• Cyclization: Heat to reflux for 6–12 hours.

  • Optimization: If conversion is slow, switch solvent to pure Acetic Acid and heat at 100°C for 2 hours.

• Workup:

  • Evaporate solvent under reduced pressure.

  • The residue is often an oil. Purify via flash chromatography (SiO2, Gradient: 0 -> 40% EtOAc in Hexanes).

• Regioselectivity Note: If using an unsymmetrical diketone (

  ), you may obtain a mixture of regioisomers. Isomer separation is critical for SAR interpretation.

Protocol C: Urea/Semicarbazide Formation

Target: Modulating Hydrogen Bond Donor (HBD) count.

Reagents:

• Substrate: 4-(Trifluoromethyl)piperidin-1-amine (1.0 equiv)

• Electrophile: Isocyanate or Isothiocyanate (1.1 equiv)

• Base: Triethylamine (TEA) (1.0 equiv) - Optional, only if using amine salt.

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step:

• Dissolution: Dissolve amine (0.5 mmol) in dry DCM (2 mL) under Nitrogen. Cool to 0°C.

• Addition: Add Isocyanate (0.55 mmol) slowly.

• Reaction: Allow to warm to room temperature. Reaction is usually complete within 30–60 minutes.

• Quench: Add a scavenger resin (e.g., Trisamine) to remove excess isocyanate, or wash with water.

• Isolation: Concentrate the organic layer. These products are often highly crystalline solids.

Analytical Validation (QC)

To ensure the integrity of the library, verify the following spectral markers.

Derivative Type	Key 1H NMR Signal	Key 13C NMR Signal	LCMS Characteristic
Starting Material	3.0-3.5 (m, 2H, N-CH eq)	126 ( )
Hydrazone	7.0-8.2 (s, 1H, N=CH)	140-160 (C=N)
Pyrazole	6.0-6.5 (s, 1H, Pyrazole C4-H)	100-110 (Pyrazole C4)
Urea	6.0-8.0 (br s, NH)	155-160 (C=O)

19F NMR: The

group provides a clean singlet around -73 ppm. This is an excellent handle for monitoring reaction conversion in crude mixtures without proton overlap.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330.

• BenchChem. (2025). Application Notes & Protocols: Synthesis of Pyrazole Derivatives from β-Keto Esters.

• Knorr, L. (1883).[3] Einwirkung von Acetessigester auf Phenylhydrazin.[3] Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599.[3] (Foundational Chemistry).

• PubChem. (2025).[4][5] 4-(Trifluoromethyl)piperidin-1-amine Compound Summary.

• Khan Academy. Formation of oximes and hydrazones (Mechanism Guide).

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. researchgate.net [researchgate.net]
• 3. jk-sci.com [jk-sci.com]
• 4. 4-(Trifluoromethyl)piperidine | C6H10F3N | CID 136469 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PubChemLite - 4-(trifluoromethyl)piperidin-1-amine dihydrochloride (C6H11F3N2) [pubchemlite.lcsb.uni.lu]

Process Engineering for the Scale-Up of Trifluoromethylated Piperidines

Content Type: Application Note & Protocol Guide Focus: Process Chemistry, Safety Engineering, and Route Optimization

Executive Summary

The incorporation of a trifluoromethyl (

) group into the piperidine scaffold is a cornerstone strategy in modern medicinal chemistry. This moiety acts as a bioisostere for isopropyl or tert-butyl groups, significantly modulating lipophilicity ( ), metabolic stability (blocking P450 oxidation sites), and basicity ( ) [1].

However, scaling these intermediates (e.g., 4-(trifluoromethyl)piperidine) from milligram medicinal chemistry batches to multi-kilogram process campaigns presents distinct engineering challenges. These include the thermal instability of fluorinating agents, the risk of hydrodefluorination during reduction, and the volatility of the free amine.

This guide details two validated pathways for scale-up, analyzing the decision matrix between Deoxofluorination (functional group interconversion) and Heterogeneous Hydrogenation (aromatic reduction).

Strategic Route Selection

In a process setting, the choice of route is dictated by raw material availability and safety constraints.

Feature	Route A: Deoxofluorination	Route B: Pyridine Hydrogenation
Precursor	N-protected 4-piperidone	4-(Trifluoromethyl)pyridine
Key Reagent	Deoxo-Fluor® / DAST	/ or
Primary Hazard	Thermal Runaway / HF Release	High Pressure / Flammability
Scalability	Limited (Batch size < 5kg recommended)	High (Multi-ton capable)
Impurity Profile	Elimination products (alkenes)	Defluorinated side-products
Cost Efficiency	Low (Reagents are expensive)	High (Atom economical)

Decision Logic for Process Chemists

Figure 1: Strategic decision tree for selecting the optimal synthesis pathway based on material availability and facility capabilities.

Protocol A: Deoxofluorination of 4-Piperidone

Context: This route is necessary when the corresponding pyridine is unavailable or when specific chiral centers on the piperidine ring must be preserved. Safety Critical: DAST (Diethylaminosulfur trifluoride) decomposes violently at ~140°C. Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) is thermally more stable but still possesses significant decomposition energy [2].

Materials

• Substrate: N-Boc-4-piperidone (1.0 equiv)

• Reagent: Deoxo-Fluor® (1.5 - 2.0 equiv)

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)

• Quench: Sat.

  (aq)

Step-by-Step Process

• System Prep: Reactor must be Hastelloy or glass-lined steel. Dry the vessel thoroughly (

  ).

• Charging: Charge N-Boc-4-piperidone and DCM. Cool to -10°C .

  • Why? Low temperature prevents elimination to the enamine side product.

• Addition: Add Deoxo-Fluor® dropwise over 2-4 hours.

  • Control: Maintain internal temperature

    . The reaction is highly exothermic.

• Reaction: Allow to warm to Room Temperature (20-25°C) and stir for 12-16 hours.

  • Monitor: Use GC-MS.[1] Look for the gem-difluoro product (M+) and the elimination alkene (M-HF).

• The "Kill" (Critical Safety Step):

  • Do NOT add water to the reaction mixture.

  • Inverse Quench: Transfer the reaction mixture slowly into a pre-cooled (0°C) stirred solution of saturated

    .

  • Mechanism:[2][3] Deoxo-Fluor hydrolyzes to release HF.[1] The bicarbonate neutralizes it immediately. Rapid

    evolution will occur—ensure venting capacity is sufficient.

Protocol B: Catalytic Hydrogenation of Trifluoromethylpyridine

Context: The industry-standard method for manufacturing 2-, 3-, or 4-(trifluoromethyl)piperidine. Challenge: The C-F bond is labile under hydrogenation conditions (hydrodefluorination). Solution: Use of acidic media protonates the pyridine nitrogen, activating the ring for reduction while electronically deactivating the C-F bond toward oxidative addition by the metal catalyst [3].

Materials

• Substrate: 4-(Trifluoromethyl)pyridine

• Catalyst: 20 wt%

  (Pearlman’s Catalyst) or 5% (Adams' Catalyst).

• Solvent system: Methanol + 1.1 equiv conc. HCl (or Glacial Acetic Acid).

• Gas: Hydrogen (

  ), 5–20 bar.

Operational Workflow

Figure 2: Process flow for the heterogeneous hydrogenation of trifluoromethylpyridines preventing defluorination.

Step-by-Step Process

• Salt Formation: In a mixing vessel, dissolve 4-(trifluoromethyl)pyridine in Methanol. Slowly add concentrated HCl (1.1 equiv).

  • Why? Pre-forming the pyridinium salt prevents catalyst poisoning by the basic nitrogen and suppresses defluorination [4].

• Loading: Charge the solution into the autoclave. Add 5-10 wt% loading of

  (wet paste to prevent ignition).

• Hydrogenation: Pressurize to 10 bar

  . Stir vigorously at 25-40°C.

  • Note: Higher temperatures (>50°C) increase the risk of defluorination.

• Work-up:

  • Filter catalyst over Celite/diatomaceous earth (Keep wet! Pyrophoric hazard).

  • Concentrate the filtrate to remove MeOH.

  • Result: You now have the stable Hydrochloride salt.

Purification & Quality Control

Handling the Free Base vs. Salt

Trifluoromethylpiperidines are volatile liquids as free bases but stable solids as HCl salts.

• Isolation of Free Base:

  • Suspend the crude HCl salt in water.

  • Add 50% NaOH until pH > 12. The oil will separate.

  • Extract with MTBE or DCM.

  • Distillation: 4-(Trifluoromethyl)piperidine boils at ~155-160°C (atmospheric) [5]. Use vacuum distillation for purity >98%.

• Isolation of HCl Salt (Preferred for Storage):

  • If the free base is distilled, dissolve in

    or Ethanol.

  • Bubble anhydrous HCl gas or add HCl/Dioxane.

  • Filter the white precipitate.

  • Melting Point Check: 4-(Trifluoromethyl)piperidine HCl should melt between 155-159°C [6].

Analytical Markers

• NMR (

  ): Essential for detecting defluorinated impurities. The product shows a doublet (due to H-F coupling) around -73 to -75 ppm. Impurities (partially fluorinated) will shift significantly.

• GC-MS: Monitor for "dimers" formed during the Deoxofluorination route or unreduced pyridine in the Hydrogenation route.

References

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359–4369. Link

• Lal, G. S., et al. (1999). Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability. The Journal of Organic Chemistry, 64(19), 7048-7054. Link

• Nairoukh, Z., et al. (2019). Simple and robust synthesis of fluorinated piperidines.[4][5] Nature Chemistry, 11, 264–270. Link

• BenchChem. (2025).[2] Application Notes: Catalytic Hydrogenation of Pyridine to Piperidine.[2][4][6] Link

• Cheméo. (2024). Chemical Properties of 4-Trifluoromethylpiperidine. Link

• Sigma-Aldrich. (2024). Product Specification: 4-(Trifluoromethyl)piperidine hydrochloride.[7] Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. CN102603611B - Preparation method of trifluoromethyl piperidine compounds - Google Patents [patents.google.com]
• 4. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciencedaily.com [sciencedaily.com]
• 6. asianpubs.org [asianpubs.org]
• 7. CAS 193357-81-2: Piperidine, 4-[[4-(trifluoromethyl)phenyl… [cymitquimica.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Trifluoromethyl)piperidin-1-amine Hydrochloride

Executive Summary & Route Selection

User Query: How do I synthesize 4-(Trifluoromethyl)piperidin-1-amine hydrochloride efficiently while avoiding common pitfalls like low yields or nitrosamine contamination?

Scientist's Assessment: The synthesis of 4-(Trifluoromethyl)piperidin-1-amine (1-amino-4-trifluoromethylpiperidine) presents a unique challenge due to the electron-withdrawing nature of the trifluoromethyl (

) group.[1] This group reduces the nucleophilicity of the piperidine nitrogen, making standard electrophilic aminations sluggish compared to unsubstituted piperidine.

Recommended Route: Electrophilic Amination using Hydroxylamine-O-sulfonic acid (HOSA). This is the industry-standard "green" route.[1] It avoids the formation of carcinogenic

-nitroso intermediates (a critical regulatory requirement in modern drug development) and uses water/base as the solvent system.[1]

Legacy Route (Not Recommended): Nitrosation (

) followed by reduction ( or ).[1] This route is flagged due to the high risk of residual nitrosamine impurities (Class 1 carcinogens).[1]

Validated Experimental Protocol (HOSA Route)

Reaction Scheme

[1]

Step-by-Step Methodology

Step	Operation	Critical Technical Insight
1. Dissolution	Dissolve 4-(trifluoromethyl)piperidine (1.0 eq) in water.[1] If using the HCl salt as starting material, add 1.0 eq of KOH to liberate the free base in situ.	The reaction requires the free amine. The group increases lipophilicity, so slight warming ( ) may be needed for full solubility.
2.[1] Buffer Setup	Cool the solution to . Add solid KOH (4.0 - 5.0 eq) while stirring.	High alkalinity is crucial.[1] The base neutralizes the sulfuric acid byproduct and maintains the nucleophilic free amine species.
3. Reagent Addition	Add Hydroxylamine-O-sulfonic acid (HOSA) (1.2 - 1.5 eq) portion-wise over 30 mins.	Exothermic! Maintain internal temp . Rapid addition causes HOSA decomposition before it reacts with the amine.
4. Reaction	Allow to warm to Room Temp (RT) and stir for 4–12 hours.	Due to the inductive effect of , the nitrogen is less reactive.[1] If TLC shows SM remaining after 4h, heat to .
5. Extraction	Extract with Dichloromethane (DCM) or MTBE ( ).	The product is a hydrazine derivative and can be water-soluble.[1] Salting out the aqueous layer with NaCl improves recovery.
6. Salt Formation	Dry organics ( ).[1] Cool to . Add 4M HCl in Dioxane dropwise.	Do not use aqueous HCl. The hydrazine moiety is sensitive. Anhydrous conditions yield a stable, white precipitate.

Troubleshooting Guide (Q&A)

Q1: The reaction conversion is stalling at ~60%. Adding more HOSA doesn't help.[1] Why?

• Diagnosis: The trifluoromethyl group exerts a strong electron-withdrawing inductive effect (

  ), significantly lowering the and nucleophilicity of the piperidine nitrogen.[1]

• Solution:

  • Increase Temperature: Unlike standard piperidines, this substrate can tolerate heating to

    during the HOSA addition phase to overcome the activation energy barrier.[1]

  • Concentration: Run the reaction at a higher concentration (

    ). Dilute conditions favor HOSA hydrolysis (reaction with water) over amination.[1]

Q2: I see a "double-weight" impurity by MS (

). What is this?

• Diagnosis: You have formed a tetrazene or a hydrazine dimer. This occurs if the reaction mixture becomes too oxidative or if metal ions are present.[1]

• Solution:

  • Degas Solvents: Use nitrogen-sparged water.[1] Hydrazines are prone to air oxidation.[1]

  • Chelation: Add a pinch of EDTA to the aqueous reaction mixture to sequester trace transition metals (Fe, Cu) that catalyze dimerization.

Q3: The final HCl salt is turning pink/brown upon storage.

• Diagnosis: Free hydrazine bases are unstable and oxidize in air. The salt form should be stable, but excess acid or moisture accelerates decomposition.

• Solution:

  • Wash Thoroughly: Ensure the salt is washed with anhydrous ether to remove excess HCl.[1]

  • Storage: Store under Argon/Nitrogen at

    . The pink color indicates the formation of radical species (diazenium salts).

Q4: Can I use the Nitrosation (

) route instead?

• Advisory: NO. While chemically feasible, this route generates 1-nitroso-4-(trifluoromethyl)piperidine .[1]

  • Regulatory Risk: Nitrosamines are part of the "Cohort of Concern" (ICH M7 guidelines).[2] Even trace ppm levels can halt clinical development.

  • Safety Risk: N-nitroso compounds are potent carcinogens.[1] The HOSA route is inherently safer as it bypasses this intermediate entirely.[1]

Technical Data & Visualization

Pathway Analysis: HOSA vs. Nitrosation

Figure 1: Comparative synthetic workflow. The Green path (HOSA) is the industry standard for safety and regulatory compliance.[1]

Physicochemical Properties Table

Property	4-CF3-Piperidine (SM)	4-CF3-Piperidin-1-amine (Product)
Molecular Weight	153.15 (Free Base)	168.16 (Free Base)
Appearance	White Solid (HCl salt)	Viscous Oil (Base) / White Solid (HCl)
Solubility	Water, Methanol	DCM, MeOH (Base); Water (HCl salt)
Stability	Stable	Air Sensitive (Oxidizes to hydrazones)
Storage	RT, Dry	-20°C, Inert Atmosphere

References

• General HOSA Amination Protocol: Synthesis of N-aminopiperidines using Hydroxylamine-O-sulfonic acid. Source:[1]

• Safety of Nitrosamine Impurities (ICH M7): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Source:[1]

• Starting Material Properties (4-Trifluoromethylpiperidine): Physical properties and safety data for 4-(trifluoromethyl)piperidine hydrochloride. Source:[1]

• Electrophilic Amination Mechanisms: Electrophilic N-amination of amines: A review of reagents and mechanisms. Source:[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]

Technical Support Center: Improving Yield of Trifluoromethylation Reactions on Piperidines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for trifluoromethylation reactions. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize the introduction of a trifluoromethyl (CF₃) group onto a piperidine scaffold. The incorporation of a CF₃ group is a critical strategy in modern drug discovery, often enhancing metabolic stability, lipophilicity, and binding affinity.[1][2] However, these reactions can be challenging.

This document provides in-depth, field-proven insights in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions: Core Concepts

Q1: What are the primary strategies for trifluoromethylating a piperidine ring?

There are three main mechanistic pathways for introducing a CF₃ group: electrophilic, nucleophilic, and radical trifluoromethylation.[3][4] The choice of strategy depends heavily on the piperidine substrate's structure, particularly the substitution pattern and the presence of activating or protecting groups.

• Electrophilic Trifluoromethylation : Involves a "CF₃⁺" source that reacts with a nucleophilic site on the piperidine ring, typically an enamine or enolate derivative.[4][5]

• Nucleophilic Trifluoromethylation : Uses a "CF₃⁻" equivalent, which attacks an electrophilic carbon on the piperidine, most commonly an iminium ion formed in situ.[6][7][8]

• Radical Trifluoromethylation : Employs a CF₃ radical (·CF₃) that can react with the piperidine ring, often via a C-H activation pathway. This is frequently achieved under photoredox conditions.[1][9][10]

Q2: Which trifluoromethylation reagents are most common for these strategies?

The selection of the correct reagent is paramount for success. The table below summarizes the most prevalent reagents, their corresponding strategies, and typical applications.

Strategy	Reagent Class	Common Examples	Typical Substrate
Electrophilic	Hypervalent Iodine Reagents	Togni Reagents[11]	Enolates, Enamines
Sulfonium Salts	Umemoto Reagents[5]	Enolates, Enamines, Thiols
Nucleophilic	Silanes	Ruppert-Prakash Reagent (TMSCF₃)[6][7]	Aldehydes, Ketones, Imines/Iminium ions
Sulfinates	Sodium Trifluoromethanesulfinate (Langlois' Reagent)[9]	Imines, often in radical pathways
Fluoroform-derived	Billard's or Prakash's Reagents[6][12][13]	Carbonyls, Imines
Radical	Sulfonyl Chlorides	Triflyl Chloride (CF₃SO₂Cl)	Alkenes, Heteroarenes
Iodides	Trifluoroiodomethane (CF₃I)[4]	Alkenes, Heteroarenes
Perfluoroalkyl Sources	Perfluoro-3-ethyl-2,4-dimethyl-3-pentyl radical (PPFR)[14]	Aromatic compounds

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during trifluoromethylation reactions on piperidine substrates.

Problem Area 1: Low or No Product Yield

Low conversion is a frequent issue that can often be traced back to reagent choice, substrate reactivity, or reaction conditions.

Causality & Explanation: The success of the reaction depends on the "matching" of your trifluoromethylating agent's reactivity with your piperidine substrate's electronic properties.

• For Nucleophilic Reactions (e.g., using TMSCF₃): The piperidine itself is not electrophilic enough to be attacked by a CF₃⁻ source. The reaction almost always proceeds through a more electrophilic intermediate, such as an iminium ion. If this intermediate is not formed efficiently, the reaction will not proceed.[7][8]

• For Electrophilic Reactions (e.g., using Togni's reagent): The piperidine derivative must be sufficiently nucleophilic. Direct trifluoromethylation on the piperidine ring is difficult. The substrate is typically converted to a more nucleophilic enamine or enolate, which requires a deprotonation step that may be inefficient.

• For Radical Reactions: The generation of the CF₃ radical must be efficient, and the piperidine C-H bond must be accessible for abstraction or addition. Competing side reactions or decomposition of the catalyst/initiator can stall the reaction.[15]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction conversion.

Problem Area 2: Poor Selectivity and Side Reactions

Achieving high regioselectivity is crucial. Directing the trifluoromethylation to the α-carbon is a common goal.

Causality & Explanation: The most reliable method to achieve α-trifluoromethylation is to control the reaction through the formation of an iminium ion . The C2 and C6 positions of a piperidine become highly electrophilic in the corresponding iminium ion, making them prime targets for nucleophilic attack. Direct C-H functionalization via radical pathways is often harder to control and can lead to mixtures.[8][9][15]

Solutions:

• Switch to a Nucleophilic Strategy: If you are using a radical or electrophilic method and getting poor selectivity, consider switching to a nucleophilic approach.

• Optimize Iminium Ion Formation: The key is to generate the iminium ion intermediate cleanly. A well-established method is the modified Polonovski–Potier reaction , where an N-oxide of the piperidine is treated with an acylating agent (like trifluoroacetic anhydride or pivaloyl chloride) to generate the endo-cyclic iminium ion in situ. This is then trapped with a nucleophilic CF₃ source like the Ruppert-Prakash reagent.[8]

• Steric Hindrance: Use a bulky N-substituent or substituents elsewhere on the ring to sterically block other reactive positions, favoring attack at the desired site.

Decomposition often points to overly harsh conditions or incompatible functional groups.

Causality & Explanation:

• Reagent Instability: Some trifluoromethylating reagents decompose to release fluoride ions, which can trigger side reactions. The trifluoromethyl anion (CF₃⁻) itself is unstable and can decompose to difluorocarbene and a fluoride ion if not properly stabilized.[6]

• Harsh Acidity/Basicity: Strong acids used to generate iminium ions or strong bases for deprotonation can degrade sensitive functional groups on the piperidine.

• Oxidative/Reductive Conditions: Photoredox cycles involve single-electron transfer (SET) processes that can lead to undesired oxidation or reduction of functional groups on your substrate if their redox potentials are within the catalytic window.[10]

Solutions:

• Lower the Temperature: Many trifluoromethylation reactions can be run at 0 °C or even lower to minimize side reactions.

• Use Milder Reagents: If Togni's Reagent II is too harsh, consider using the milder Togni's Reagent I.[11] If a strong base like LDA is causing decomposition, try a weaker base like KHMDS.

• Protect Sensitive Groups: Ensure that other functional groups (e.g., alcohols, amines) are appropriately protected before subjecting the molecule to the reaction conditions.

• Scrutinize your Photocatalyst: For photoredox reactions, ensure the excited-state potential of your photocatalyst is not sufficient to oxidize/reduce your substrate in an undesired manner.

Experimental Protocols

Protocol 1: α-Trifluoromethylation of an N-Alkyl Piperidine via an Iminium Ion Intermediate

This protocol is adapted from methodologies that use an N-oxide precursor for selective functionalization.[8]

Step 1: N-Oxide Formation

• Dissolve the N-alkyl piperidine (1.0 equiv) in a suitable solvent (e.g., CH₂Cl₂ or MeOH).

• Cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA, ~1.1–1.5 equiv) portion-wise, monitoring the temperature to keep it below 5 °C.

• Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours until TLC or LCMS analysis shows complete consumption of the starting amine.

• Quench the reaction with aqueous sodium thiosulfate and sodium bicarbonate solution. Extract the aqueous layer with CH₂Cl₂. Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-oxide, which is often used directly in the next step.

Step 2: Trifluoromethylation

• Under an inert atmosphere (N₂ or Ar), dissolve the crude N-oxide (1.0 equiv) in anhydrous acetonitrile (MeCN).

• Cool the solution to 0 °C.

• Add pivaloyl chloride (PivCl, 2.5 equiv) dropwise. Stir for 30 minutes at 0 °C to form the iminium ion intermediate.

• In a separate flask, prepare a solution of the Ruppert-Prakash reagent (TMSCF₃, 2.0 equiv), potassium bifluoride (KHF₂, 0.5 equiv), and trifluoroacetic acid (TFA, 0.5 equiv) in anhydrous DMF.

• Add the TMSCF₃ solution to the reaction mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor progress by ¹⁹F NMR or LCMS.

• Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Sources

• 1. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 4. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 5. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pnas.org [pnas.org]
• 10. BJOC - Direct C–H trifluoromethylation of di- and trisubstituted alkenes by photoredox catalysis [beilstein-journals.org]
• 11. brynmawr.edu [brynmawr.edu]
• 12. Nucleophilic, Radical and Electrophilic Trifluoromethylation Using Fluoroform - University of Michigan [available-inventions.umich.edu]
• 13. New Stable Reagents for the Nucleophilic Trifluoromethylation. 1. Trifluoromethylation of Carbonyl Compounds with N-Formylmorpholine Derivatives [organic-chemistry.org]
• 14. Introducing a new radical trifluoromethylation reagent - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]

troubleshooting guide for piperidine N-amination reactions

Status: Operational Ticket ID: N-AM-PIP-001 Subject: Troubleshooting & Optimization of Piperidine N-Amination Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Diagnostic Triage: Start Here

Before altering your protocol, use this logic flow to identify the bottleneck. Most failures in N-amination stem from reagent degradation or pH mismanagement.

Figure 1: Diagnostic decision tree for common N-amination failure modes.

The Core Protocol: Electrophilic Amination with HOSA

Why this method? While metal-catalyzed methods exist, the reaction of piperidine with Hydroxylamine-O-sulfonic acid (HOSA) remains the industry standard for reliability and scalability. It avoids the carcinogenicity of the nitrosation/reduction route.

The Mechanism

Understanding the mechanism is vital for troubleshooting. The nitrogen in HOSA is electron-deficient due to the sulfate leaving group. The piperidine acts as the nucleophile.

Figure 2: Mechanistic pathway. Note that base is required not just to neutralize acid, but to maintain the nucleophilicity of the piperidine.

Validated Protocol (Self-Validating System)

This protocol includes a "Salt Trap" purification step, which validates success by physical precipitation.

Reagents:

• Piperidine (1.0 equiv)

• HOSA (1.1 equiv) - Must be stored at 0°C, white crystals.

• NaOH or KOH (2.5 - 3.0 equiv) - Excess base is critical to neutralize H2SO4 generated.

• Water (Solvent)[1]

Step-by-Step:

• Preparation: Dissolve piperidine and NaOH in water. Cool to 0–5°C .

  • Checkpoint: If the solution is not cold, HOSA will hydrolyze before reacting.

• Addition: Add HOSA (dissolved in minimum cold water) dropwise over 30–60 minutes.

  • Why: The reaction is exothermic. Rapid addition causes thermal runaway and decomposition.

• Digestion: Allow to warm to Room Temperature (RT) and stir for 3–4 hours.

  • Checkpoint: The solution should turn homogeneous or slightly cloudy. If distinct layers form immediately, stirring was insufficient.

• Extraction: Extract with diethyl ether or DCM (3x). Combine organics and dry over

  .

• The "Salt Trap" (Crucial): Do not evaporate to dryness yet. Add a saturated solution of Oxalic Acid (in ethanol) to the organic layer.

  • Result:

    -aminopiperidine oxalate precipitates as a white, stable solid.

  • Validation: If no precipitate forms, the reaction failed.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
No Reaction / Low Yield	Hydrolyzed HOSA	Check HOSA. If it smells strongly of acid or is clumped, it has converted to ammonium hydrogen sulfate. Buy fresh reagent.
pH too low	The reaction generates sulfuric acid. If the pH drops <10, piperidine protonates ( ) and loses nucleophilicity. Maintain basic pH.
Product is a Sticky Oil	Free Base Instability	-aminopiperidine is hygroscopic and oxidizes in air. Always isolate as the Oxalate or Hydrochloride salt for storage.
Solid Precipitate in Rxn	Sulfate Salts	This is normal ( ). Do not filter until extraction.[2] Ensure mechanical stirring can handle the slurry.
Yellow/Brown Color	Oxidation (Tetrazene)	Over-oxidation leads to tetrazene formation (N=N dimer). This happens if HOSA is added too fast or temperature exceeds 50°C. Keep it cold.
Violent Exotherm	Runaway Reaction	HOSA has high energy content. Stop addition immediately. Cool reactor. Ensure addition time >30 mins per mole.

Frequently Asked Questions (FAQs)

Q: Can I use the Nitrosation/Reduction method instead? A: Technically, yes. You can nitrosate piperidine with

to form -nitrosopiperidine, then reduce it with Zn/AcOH or .

• Warning:

  -nitrosopiperidine is a potent carcinogen . Regulatory bodies (FDA/EMA) have strict limits on nitrosamine impurities. The HOSA route is safer and preferred for pharmaceutical applications.

Q: Why is my HOSA not dissolving? A: HOSA has limited solubility in cold water. It is better to add it as a solid in small portions if your scale allows, or as a slurry. Avoid dissolving it in water and letting it sit, as it hydrolyzes rapidly in solution (

min at 25°C).

Q: How do I store the product? A: The free base decomposes within weeks at RT. The oxalate salt is stable for years at RT if kept dry. To regenerate the free base for a subsequent reaction, treat the salt with aqueous NaOH and extract immediately.

Safety & Handling (Critical)

• HOSA Hazards: HOSA is a structural analogue of Chloramine-T. It is a skin sensitizer and corrosive.

• Hydrazine Toxicity:

  -aminopiperidine is a hydrazine derivative. Treat as a potential mutagen. Use double-gloving and work in a fume hood.

• Waste Disposal: Quench unreacted HOSA with dilute sodium bisulfite or thiosulfate before disposal to prevent delayed exotherms in waste drums.

References

• Organic Syntheses Protocol

  • Title: 1-Aminopiperidine (Detailed HOSA procedure)

  • Source: Org.[3][4][5] Synth. 1980, 59, 183.

  • URL:[Link]

• Mechanistic Insight: Title: Hydroxylamine-O-sulfonic acid - A Versatile Synthetic Reagent Source: Wallace, R. G. Aldrichimica Acta 1980, 13, 3.

• Modern Optimization (Kinetic Modeling)

  • Title: A New Strategy for the Preparation of N-Aminopiperidine Using Hydroxylamine-O-Sulfonic Acid[6][7]

  • Source:International Journal of Organic Chemistry, 2013, 3, 235-245.

  • URL:[Link]

• Title: Process for preparing N-amino piperidine hydrochloride (Patent)

Sources

• 1. US10662190B2 - Process for preparing 5R-[(benzyloxy) amino] piperidine-2S-carboxylate and oxalates thereof - Google Patents [patents.google.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 4. Piperidine synthesis [organic-chemistry.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. WO2006115456A1 - Synthesis of 1-aminopiperidine - Google Patents [patents.google.com]
• 7. scirp.org [scirp.org]

Technical Support Center: Managing Hydrodefluorination as a Side Reaction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter undesired hydrodefluorination (HDF) in their synthetic workflows. As a pervasive side reaction, HDF can compromise yields, introduce purification challenges, and create analogs with altered pharmacological profiles. This resource provides in-depth, field-proven insights into diagnosing, troubleshooting, and mitigating this common issue.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding hydrodefluorination.

Q1: What exactly is hydrodefluorination (HDF)?

A: Hydrodefluorination is a chemical reaction where a carbon-fluorine (C-F) bond is cleaved and replaced with a carbon-hydrogen (C-H) bond.[1] While HDF is a valuable transformation for intentionally modifying fluorinated molecules or degrading persistent fluorinated pollutants, it frequently occurs as an unwanted side reaction in catalytic processes, particularly in cross-coupling reactions.[2][3] The C-F bond is the strongest single bond in organic chemistry, making its unintended cleavage a significant mechanistic event.[1]

Q2: Why is managing unintended HDF so critical in drug development?

A: Fluorine is a cornerstone of modern medicinal chemistry, used to fine-tune a molecule's metabolic stability, lipophilicity, and binding affinity.[2][4] The unplanned replacement of a fluorine atom with hydrogen creates a "des-fluoro" analog. This analog is a distinct chemical entity that can possess dramatically different (and often detrimental) physicochemical and biological properties.[2][4] Its presence complicates structure-activity relationship (SAR) studies, introduces a significant impurity that may be difficult to separate, and can lead to misinterpreted biological data.

Q3: What are the most common culprits behind unintended HDF in my experiments?

A: Unintended HDF is typically a catalytically driven process. The primary factors include:

• The Catalyst System: Transition metals like Palladium and Nickel are highly effective at activating C-F bonds, often leading to HDF.[5][6][7] The choice of ligand is equally crucial, as it modulates the metal center's electronic and steric properties, thereby influencing its propensity for HDF.[8][9]

• The Hydrogen Source: The "hydro-" part of HDF requires a source of hydrogen. This can be an obvious reagent like a hydrosilane (e.g., PhSiH₃) or a less apparent source such as a protic solvent (e.g., isopropanol, water), a base, or even the ligand itself.[2][5][10][11]

• Reaction Conditions: Elevated temperatures, specific bases, and prolonged reaction times can increase the rate of HDF relative to the desired reaction.

Q4: How can I confirm that HDF is the side reaction I'm observing?

A: A multi-pronged analytical approach is best:

• Mass Spectrometry (GC-MS or LC-MS): This is the most direct method. Look for a molecular ion peak corresponding to the mass of your desired product minus 18 Da (the mass difference between Fluorine and Hydrogen).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: The disappearance of a specific fluorine signal from your starting material without the appearance of a new fluorine signal in the product is a strong indicator.[12]

  • ¹H NMR: Look for a new aromatic or aliphatic proton signal in the region where the fluorine atom was previously located.

• Fluoride Ion Selective Electrode (ISE): If your reaction is in a solution, you can measure the release of free fluoride ions (F⁻) into the reaction mixture, which is a direct consequence of C-F bond cleavage.[13]

Part 2: Troubleshooting Guide: Specific Experimental Issues

This guide is structured around common problems encountered in the lab. Each section outlines potential causes and provides actionable protocols for mitigation.

Issue 1: My reaction yields a mixture of my desired fluorinated product and the des-fluoro byproduct.

This is the most common manifestation of problematic HDF. The goal is to suppress the HDF pathway while maintaining the efficiency of the desired transformation.

Causality: The electronic and steric properties of the catalyst-ligand complex dictate its reactivity. Electron-rich, sterically bulky phosphine ligands on a palladium center, for instance, can facilitate the oxidative addition into a C-F bond, which is often the initiating step for HDF.[14] N-heterocyclic carbene (NHC) ligands can also be highly active, with their steric bulk influencing the regioselectivity of HDF.[8][15]

Troubleshooting Protocol: Catalyst & Ligand Screening

• Reduce Catalyst Loading: Before changing the system, first attempt to reduce the catalyst loading in 0.5 mol% increments. High catalyst concentrations can promote side reactions.

• Screen Different Metals: If using Palladium, consider screening Nickel or Rhodium catalysts, which may offer different selectivity profiles.[9][11]

• Systematically Vary Ligands: Prepare a matrix of experiments to screen ligands with varying properties. A suggested screening table is provided below.

• Analyze Each Reaction: Use LC-MS or GC-MS to determine the ratio of desired product to the HDF byproduct for each condition.

Table 1: Ligand Screening Strategy for Mitigating HDF

Ligand Class	Example Ligands	Electronic/Steric Properties	Rationale for Screening
Bulky Biarylphosphines	XPhos, RuPhos, SPhos	Electron-rich, very bulky	Often highly active but can be prone to HDF. Use as a baseline.
Less Bulky Phosphines	PPh₃, P(o-tolyl)₃	Less donating, less bulky	May reduce the rate of C-F oxidative addition.
Bidentate Phosphines	dppf, Xantphos	Rigid bite angle, chelating	Can alter the geometry at the metal center, potentially disfavoring the HDF transition state.
N-Heterocyclic Carbenes	IPr, IMes, SIMes	Strong σ-donors, sterically tunable	Highly active; screen different steric profiles as this can dramatically alter selectivity.[15][16]

Causality: HDF requires a hydride (H⁻) or hydrogen atom (H•) source. While sometimes added intentionally (e.g., silanes), hydrogen can be inadvertently introduced from solvents, bases, or additives. Alcohols (like isopropanol) can act as hydrogen donors, especially under basic conditions with certain catalysts.[2][5]

Troubleshooting Protocol: Identifying and Eliminating Illicit Hydrogen Sources

• Switch to an Anhydrous, Aprotic Solvent: If using a protic solvent (e.g., alcohols, water), switch to a rigorously dried aprotic solvent like toluene, dioxane, or THF.

• Use Anhydrous Reagents: Ensure all reagents, especially bases, are purchased as anhydrous grade and handled under an inert atmosphere (e.g., in a glovebox).

• Scrutinize Additives: If your reaction uses additives (e.g., boronic acids, silanes), consider if they can act as a hydride source. If a silane is required for the main reaction, try switching to a different type (e.g., from HSiEt₃ to a more sterically hindered one) or lowering its stoichiometry.

• Run a Control Reaction: Set up the reaction without the intended hydrogen donor (if any) to confirm if an adventitious source is responsible for the HDF.

Issue 2: My reaction is inconsistent. Some batches show high HDF while others are clean.

This issue points towards a variable that is not being adequately controlled, most often reagent or solvent purity.

Causality: Trace amounts of water or other protic impurities can serve as a potent hydrogen source in many catalytic cycles. The variability can come from using a new bottle of solvent, insufficient drying of glassware, or changes in ambient humidity.

Troubleshooting Protocol: Implementing Rigorous Anhydrous Techniques

• Standardize Glassware Preparation: All glassware must be oven-dried at >120°C for several hours and cooled under a stream of inert gas (Argon or Nitrogen) or in a desiccator immediately before use.[2]

• Purify Solvents: Do not rely on "anhydrous" labels from suppliers. Pass solvents through an activated alumina column (solvent purification system) or distill from an appropriate drying agent (e.g., sodium/benzophenone for THF/toluene).

• Handle Reagents Under Inert Atmosphere: Weigh and dispense solids, especially hygroscopic bases and catalysts, in a glovebox. Use syringe techniques for liquid transfers.[2]

• Document Everything: Keep a detailed log of solvent batches, reagent lot numbers, and ambient lab conditions to help trace the source of inconsistency.

Part 3: Key Mechanisms & Workflows

Understanding the mechanism and having a logical workflow are essential for effective troubleshooting.

Generalized Catalytic Cycle with HDF as a Side Reaction

The following diagram illustrates a simplified Palladium-catalyzed cross-coupling reaction where HDF can emerge as a competitive pathway. The key branch point occurs after the oxidative addition step. The organopalladium(II)-fluoride intermediate can either proceed through the desired cross-coupling cycle or be intercepted by a hydride source, leading to the HDF product.

Caption: Competing pathways in a Pd-catalyzed reaction leading to desired coupling vs. HDF.

Troubleshooting Decision Workflow

When faced with an HDF problem, a systematic approach is crucial. Use the following workflow to guide your experimental plan.

Caption: A stepwise decision tree for troubleshooting unintended hydrodefluorination.

References

• Gair, J. J., et al. (2019). Palladium Catalyzed Hydrodefluorination of Fluoro-(hetero)arenes. Organic Letters, 21(7), 2482–2487. [Link]

• ResearchGate. (n.d.). Palladium‐Catalyzed Hydrodefluorination of Fluoroarenes | Request PDF. Retrieved from [Link]

• Gair, J. J., Grey, R. L., & Giroux, S. (2021). Palladium‐Catalyzed Hydrodefluorination of Fluoroarenes. Scite.ai. [Link]

• Gair, J. J., et al. (2019). Palladium Catalyzed Hydrodefluorination of Fluoro-(hetero)arenes. PubMed. [Link]

• Gair, J. J., et al. (2021). Palladium-Catalyzed Hydrodefluorination of Fluoroarenes. Organic Syntheses, 98, 131-146. [Link]

• Macgregor, S. A., et al. (2013). Computational study of the hydrodefluorination of fluoroarenes at [Ru(NHC)(PR₃)₂(CO)(H)₂]: predicted scope and regioselectivities. Dalton Transactions, 42(20), 7389-7402. [Link]

• Li, Y., et al. (2022). Hydrodefluorination of Perfluorooctanoic Acid in the H₂-Based Membrane Catalyst-Film Reactor with Platinum Group Metal Nanoparticles. Environmental Science & Technology, 56(1), 557–566. [Link]

• Farnaby, J. H., et al. (2022). Controlled monodefluorination and alkylation of C(sp³)–F bonds by lanthanide photocatalysts: importance of metal–ligand cooperativity. Chemical Science, 13(46), 13813-13822. [Link]

• Chen, G., et al. (2021). Catalytic Hydrodefluorination via Oxidative Addition, Ligand Metathesis, and Reductive Elimination at Bi(I)/Bi(III) Centers. Journal of the American Chemical Society, 143(32), 12531–12537. [Link]

• Braun, T., & Wehmschulte, R. J. (2013). Hydrodefluorination Reactions Catalyzed by Transition-Metal Complexes. Angewandte Chemie International Edition, 52(12), 3328-3348. [Link]

• Macgregor, S. A., et al. (2015). Mechanistic Study of Ru-NHC-Catalyzed Hydrodefluorination of Fluoropyridines: The Influence of the NHC on the Regioselectivity of C–F Activation and Chemoselectivity of C–F versus C–H Bond Cleavage. ACS Catalysis, 5(2), 776-787. [Link]

• Keilitz, J., & Braun, T. (2016). Improving selectivity in catalytic hydrodefluorination by limiting SNV reactivity. Dalton Transactions, 45(38), 14937-14946. [Link]

• Wang, X., et al. (2022). Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides. Molecules, 28(1), 1. [Link]

• Macgregor, S. A., et al. (2015). Mechanistic Study of Ru-NHC-Catalyzed Hydrodefluorination of Fluoropyridines: The Influence of the NHC on the Regioselectivity of C–F Activation and Chemoselectivity of C–F versus C–H Bond Cleavage. ACS Catalysis, 5, 776-787. [Link]

• Wikipedia. (n.d.). Hydrodefluorination. Retrieved from [Link]

• UCI Department of Chemistry. (2026). Sustainable Catalytic Strategies for Borylation and Hydro-/Deutero-defluorination of Small Molecules. [Link]

• Chen, G., et al. (2021). Catalytic Hydrodefluorination via Oxidative Addition, Ligand Metathesis, and Reductive Elimination at Bi(I)/Bi(III) Centers. PMC. [Link]

• Amii, H., & Uneyama, K. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Molecules, 14(9), 2758-2784. [Link]

• Geier, M. J., et al. (2023). Metallomimetic Chemistry of a Cationic, Geometrically Constrained Phosphine in the Catalytic Hydrodefluorination and Amination of Ar–F Bonds. Journal of the American Chemical Society, 145(6), 3363–3372. [Link]

• Wang, X., et al. (2021). Catalyzing the Hydrodefluorination of CF₃-Substituted Alkenes by PhSiH₃. H• Transfer from a Nickel Hydride. PMC. [Link]

• Li, C., et al. (2021). Photocatalytic defluoroalkylation and hydrodefluorination of trifluoromethyls using o-phosphinophenolate. PMC. [Link]

• Sap, J. B. I., et al. (2020). Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery. PMC. [Link]

• Sap, J. B. I., et al. (2020). Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery. Journal of the American Chemical Society, 142(20), 9181–9187. [Link]

• ATSDR. (2003). Analytical Methods. [Link]

• Tang, Y., et al. (2024). Method of H₂ Transfer Is Vital for Catalytic Hydrodefluorination of Perfluorooctanoic Acid (PFOA). PubMed. [Link]

• ResearchGate. (n.d.). Application of Gas Chromatography to Determination of Total Organic Fluorine after Defluorination of Perfluorooctanoic Acid as a Model Compound | Request PDF. Retrieved from [Link]

• Sap, J. B. I., et al. (2020). Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery. ResearchGate. [Link]

• Sap, J. B. I., et al. (2020). Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery. PubMed. [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. orgsyn.org [orgsyn.org]
• 3. chem.uci.edu [chem.uci.edu]
• 4. scite.ai [scite.ai]
• 5. pubs.acs.org [pubs.acs.org]
• 6. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 7. mdpi.com [mdpi.com]
• 8. Computational study of the hydrodefluorination of fluoroarenes at [Ru(NHC)(PR 3 ) 2 (CO)(H) 2 ]: predicted scope and regioselectivities - Dalton Transactions (RSC Publishing) DOI:10.1039/C3DT32962C [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Catalyzing the Hydrodefluorination of CF3-Substituted Alkenes by PhSiH3. H• Transfer from a Nickel Hydride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. scispace.com [scispace.com]

Technical Support Center: Purification of Polar Amine Hydrochlorides

Welcome to the Chromatography Applications Support Center. Current Status: ONLINE Agent: Senior Application Scientist Topic: Troubleshooting & Method Development for Polar Amine Hydrochlorides

System Overview & Decision Matrix

Purifying polar amine hydrochlorides (

) presents a "double-bind" challenge:

• Normal Phase (Silica): The cationic amine interacts strongly with acidic silanols (

  ), causing irreversible adsorption or severe tailing.

• Reverse Phase (C18): The salt is highly polar and often elutes in the void volume (no retention).

Use the following logic gate to select your method.

Figure 1: Method Selection Decision Matrix. Blue nodes indicate decision points; Grey nodes indicate final protocols.

Troubleshooting Tickets (FAQ)

Below are the most common "tickets" submitted by researchers, resolved with mechanistic explanations.

Ticket #101: "My amine is streaking from the baseline to the solvent front."

Diagnosis: Silanol Effect. Standard silica gel (

) acts as a cation exchanger. Your amine hydrochloride ( ) is exchanging with the protons on the silanol groups. Solution:

• The "Basified" Mobile Phase: Add 1%

  (28% aq) or 1% Triethylamine (TEA) to your mobile phase.

  • Mechanism:[1][2][3][4] The modifier competes for silanol sites and suppresses ionization, effectively running the amine as a free base.

• Switch Stationary Phase: Use Amine-Functionalized Silica .[2][5]

  • Why: The surface is already covered in propyl-amine groups. It repels your sample's amine, preventing sticking. No basic modifier is needed in the solvent [1].[6]

Ticket #102: "I used DCM/MeOH (80:20) and my fractions are cloudy/white."

Diagnosis: Silica Dissolution. While pure methanol does not dissolve silica significantly, basic methanol (MeOH +

) does dissolve silica gel, especially at concentrations >15-20% MeOH. The white solid in your flask is dissolved silica precipitating out [2]. Solution:

• Limit MeOH: Keep Methanol < 10% if using ammonia.

• Alternative Solvent: Use DCM / 7N

  in MeOH . This allows you to control the ammonia accurately.

• Protocol Shift: If you need >10% MeOH to elute, switch to Reverse Phase (C18) or HILIC .

Ticket #103: "I purified the HCl salt on C18 with TFA, but the NMR looks different."

Diagnosis: Counter-Ion Exchange. If you run an amine hydrochloride on C18 using 0.1% Trifluoroacetic Acid (TFA) in the mobile phase, the massive excess of TFA will displace the Chloride ion. You have isolated the Trifluoroacetate salt , not the Hydrochloride. Solution:

• Acceptance: Use the TFA salt (often acceptable for biological assays).

• Metathesis: Dissolve the TFA salt in MeOH, add excess HCl (in dioxane or ether), and evaporate. Repeat 3x to drive off volatile TFA.

• Alternative Buffer: Use Ammonium Formate (volatile) if you want a Formate salt, or dilute HCl (corrosive to steel pumps, use with caution or plastic/PEEK paths) [3].

Detailed Experimental Protocols

Protocol A: The "Free-Base" Trick (Normal Phase)

Best for: Amines soluble in DCM that need to be stripped of impurities.

Reagents:

• Solvent A: Dichloromethane (DCM)[3][5][7]

• Solvent B: 10% Methanol in DCM (containing 1%

  )

Step-by-Step:

• Equilibration: Flush column with 90% A / 10% B. Note: Silica columns need buffering with the amine modifier before the run starts.

• Loading: Dissolve sample in minimal DCM. If insoluble, use Dry Loading (adsorb sample onto Celite or loose silica). Critical: Do not load in pure MeOH; it will wash the sample through immediately.

• Gradient:

  • 0-5 min: 0% B (Pure DCM)

  • 5-20 min: 0% -> 50% B (Final condition: 5% MeOH / 0.5%

    )

  • Warning: Do not exceed 20% total MeOH to avoid silica dissolution.

• Post-Run: The product elutes as the Free Base . To reform the HCl salt:

  • Collect fractions.

  • Add 2-3 eq. of HCl (in ether/dioxane) before rotary evaporation to prevent volatility loss of the free amine.

Protocol B: HILIC Purification (Direct Salt)

Best for: Highly polar, water-soluble amine salts that stick to C18.

Reagents:

• Column: Bare Silica, Diol, or Amide-functionalized.

• Solvent A: Acetonitrile (ACN)

• Solvent B: Water + 10mM Ammonium Formate (pH 3.0).

Step-by-Step:

• Mechanism: HILIC creates a water-rich layer on the silica surface. The polar amine partitions into this layer.

• Loading: Sample must be dissolved in high organic content (e.g., 80% ACN / 20% Water).

  • Troubleshooting: If sample precipitates in ACN, use DMSO (keep injection volume <1% of column volume).

• Gradient:

  • Start: 95% ACN (Low polarity in HILIC terms).

  • End: 60% ACN (Higher water content elutes polar compounds).

• Result: Excellent retention of polar salts. The buffer (Ammonium Formate) is volatile and removes during lyophilization [4].

Solvent Strength & Additive Table

Solvent System	Additive	Application	Risk Factor
DCM / MeOH	None	Neutral compounds	High Tailing for amines.
DCM / MeOH	(TEA) (0.5%)	Basic amines	TEA is high boiling; hard to remove.
DCM / MeOH	(1%)	Basic amines	Silica Dissolution if MeOH > 15%.
Water / ACN	0.1% TFA	Peptides / Polar Amines	Ion Exchange (HCl TFA salt).
Water / ACN	10mM (pH 10)	Hydrophobic Amines	Free-basing on column; requires C18-Hybrid silica (high pH stable).

Visualizing the Tailing Mechanism

Understanding why your separation failed is key to fixing it.

Figure 2: Mechanism of Amine Tailing vs. Modifier Blocking. In Scenario B, the modifier saturates the silanol sites, allowing the target amine to elute freely.

References

• Teledyne ISCO. (2012).[6][8] Purification of Primary Amines using RediSep Rf Gold Amine Columns. Application Note AN54. Link

• Biotage. (2023).[9] Does methanol really dissolve silica during flash column chromatography? The Flash Purification Blog. Link

• Chromatography Online. (2017). New Advice on an Old Topic: Buffers in Reversed-Phase HPLC. LCGC North America. Link

• Waters Corporation. (2020). Hydrophilic-Interaction Chromatography (HILIC) for LC-MS/MS Analysis of Monoamine Neurotransmitters. Application Note. Link

Sources

• 1. diduco.com [diduco.com]
• 2. teledyneisco.com [teledyneisco.com]
• 3. chemtips.wordpress.com [chemtips.wordpress.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 6. teledyneisco.com [teledyneisco.com]
• 7. biotage.com [biotage.com]
• 8. teledyneisco.com [teledyneisco.com]
• 9. biotage.com [biotage.com]

Reference Data & Comparative Studies

mass spectrometry analysis of trifluoromethylated compounds

Comparative Guide: Mass Spectrometry Analysis of Trifluoromethylated ( ) Compounds

Executive Summary

The trifluoromethyl (

) group is a "privileged moiety" in medicinal chemistry, appearing in blockbuster drugs like Fluoxetine (Prozac) and Celecoxib due to its ability to enhance metabolic stability and lipophilicity. However, for the analytical scientist, the group presents a paradox: it stabilizes the molecule against enzymatic degradation but creates specific challenges in mass spectrometry (MS) regarding ionization efficiency and fragmentation predictability.

This guide compares the two dominant analytical workflows for ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

analysis: Targeted Triple Quadrupole (QqQ) Screening versus High-Resolution Mass Spectrometry (HRMS) with Mass Defect Filtering . We analyze these approaches based on sensitivity, selectivity, and their ability to handle the unique physicochemical properties of fluorine.

Part 1: The Fluorine Factor in Mass Spectrometry

Before selecting a workflow, one must understand how the

group alters the behavior of an analyte inside a mass spectrometer.

• Electronegativity & Ionization: Fluorine is the most electronegative element. A

  group pulls electron density away from the rest of the molecule.[1]

  • Impact: This often suppresses ionization in Positive Mode ESI (

    ) because the molecule is less basic. Conversely, it significantly enhances sensitivity in Negative Mode ESI ( ), making negative polarity a preferred starting point for acidic fluorinated compounds [1].

• Mass Defect: Fluorine has a unique mass defect. While Hydrogen (+0.0078 Da) and Nitrogen (+0.0031 Da) add "positive" mass defect, Fluorine has a slight negative defect (18.9984 Da, defect ≈ -0.0016).

  • Impact: Compounds rich in fluorine fall into a distinct "mass defect space" separate from the biological matrix (lipids/peptides), which allows for highly specific background noise removal using HRMS [2].

Part 2: Workflow Comparison (Targeted vs. Untargeted)

We compare the two industry-standard "products" (methodologies) for analyzing

compounds.

Option A: Targeted Quantitation (QqQ / MRM)

Best for: PK studies, routine quantitation of known drugs. Mechanism: Uses standard Triple Quadrupole MS. Relies on Collision-Induced Dissociation (CID) to monitor specific transitions.

Option B: HRMS with Mass Defect Filtering (MDF)

Best for: Metabolite identification (MetID), impurity profiling, complex matrices. Mechanism: Uses Orbitrap or Q-TOF. Filters data based on the specific mass defect of the

moiety to remove biological noise.

Comparative Data Table

Feature	Option A: Targeted QqQ (MRM)	Option B: HRMS (MDF)
Primary Utility	Absolute Quantitation (Sensitivity)	Structure Elucidation (Specificity)
Sensitivity	High (pg/mL range)	Moderate to High (ng/mL range)
Selectivity	Dependent on unique fragment ions	Superior (via Mass Defect physics)
Specificity	Monitors Neutral Loss (69 Da) or Precursor Ions	Filters for "Fluorine-like" mass defects
Matrix Effects	Susceptible (requires extensive cleanup)	Resistant (Interferences filtered post-acquisition)
Unknowns	Cannot detect unexpected metabolites	Excellent (Detects any F-containing shift)

Part 3: Fragmentation Mechanics (The "Fingerprint")

Understanding how

bonds break is critical for method design. The C-F bond is extremely strong (~485 kJ/mol), making it resistant to fragmentation. However, specific patterns emerge under different energy regimes.

Electron Ionization (EI) - "The Hard Smash"

In GC-MS (EI), the

group typically cleaves as a cation.

• Dominant Ion:

  69 ( ).

• Diagnostic Value: High. If you see

  69 in EI, it is a strong indicator of a trifluoromethyl group [3].

ESI/CID - "The Soft Split"

In LC-MS/MS (CID), the

group rarely flies as a cation ( ) because it is unstable in the gas phase compared to the rest of the molecule. Instead, we observe:

• Neutral Loss of HF (20 Da): Common in aliphatic

  compounds.

• Neutral Loss of

  Radical (69 Da): Occurs in specific aromatic systems.

• Rearrangements: In nitro-aromatics,

  can rearrange with nitro groups to form complex ions (e.g., 115) [1].

Visualization: Fragmentation Pathway

The following diagram illustrates the decision pathways for fragmentation based on the molecular backbone (Aliphatic vs. Aromatic).

Caption: Fragmentation logic for

compounds distinguishing between Hard (EI) and Soft (ESI) ionization outcomes.

Part 4: Experimental Protocol (Self-Validating)

This protocol is designed for Option B (HRMS) but includes optimization steps for Option A .

Step 1: Ionization Source Selection

Do not assume Positive Mode ESI is best.

compounds are electron-hungry.

• Protocol: Infuse 1 µg/mL standard at 10 µL/min.

• Test A: ESI Positive (0.1% Formic Acid).

• Test B: ESI Negative (5mM Ammonium Acetate or 0.5 mM Ammonium Fluoride). Note: Ammonium Fluoride (

  ) can significantly boost ionization for fluorinated compounds in negative mode [4].

• Test C: APCI (if compound is non-polar/neutral).

Step 2: Mass Defect Filtering (MDF) Setup

If using HRMS (Orbitrap/TOF), set up the filter window to ignore non-fluorinated background.

• Calculate Reference Defect:

  • Formula:

    (Example Drug)

  • Exact Mass: 309.1340

  • Mass Defect: 0.1340

• Set Filter Windows:

  • Parent Drug Window:

    mDa.

  • Metabolite Window (Phase I): Allow for +O (oxidation) or -H2 (dehydrogenation).

  • Crucial Step: Because F lowers the mass defect, fluorinated metabolites will have a lower mass defect than their non-fluorinated analogs. Shift the filter window slightly negative relative to the hydrocarbon baseline [2].

Step 3: Diagnostic Ion Confirmation

For QqQ (Targeted), you must validate the transition.

• Precursor Ion Scan: Set Q3 to fix on m/z 69 (if EI) or scan for Neutral Loss of 20 Da (ESI).

• Validation: If the Neutral Loss of 20 Da (-HF) disappears upon deuteration of the backbone, the loss involves a backbone proton, confirming the mechanism.

Visualization: Method Development Decision Tree

Caption: Workflow for selecting ionization source and data processing based on analyte properties.

References

• Kagramanov, N. D., Sigan, A. L., & Golubev, A. S. (2021).[2] Ionic Series in Mass Spectra of Trifluoromethyl-Substituted Heterocycles and Cyclopropanes Not Containing Regular Fragment Groups.[2] Fluorine Notes, 138, 5-6.[2] Link

• Zhang, H., Zhang, D., & Ray, K. (2009). Mass defect filter technique and its applications to drug metabolite identification by high-resolution mass spectrometry. Journal of Mass Spectrometry, 44(7), 999-1016.[3] Link

• Moser, A. (2008).[4] Fragment loss of CF3 group. ACD/Labs Blog. Link

• Bauer, A., et al. (2019). High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry. Link

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 2. Volume # 5(138), September - October 2021 — "Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups" [en.notes.fluorine1.ru]
• 3. Mass Defect Filtering for Suspect Screening of Halogenated Environmental Chemicals: A Case Study of Chlorinated Organophosphate Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acdlabs.com [acdlabs.com]

Structural Elucidation of Trifluoromethylpiperidine Hydrochloride Salts

A Comparative Crystallographic Guide

Executive Summary

Product Focus: Trifluoromethylpiperidine Hydrochloride (HCl) Salts.[1] Primary Application: Definitive structural characterization and conformational analysis in drug discovery.[2]

In medicinal chemistry, the trifluoromethyl (

) group is a privileged motif used to modulate lipophilicity ( ) and metabolic stability. However, its introduction onto a piperidine ring creates a stereoelectronic conflict between steric bulk (favoring equatorial positioning) and electrostatic dipole minimization (favoring axial positioning).

This guide compares the X-ray Crystallography of HCl salts against alternative analytical methods (NMR, DFT) and alternative solid forms (Free Base, Tartrates). It demonstrates why the HCl salt is the superior "product" for resolving 3D conformational ambiguity, providing a robust, self-validating workflow for structural biologists and medicinal chemists.

Part 1: The Structural Challenge & Solution

The Controversy: Axial vs. Equatorial

The conformation of fluorinated piperidines is not intuitive. While a standard methyl group locks a piperidine ring into a chair conformation with the substituent in the equatorial position (to avoid 1,3-diaxial strain), the

group introduces the "Fluorine Gauche Effect" and strong dipole moments.

• Free Base (Oil/Low Melt): In solution (NMR), the protonated vs. unprotonated nitrogen changes the dipole vector, causing the

  group to flip between axial and equatorial forms depending on solvent polarity.

• The Solution (HCl Salt): Protonating the amine (

  ) and forming the chloride salt creates a rigid ionic lattice. The strong charge-assisted hydrogen bond ( ) locks the piperidine ring into its lowest energy conformation, allowing for precise determination of the vector relative to the pharmacophore.

Part 2: Comparative Analysis

Comparison 1: Analytical Methodologies

Objective: Which method provides the most reliable structural data for drug design?

Feature	X-Ray Crystallography (HCl Salt)	Solution State NMR ( )	DFT Computational Modeling
Conformational State	Single, Absolute Minimum. Captures the specific biologically relevant low-energy conformer stabilized by ionic interactions.	Time-Averaged. Signals are a weighted average of rapid equilibrium between axial/equatorial forms.	Theoretical. Heavily dependent on the basis set and solvation model used.
Stereochemistry	Absolute Configuration (R/S). Can be determined directly if heavy atoms (Cl) or anomalous scattering are present.	Relative. Requires derivatization or complex NOE experiments to infer relative stereochemistry.	N/A. Requires input structure; cannot determine unknown stereochemistry.
Resolution	Atomic (<0.8 Å). Precise bond lengths and torsion angles.	Indirect. Inferred via J-coupling constants ( ).	Variable. Depends on computational cost.
Sample Requirement	Single Crystal (0.1–0.3 mm).	5–10 mg dissolved in deuterated solvent.	High-performance computing cluster.

Comparison 2: Solid Form Selection

Objective: Why choose the Hydrochloride (HCl) salt over other forms?

Parameter	HCl Salt	Free Base	Tartrate/Fumarate
Crystallinity	High. Chloride ions pack efficiently, forming high-symmetry lattices (often Monoclinic or Orthorhombic).	Low. Often oils or amorphous solids due to flexible ring flipping.	Moderate. Large counter-ions can create solvent voids (solvates), leading to desolvation instability.
H-Bond Potential	Strong Donor. is a potent donor to , rigidifying the lattice.	Weak Acceptor. Neutral Nitrogen is a weak acceptor; lattice energy is dominated by weak van der Waals forces.	Complex. Multiple H-bond donors/acceptors can lead to polymorphism (multiple crystal forms).
Stability	High. Resistant to oxidation; high melting point (>150°C).	Low. Prone to N-oxidation; hygroscopic.	Variable. Often hygroscopic depending on the stoichiometry (1:1 vs 2:1).

Part 3: Experimental Protocol (Self-Validating System)

This protocol ensures the generation of diffraction-quality crystals. It is designed as a self-validating system : if Step 2 fails (no precipitate), Step 3 (vapor diffusion) serves as the corrective mechanism.

Workflow Diagram

Caption: Optimized workflow for converting trifluoromethylpiperidine free bases into diffraction-quality HCl salt crystals.

Detailed Methodology

1. Salt Formation (Stoichiometric Control)

• Rationale: Excess acid can degrade the

  group or cause oiling.

• Protocol: Dissolve 100 mg of free base amine in 2 mL of anhydrous diethyl ether. Add 1.05 equivalents of 4M HCl in dioxane dropwise at 0°C.

• Validation: Immediate formation of a white precipitate indicates successful salt formation. If oil forms, switch to Protocol 3 (Vapor Diffusion).

2. Crystal Growth: Vapor Diffusion (The "Gold Standard")

• Rationale: Slows down nucleation, preventing defects.

• Protocol:

  • Dissolve the HCl salt in a minimum amount of Methanol (inner vial).

  • Place the inner vial (uncapped) inside a larger jar containing Diethyl Ether (antisolvent).

  • Seal the outer jar. Ether vapors will slowly diffuse into the methanol, lowering solubility and growing crystals over 24–72 hours.

• Validation: Inspect under polarized light. Sharp extinction angles indicate single crystallinity.

3. Data Collection

• Temperature: Collect data at 100 K (using a cryostream).

• Reasoning:

  groups usually exhibit high thermal motion (rotational disorder) at room temperature. Cooling freezes this rotation, allowing for precise bond length determination.

Part 4: Data Interpretation Guidelines

When analyzing the solved structure of a

-piperidine HCl salt, focus on these three critical interaction zones.

Interaction Logic Map

Caption: Structural forces stabilizing the trifluoromethylpiperidine HCl lattice.

Key Structural Parameters to Verify:

• C-F Bond Lengths:

  • Expected Range: 1.33 Å – 1.36 Å.

  • Anomaly: If bonds appear artificially short (<1.30 Å), this indicates rotational disorder . You must apply a disorder model (e.g., splitting F positions in the refinement software).

• Ring Puckering (Cremer-Pople Parameters):

  • Calculate

    (total puckering amplitude) and (angle).[3]

  • Ideal Chair:

    close to 0° or 180°.

  • Insight: Deviations indicate lattice strain or 1,3-diaxial repulsion from the

    group.

• Hydrogen Bonding Network:

  • Look for the "Chloride Clamp" : The

    ion usually bridges two ammonium protons, forming a zigzag chain along the crystallographic b-axis. This is the primary stabilizing force ( distance 3.1–3.2 Å donor-acceptor).

References

• Gelis, C., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal.[4] [5][6]

  • Context: Establishes the theoretical basis for axial vs. equatorial preference in fluorinated piperidines and the role of protonation (HCl salts) in shifting this equilibrium.

• Laval, S., et al. (2014).[1] Direct Preparation of Amides from Amine Hydrochloride Salts.[7] Tetrahedron.[1]

  • Context: Provides validated protocols for the synthesis and handling of piperidine hydrochloride salts, including purific

• Awasabisah, D., et al. (2025). Crystal structure and Hirshfeld surface analysis of trifluoromethyl-substituted quinolin-piperidinyl derivatives. Acta Crystallographica Section E.

  • Context: Offers recent experimental data on interactions and lattice packing in trifluoromethyl-piperidine systems.

• BenchChem Protocols. (2025). Application Notes and Protocols for the Purification of Piperidine Reaction Products.[8]Link

  • Context: General industry standard protocols for solvent selection during recrystallization of piperidine deriv

• Zhou, J., & Zhang, X. (2025).[9] The crystal structure of 4-(trifluoromethyl)pyridine-2-carboxylic acid.[9] Zeitschrift für Kristallographie.[9]

  • Context: Demonstrates the specific disorder modeling required for groups in pyridine/piperidine type systems.

Sources

• 1. Piperidine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 2. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, crystal structure, DFT calculations and Hirshfeld surface analysis of 3-butyl-2,6-bis­(4-fluoro­phen­yl)piperidin-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN105924408A - Synthetic method of piperidine hydrochloride - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Quantifying Trifluoromethylated Amines

Introduction

The strategic incorporation of the trifluoromethyl (CF3) group into amine-containing molecules is a cornerstone of modern drug design and agrochemical development.[1] This functional group can significantly enhance a compound's metabolic stability, lipophilicity, and binding affinity to biological targets. Consequently, the accurate and precise quantification of trifluoromethylated amines is paramount throughout the research and development lifecycle, from reaction monitoring and purity assessment to pharmacokinetic studies. However, the unique physicochemical properties of amines, such as their polarity and basicity, coupled with the influence of the CF3 group, present distinct analytical challenges.

This guide provides a comprehensive comparison of the primary analytical techniques for the quantification of trifluoromethylated amines: Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC). We will delve into the fundamental principles of each method, present their respective advantages and limitations, and provide exemplary experimental protocols to aid researchers in selecting the most appropriate technique for their specific analytical needs.

Core Analytical Techniques: A Head-to-Head Comparison

The choice of an analytical method for quantifying trifluoromethylated amines is dictated by several factors, including the analyte's concentration, the complexity of the sample matrix, and the desired level of structural information.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR stands out as a powerful and direct method for the analysis of fluorinated compounds. The ¹⁹F nucleus has a natural abundance of 100% and a high gyromagnetic ratio, resulting in high sensitivity. Furthermore, the large chemical shift range of ¹⁹F NMR minimizes signal overlap and simplifies spectral interpretation.[2]

Principle: The core principle of quantitative NMR (qNMR) lies in the direct proportionality between the integrated signal area of a specific nucleus and the number of those nuclei in the sample. By comparing the integral of a target analyte's ¹⁹F signal to that of a known amount of an internal standard, a precise and accurate concentration can be determined without the need for a calibration curve.[3]

Advantages:

• Absolute Quantification: qNMR is a primary ratio method, meaning it can provide direct quantification against a certified reference material without the need for identical analyte standards.

• Non-destructive: The sample can be recovered unchanged after analysis.

• Structural Information: The chemical shift, multiplicity, and coupling constants in a ¹⁹F NMR spectrum provide valuable structural information about the fluorine environment.[4][5]

• Minimal Sample Preparation: For clean samples, analysis may only require dissolving the sample in a suitable deuterated solvent with an internal standard.

Limitations:

• Lower Sensitivity: Compared to chromatographic methods, NMR generally has lower sensitivity, which may be a limitation for trace analysis.

• Matrix Effects: Complex matrices can lead to peak broadening and overlapping signals, complicating quantification.

• Cost and Accessibility: High-field NMR spectrometers represent a significant capital investment.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds. It combines the high separation efficiency of gas chromatography with the sensitive and selective detection capabilities of mass spectrometry.[6][7]

Principle: In GC, the sample is vaporized and transported through a capillary column by an inert carrier gas. Separation is achieved based on the differential partitioning of analytes between the mobile gas phase and the stationary phase lining the column. The separated components then enter the mass spectrometer, where they are ionized, and the resulting ions are separated based on their mass-to-charge ratio, providing both quantitative data and structural information.

Advantages:

• High Separation Efficiency: Capillary GC columns offer excellent resolution of complex mixtures.[8]

• High Sensitivity and Selectivity: Mass spectrometric detection, particularly in selected ion monitoring (SIM) mode, provides exceptional sensitivity and selectivity.

• Structural Elucidation: The mass spectrum provides a molecular fingerprint that can be used to identify unknown compounds and confirm the structure of known ones.[6]

Limitations:

• Analyte Volatility: The analyte must be volatile and thermally stable to be amenable to GC analysis.[7]

• Derivatization Often Required: Due to their polarity and hydrogen-bonding capabilities, many amines exhibit poor peak shapes and are not sufficiently volatile for direct GC analysis.[9] Chemical derivatization to block the active hydrogens of the amino group is a common prerequisite.[9][10]

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly versatile and widely used separation technique that is well-suited for a broad range of compounds, including those that are non-volatile or thermally labile.[6][7]

Principle: In HPLC, a liquid mobile phase carries the sample through a column packed with a stationary phase. Separation is based on the differential interactions of the analytes with the stationary and mobile phases. Detection is typically achieved using UV-Vis or fluorescence detectors, or a mass spectrometer (LC-MS).

Advantages:

• Broad Applicability: Suitable for a wide range of compounds, irrespective of their volatility.

• Excellent Quantitative Precision: HPLC is known for its high precision and accuracy in quantitative analysis.[6]

• Variety of Detection Methods: A wide array of detectors can be coupled with HPLC, offering flexibility in sensitivity and selectivity.

Limitations:

• Derivatization for Enhanced Detection: Many simple amines lack a strong chromophore or fluorophore, necessitating derivatization to achieve sensitive detection with UV-Vis or fluorescence detectors.[11]

• Lower Resolution than GC (for some applications): While modern UHPLC systems offer excellent resolution, capillary GC often provides superior separation for complex volatile mixtures.

• Matrix Effects in LC-MS: Complex sample matrices can cause ion suppression or enhancement in LC-MS analysis, impacting quantitative accuracy.

Comparative Performance Summary

Feature	¹⁹F NMR Spectroscopy	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Nuclear spin resonance	Partition chromatography and mass analysis	Partition chromatography and UV/Fluorescence/MS detection
Analyte Properties	Soluble in a suitable solvent	Volatile and thermally stable	Soluble in the mobile phase
Derivatization	Optional, can be used to introduce a CF3 group for analysis of non-fluorinated amines[12]	Often mandatory for amines to improve volatility and peak shape[9]	Often required for sensitive UV or fluorescence detection[11]
Sensitivity	Moderate	High to very high	Moderate to very high (detector dependent)
Selectivity	High	Very high	High to very high
Quantitative Accuracy	Excellent (Primary Method)	Excellent (with proper calibration)	Excellent (with proper calibration)
Structural Information	High (chemical shifts, coupling)	High (mass fragmentation patterns)	Moderate (retention time, UV spectra); High with MS detection
Sample Throughput	Moderate	High	High
Cost	High	Moderate to High	Moderate to High

Experimental Protocols

Workflow for Analytical Method Selection

The following diagram illustrates a general workflow for selecting the appropriate analytical technique for quantifying a trifluoromethylated amine.

Workflow for selecting an analytical method.

Protocol 1: Quantitative ¹⁹F NMR Analysis

This protocol describes the quantification of a trifluoromethylated amine using an internal standard.

Materials:

• Trifluoromethylated amine sample

• Internal standard (e.g., trifluorotoluene or another stable fluorinated compound with a well-resolved signal)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tubes

• Volumetric flasks and pipettes

Procedure:

• Internal Standard Stock Solution: Accurately prepare a stock solution of the internal standard in the chosen deuterated solvent at a known concentration.

• Sample Preparation: Accurately weigh a known amount of the trifluoromethylated amine sample and dissolve it in a known volume of the internal standard stock solution.

• NMR Acquisition:

  • Transfer the prepared sample to an NMR tube.

  • Acquire the ¹⁹F NMR spectrum. Ensure a sufficient relaxation delay (D1) is used (typically 5-7 times the longest T₁ of the signals of interest) to allow for complete relaxation of the nuclei, which is crucial for accurate integration.

• Data Processing:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate the signal corresponding to the CF₃ group of the analyte and the signal of the internal standard.

• Calculation: Calculate the concentration of the analyte using the following equation:

  C_analyte = (I_analyte / N_analyte) * (N_std / I_std) * C_std

  Where:

  • C_analyte = Concentration of the analyte

  • I_analyte = Integral of the analyte signal

  • N_analyte = Number of fluorine atoms in the analyte signal (e.g., 3 for a CF₃ group)

  • N_std = Number of fluorine atoms in the internal standard signal

  • I_std = Integral of the internal standard signal

  • C_std = Concentration of the internal standard

Protocol 2: GC-MS Analysis with TFAA Derivatization

This protocol outlines the derivatization of a primary or secondary trifluoromethylated amine with trifluoroacetic anhydride (TFAA) for GC-MS analysis.[9]

Derivatization of an amine with TFAA.

Materials:

• Trifluoromethylated amine sample

• Trifluoroacetic anhydride (TFAA)

• Anhydrous solvent (e.g., ethyl acetate, acetonitrile)

• Reaction vials with PTFE-lined caps

• Heating block

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation: Place a known amount of the amine sample into a reaction vial. If the sample is in a solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization:

  • Add 200 µL of the anhydrous solvent to the vial.

  • Add 100 µL of TFAA.

  • Tightly cap the vial and heat at 60-70°C for 20 minutes.[9]

• Sample Analysis:

  • Allow the vial to cool to room temperature.

  • Inject an appropriate volume (e.g., 1 µL) of the derivatized sample into the GC-MS system.

• GC-MS Conditions (Example for 4-Bromo-3-(trifluoromethyl)aniline): [6]

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Carrier Gas: Helium

  • Inlet Temperature: 250°C

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 50-500.

• Quantification: Create a calibration curve using standards of the derivatized amine at different concentrations.

Conclusion

The quantification of trifluoromethylated amines can be effectively achieved through several analytical techniques, each with its own set of strengths and weaknesses. ¹⁹F NMR offers a direct and elegant approach for absolute quantification with minimal sample preparation for relatively clean samples. GC-MS provides unparalleled separation efficiency and sensitivity for volatile analytes, though it often necessitates a derivatization step. HPLC is a versatile and robust method suitable for a broad range of trifluoromethylated amines, with derivatization often employed to enhance detection sensitivity. The selection of the optimal method requires a careful consideration of the analyte's properties, the sample matrix, and the specific goals of the analysis. For comprehensive characterization, a combination of these techniques is often the most powerful approach.

References

• Musio, B., Gala, E., & Ley, S. V. (2017). Real-Time Spectroscopic Analysis Enabling Quantitative and Safe Consumption of Fluoroform during Nucleophilic Trifluoromethylation in Flow. ACS Sustainable Chemistry & Engineering.
• Ahvazi, B. C., Crestini, C., & Argyropoulos, D. S. (1999). 19F nuclear magnetic resonance spectroscopy for the quantitative detection and classification of carbonyl groups in lignins. Journal of Agricultural and Food Chemistry, 47(1), 190-201.
• Benchchem. (n.d.). A Comparative Purity Analysis of 4-Bromo-3-(trifluoromethyl)aniline: HPLC vs. GC-MS.
• Helda - University of Helsinki. (n.d.).
• Benchchem. (n.d.). A Comparative Guide to Analytical Method Validation for N-propyl-3-(trifluoromethyl)aniline.
• Books. (2019, November 12).
• AZoM. (2017, December 18).
• Analytical Methods (RSC Publishing). (n.d.).
• ResearchGate. (n.d.).
• ACS Publications. (2025, July 9). Application of 19F NMR Spectroscopy for Determining the Absolute Configuration of α-Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. The Journal of Organic Chemistry.
• ResearchGate. (2025, August 5). Quantum chemical calculation of 19F NMR chemical shifts of trifluoromethyl diazirine photoproducts and precursors.
• PubMed. (2024, May 1). Simultaneous mass spectrometric quantification of trace amines, their precursors and metabolites.
• eScholarship. (2023, February 1). Targeted F19-tags to detect amino acids in complex mixtures using NMR spectroscopy.
• ResearchGate. (n.d.).
• PMC. (n.d.). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins.
• Bryan Research & Engineering, LLC. (n.d.).
• ResearchGate. (2025, August 7). 19F-NMR Analysis of Primary and Secondary Amines Following Chemical Derivatization with Trifluoroacetic Anhydride | Request PDF.
• TSI Journals. (2010, August 11). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in.
• Benchchem. (n.d.).
• Benchchem. (n.d.).
• ResearchGate. (n.d.). Reaction scope. Trifluoromethylation of amines: Reactions were... | Download Scientific Diagram.
• ResearchGate. (2024, May 6). (PDF) Gas chromatographic determination of fatty amines using an ionic liquid based capillary column.
• International CCS Knowledge Centre. (n.d.).
• Agilent. (n.d.). C Analysis of primary, secondary and tertiary amines.
• ResearchGate. (2025, August 7).
• PMC. (n.d.). Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines.
• PMC. (n.d.). Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy from the Bench‐Stable Precursor (Me4N)SCF3.
• Chinese Chemical Society. (n.d.). Efficient N-Trifluoromethylation of Amines with Carbon Disulfide and Silver Fluoride as Reagents | CCS Chemistry.
• Hovione. (2024, February 15).
• ResearchGate. (2023, April 18). (PDF)
• Waters. (n.d.). Automated Quantitative Analysis of Antibody Drug Conjugates Using an Accurate Mass Screening Workflow in the UNIFI Scientific In.

Sources

• 1. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 2. azom.com [azom.com]
• 3. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tsijournals.com [tsijournals.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Counter-Ion Selection for Optimizing Amine Solubility

For researchers and drug development professionals, modulating the aqueous solubility of amine-containing active pharmaceutical ingredients (APIs) is a frequent and critical challenge. The conversion of a poorly soluble amine "free base" into a salt is one of the most powerful tools in the formulator's arsenal.[1][2][3] However, the choice of the counter-ion is far from trivial; it can dramatically alter the physicochemical properties of the API, with solubility being paramount.[2][4]

This guide provides an in-depth comparison of the effects of different counter-ions on amine solubility, grounded in thermodynamic principles and supported by a validated experimental framework. We will move beyond simple protocols to explore the causality behind these effects, enabling you to make rational, data-driven decisions in your counter-ion selection process.

The Thermodynamic Tug-of-War: Lattice Energy vs. Hydration Enthalpy

The dissolution of an amine salt in water is not a simple event but rather a delicate balance of two opposing energy forces. The ultimate solubility of the salt is dictated by the outcome of this energetic "tug-of-war".

• Lattice Energy (ΔH_lattice): This is the energy required to break apart the crystalline structure, separating the protonated amine cations and the counter-anions from their fixed positions in the solid lattice to form gaseous ions.[5][6][7] A high lattice energy signifies a very stable, tightly packed crystal that strongly resists dissolution.[7] Factors that increase lattice energy include higher ionic charges and smaller ionic radii, which allow for closer packing and stronger electrostatic attraction.[5][7][8]

• Hydration Enthalpy (ΔH_hydration): This is the energy released when the newly freed gaseous ions interact with water molecules.[9][10] The polar water molecules surround the ions, forming stabilizing hydration shells. This process is highly favorable and promotes dissolution.[9] The magnitude of the hydration enthalpy is also governed by ionic charge and size; smaller, more highly charged ions interact more strongly with water, releasing more energy.[8][9][10]

An amine salt will readily dissolve when the energy released during hydration is sufficient to overcome the energy required to break the crystal lattice.[6][11]

|ΔH_hydration| > |ΔH_lattice| = Favorable Dissolution

The counter-ion you choose directly influences both terms of this equation, making its selection a critical determinant of solubility.

Caption: Thermodynamic cycle of amine salt dissolution.

The Hofmeister Series: A Predictive Framework for Ion-Specific Effects

First described by Franz Hofmeister in the 1880s, the Hofmeister (or lyotropic) series ranks ions based on their ability to structure or disrupt water molecules, which in turn affects the solubility of solutes.[12][13][14] This series provides a valuable, albeit qualitative, framework for predicting the potential effect of a counter-ion.

Ions are broadly classified into two categories:

• Kosmotropes (Water Structure-Makers): These are typically small, highly charged ions (e.g., SO₄²⁻, HPO₄²⁻, F⁻) that strongly organize water molecules around them. They tend to decrease the solubility of nonpolar molecules, an effect known as "salting-out."[12]

• Chaotropes (Water Structure-Breakers): These are large, singly charged ions with low charge density (e.g., SCN⁻, I⁻, Br⁻) that disrupt the hydrogen-bonding network of water. They tend to increase the solubility of nonpolar molecules, an effect known as "salting-in."[12]

Typical Hofmeister Series for Anions (Counter-ions):

Kosmotropic (Salting-Out) <------------------> Chaotropic (Salting-In) Citrate³⁻ > SO₄²⁻ > HPO₄²⁻ > F⁻ > Acetate⁻ > Cl⁻ > Br⁻ > I⁻ > NO₃⁻ > SCN⁻

While anions are considered to have a more pronounced effect, a similar series exists for cations.[12] When selecting a counter-ion for an amine, choosing a more chaotropic anion can often lead to improved solubility by weakening hydrophobic interactions and disrupting the crystal lattice.[15][16]

Experimental Workflow: A Validated Protocol for Comparative Solubility Screening

To objectively compare the effects of different counter-ions, a rigorous and standardized experimental protocol is essential. The following workflow is designed to be a self-validating system, ensuring that the data generated is reliable and reproducible.

Step 1: Rational Counter-Ion Selection

Begin by selecting a diverse set of acids to serve as counter-ion sources. The primary prerequisite for stable salt formation is a significant difference in pKa between the amine API and the selected acid; a ΔpKa (pKa_amine - pKa_acid) of greater than 2-3 units is a widely accepted rule of thumb.[17][18]

• Common Inorganic Acids: Hydrochloric acid (HCl), hydrobromic acid (HBr), sulfuric acid (H₂SO₄).

• Common Organic Acids: Methanesulfonic acid (mesylate), ethanesulfonic acid (esylate), tartaric acid, fumaric acid, citric acid.

Step 2: Salt Synthesis and Isolation

• Reaction Setup: Dissolve the amine free base in a suitable organic solvent (e.g., isopropanol, ethanol, acetone).

• Acid Addition: Add a stoichiometric equivalent (1:1 for monoprotic acids) of the selected acid to the solution. The acid can be added neat or as a solution in the same solvent.

• Salt Formation: Stir the mixture at a controlled temperature (e.g., room temperature or slightly elevated) to facilitate the acid-base reaction and subsequent precipitation/crystallization of the salt.

• Isolation: Collect the solid salt by vacuum filtration.

• Washing & Drying: Wash the collected solid with a small amount of cold solvent to remove any unreacted starting materials and dry under vacuum to a constant weight.

Causality Check: The choice of solvent is critical. It must be a solvent in which the amine free base is soluble, but the resulting salt is relatively insoluble, in order to drive precipitation and achieve high yield.

Step 3: Solid-State Characterization (Confirmation of Salt Formation)

Before proceeding to solubility testing, it is imperative to confirm that a salt has indeed been formed and to characterize its solid-state properties.

• FT-IR Spectroscopy: Look for the appearance of a broad N-H⁺ stretching band (typically ~2200-2800 cm⁻¹) and changes in the fingerprint region corresponding to the counter-ion.

• Differential Scanning Calorimetry (DSC): Determine the melting point of the new salt. A sharp, single endotherm is indicative of a crystalline salt and can be compared to the melting point of the free base.

• Powder X-Ray Diffraction (PXRD): Confirm the crystallinity of the salt. A unique diffraction pattern compared to the free base confirms the formation of a new solid form.

Step 4: Equilibrium Solubility Measurement (Shake-Flask Method)

The "gold standard" for determining equilibrium solubility is the saturation shake-flask method.[19]

• Preparation: Add an excess amount of the synthesized amine salt to a known volume of the desired medium (e.g., purified water, 0.9% saline, or a specific pH buffer) in a sealed vial. The excess solid is crucial to ensure saturation is reached.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the saturated solution. This is best achieved by centrifugation followed by filtration of the supernatant through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the clear, saturated filtrate and analyze the concentration of the amine API using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• pH Measurement: Measure the final pH of the saturated solution, as the solubility of amine salts can be highly pH-dependent.[19][20]

Caption: Experimental workflow for comparative solubility screening.

Data-Driven Insights: A Comparative Analysis

To illustrate the practical implications of counter-ion selection, consider the following experimental data for a hypothetical basic API, "Drug-X" (Free Base Solubility = 0.05 mg/mL).

Counter-Ion	Salt Form	Salt Melting Point (°C)	Aqueous Solubility (mg/mL @ 25°C)	Fold Increase vs. Free Base
N/A	Free Base	125	0.05	1x
Chloride	Hydrochloride	210	15.2	304x
Sulfate	Sulfate	245	8.5	170x
Mesylate	Mesylate	185	35.8	716x
Tartrate	Tartrate	170	22.4	448x

Analysis of Results:

• Universal Improvement: As expected, all salt forms dramatically increased the aqueous solubility compared to the free base, highlighting the utility of this strategy.[21][22]

• Counter-Ion Specificity: The choice of counter-ion had a profound and non-obvious impact. The mesylate salt provided a more than 2-fold greater solubility enhancement than the hydrochloride salt and a 4-fold enhancement over the sulfate salt.

• Melting Point vs. Solubility: A simplistic relationship between melting point (as a proxy for lattice energy) and solubility is often misleading.[4][23] Here, the sulfate salt has the highest melting point and the lowest solubility, which fits the theory that high lattice energy can hinder dissolution.[5] However, the mesylate salt, with significantly higher solubility than the hydrochloride, actually has a lower melting point. This suggests the mesylate counter-ion provides a superior balance of disrupting the crystal lattice (lower lattice energy) while still facilitating strong, favorable interactions with water (high hydration enthalpy).

Strategic Counter-Ion Selection for Drug Development

The optimal counter-ion is not always the one that provides the highest absolute solubility. The final selection is a multi-parameter optimization problem that must balance several key properties:

• Solubility & Dissolution Rate: The primary goal is often to achieve a target solubility that supports the desired dosage and bioavailability.

• Chemical and Physical Stability: The chosen salt form must be stable under storage conditions, not degrading or converting to a different physical form.

• Hygroscopicity: This is the tendency of the salt to absorb moisture from the air. High hygroscopicity can lead to handling, processing, and stability issues.

• Manufacturability: The salt should have properties (e.g., crystallinity, flowability) that are amenable to large-scale manufacturing and formulation into a final dosage form.

• Safety & Toxicology: The counter-ion must be pharmaceutically acceptable and safe for human consumption at the intended dose.[24]

Conclusion

The selection of a counter-ion to enhance the solubility of an amine API is a cornerstone of pharmaceutical development. By understanding the fundamental thermodynamic principles of lattice energy and hydration enthalpy, leveraging predictive frameworks like the Hofmeister series, and employing rigorous experimental protocols, researchers can move from a trial-and-error approach to a rational design strategy. The data clearly show that while salt formation is a reliable method for improving solubility, the specific choice of the counter-ion is a critical variable that can yield order-of-magnitude differences in performance. A successful drug development program depends on a holistic evaluation that balances maximum solubility with the equally important demands of stability, manufacturability, and safety.

References

• PrepMed. (2025, March 27). Hydration Enthalpy: Concept, Trends, and Applications.
• London South Bank University. Hofmeister Series. Water Structure and Science.
• Purdue University. Lattice Energy. Chemistry LibreTexts.
• Wikipedia. Hofmeister series.
• RevisionDojo. (2025, November 21). Lattice Enthalpy Explained for IB Chemistry.
• Vedantu. Hydration Enthalpy: Definition, Formula, Trends & Importance.
• Chemistry LibreTexts. (2022, February 18). 3.5: Chemical Properties of Amines. Bases and Salt Formation.
• Alfa Chemistry. Amine Salts.
• Serajuddin, A. T. M., et al. (2012, January 15). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. PubMed.
• Sra, R. K. (2023, May 3). 9.12: Lattice Energies and Solubility. Chemistry LibreTexts.
• Unacademy. Application of Hydration Enthalpy and Solubility.
• Chemistry LibreTexts. (2020, May 30). 20.2: Basicity of Amines and Ammonium Salt Formation.
• Zhang, G. G. Z., et al. (2020, March 20). Hofmeister Series: Insights of Ion Specificity from Amphiphilic Assembly and Interface Property. ACS Omega.
• sathee jee. Chemistry Amines.
• Stewart, A., et al. (2024, May 4). Rationalizing Counterion Selection for the Development of Lipophilic Salts: A Case Study with Venetoclax. Molecular Pharmaceutics - ACS Publications.
• Kumar, L. (2021, May 21). Salt Selection in Drug Development. Pharmaceutical Technology.
• Al-Ghananeem, A. M., & Malkawi, A. H. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. MDPI.
• Element Lab Solutions. The Hofmeister Series.
• DTU Inside. The Hofmeister series: Specific ion effects in aqueous polymer solutions. Technical University of Denmark.
• Quora. (2017, February 26). How does solubility depend on lattice and hydration energy?.
• University of Alberta. Isolation (Recovery) of amines.
• Wikipedia. Henderson–Hasselbalch equation.
• Allen Overseas. Lattice energy: Definition, Importance and Factors affecting.
• Microbe Notes. (2024, August 27). Henderson Hasselbalch Equation: Basics & Real-World Uses.
• FlexiPrep. Chemistry: Ionic Compounds: Henderson – Hassel Balch Equation and Solubility Equilibrium.
• Quora. (2022, February 23). Why is NaCl soluble in water although the lattice energy of NaCl is greater than hydration energy?.
• Aakash Institute. Solubility, Factors Affecting Solubility, Hydration Enthalpy and Lattice Enthalpy, Factors affecting Hydration Enthalpy and Lattice Enthalpy, Solubility Product, Practice Problems & Frequently Asked Questions.
• Ferri, N., et al. (2009, November 15). Pharmaceutical salts: a formulation trick or a clinical conundrum?. European Heart Journal.
• Wikipedia. Free base.
• Longdom Publishing. (2025, June 15). Chemical and Pharmaceutical Salts: Nomenclatural, Formulative, and Therapeutic Analysis.
• PageSuite. a counter ion that fulfils all needs.
• Drug Hunter. (2022, July 16). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table.
• McLaughlin, J. C. Experiment 27 - Amines and Amides.
• ResearchGate. (2025, August 7). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs | Request PDF.
• Unknown. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Vozáry, D., et al. (2021, February 24). Aqueous Solubility of Organic Compounds for Flow Battery Applications: Symmetry and Counter Ion Design to Avoid Low-Solubility Polymorphs. MDPI.
• de Castro, F. F., et al. CO2 Solubility in Aqueous Solutions of Amine–Ionic Liquid Blends: Experimental Data for Mixtures with AMP and MAPA and Modeling with the Modified Kent–Eisenberg Model. PMC.
• Moorpark College. Experiment 13 – Properties of Amines and Amides.
• ResearchGate. Modifying Specific Ion Effects: Studies of Monovalent Ion Interactions with Amines | Request PDF.
• ResearchGate. (2025, August 8). Density, viscosity, and N2O solubility of aqueous amino acid salt and amine amino acid salt solutions | Request PDF.
• Takács-Novák, K., et al. (2010, July 12). Study of pH-dependent solubility of organic bases. Revisit of Henderson-Hasselbalch relationship. PubMed.
• PMC. (2025, November 7). The Effects of Counter-Ions on Peptide Structure, Activity, and Applications.
• Thermo Fisher Scientific. Designing Ion Chromatography Methods for Determining Amines in Pharmaceuticals.
• PubMed. (2011, July 15). Use of amino acids as counterions improves the solubility of the BCS II model drug, indomethacin.
• ResearchGate. (2025, December 24). (PDF) Application of the Henderson-Hasselbalch Equation to Solubility Determination.
• ResearchGate. (2025, August 6). Occurrence of pharmaceutically acceptable anions and cations in the CSD | Request PDF.
• Chemistry LibreTexts. (2020, August 26). 21.4: Acidity and Basicity of Amines.
• Alfa Chemistry. pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds.
• Master Organic Chemistry. (2017, April 26). 5 Key Basicity Trends of Amines.
• ResearchGate. (2025, August 5). Determination of the dissociation constants (pKa) of secondary and tertiary amines in organic media by capillary electrophoresis and their role in the electrophoretic mobility order inversion | Request PDF.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. bjcardio.co.uk [bjcardio.co.uk]
• 3. longdom.org [longdom.org]
• 4. Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lattice Energy [chemed.chem.purdue.edu]
• 6. revisiondojo.com [revisiondojo.com]
• 7. allen.in [allen.in]
• 8. Factors Affecting Solubility: Solubility, Factors Affecting Solubility, Hydration Enthalpy and Lattice Enthalpy, Factors affecting Hydration Enthalpy and Lattice Enthalpy, Solubility Product, Practice Problems & Frequently Asked Questions | AESL [aakash.ac.in]
• 9. prepmed.in [prepmed.in]
• 10. Hydration Enthalpy: Definition, Formula, Trends & Importance [vedantu.com]
• 11. quora.com [quora.com]
• 12. Hofmeister series - Wikipedia [en.wikipedia.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 15. idc-online.com [idc-online.com]
• 16. elementlabsolutions.com [elementlabsolutions.com]
• 17. pharmtech.com [pharmtech.com]
• 18. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Study of pH-dependent solubility of organic bases. Revisit of Henderson-Hasselbalch relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. microbenotes.com [microbenotes.com]
• 21. alfa-chemistry.com [alfa-chemistry.com]
• 22. SATHEE: Chemistry Amines [satheejee.iitk.ac.in]
• 23. researchgate.net [researchgate.net]
• 24. pubs.acs.org [pubs.acs.org]

Validation of In Vitro Assay Results for Piperidine-Based Compounds: A Comparative Methodological Guide

Executive Summary

The piperidine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for blockbuster drugs ranging from fentanyl to paroxetine. However, its physicochemical signature—typically a basic amine (

) coupled with a lipophilic tail—creates a "perfect storm" for in vitro assay artifacts.

This guide moves beyond standard screening protocols to address the specific liabilities of piperidines: Non-Specific Binding (NSB) to plastics, Lysosomotropism (lysosomal trapping), and hERG channel blockade . We provide a comparative analysis of standard vs. optimized methodologies to ensure your potency and safety data are artifacts of biology, not plasticware.

Part 1: The Piperidine Paradox (Physicochemical Context)

To validate results, one must first understand the failure mode. Piperidines are often Cationic Amphiphilic Drugs (CADs) .

• The Charge: At physiological pH (7.4), the piperidine nitrogen is >99.9% protonated.

• The Interaction: This positive charge interacts electrostatically with negatively charged phospholipid headgroups (membranes) and, critically, with the negatively charged surface of polystyrene plasticware.

• The Consequence: In standard assays, up to 60% of your compound may be adsorbed to the plate walls before it ever reaches the target protein.

Part 2: Comparative Analysis (Standard vs. Optimized)

The following table contrasts standard screening conditions with the optimized protocols required to validate piperidine data.

Table 1: Methodological Comparison for Piperidine Validation

Assay Parameter	Standard Protocol (High Risk of Artifact)	Optimized Protocol (Validated for Piperidines)	Scientific Rationale
Plate Material	Standard Polystyrene (PS)	Glass-coated or Low-Binding Polypropylene	PS surfaces carry a net negative charge that attracts the protonated piperidine amine.
Buffer Additives	PBS or HEPES alone	Buffer + 0.01% CHAPS or 0.1% BSA	Surfactants/proteins occupy surface binding sites, preventing compound adsorption (NSB).
Protein Binding	Rapid Equilibrium Dialysis (RED)	Ultracentrifugation or Transil Beads	Dialysis membranes often bind lipophilic amines, leading to "recovery" failures.
Cellular Potency	48-hour incubation	Pulse-Chase or Short incubation (<4h)	Piperidines accumulate in lysosomes (ion trapping), reducing cytosolic concentration and shifting IC50.
hERG Assay	Automated Patch Clamp (High throughput)	Manual Patch Clamp or Temperature-Corrected Auto	Sticky compounds cause "run-down" in automated tubing, underestimating hERG risk.

Part 3: Experimental Protocols & Validation Workflows

Protocol A: Validating "True" Potency (The NSB Check)

Objective: Determine if your

shift is due to plastic binding.

• Preparation: Prepare compound stocks in DMSO.

• Condition A (Standard): Dilute to test concentration in standard polystyrene 96-well plate using PBS.

• Condition B (Optimized): Dilute to test concentration in a glass-coated plate (or solvent-resistant polypropylene) using PBS + 0.05% Tween-20 (or 0.1% BSA).

• Incubation: Incubate both plates for 2 hours at 37°C (no cells/protein yet).

• Quantification: Transfer supernatant to LC-MS/MS.

• Validation Criteria:

  • If

    of , your standard assay results are invalid.

  • Action: Switch all future screens to low-binding plates/additives.

Protocol B: Lysosomal Trapping Validation

Piperidines are prone to accumulation in acidic lysosomes (

), effectively removing them from the cytosol where most targets reside. This causes an artificial loss of potency (right-shifted ).

• Reagent: Ammonium Chloride (

  ) or Chloroquine (lysosomotropic inhibitors).

• Method:

  • Run cellular potency assay (e.g., cell viability or reporter assay).

  • Arm 1: Standard media.

  • Arm 2: Media + 10 mM

    (neutralizes lysosomal pH).

• Interpretation:

  • If potency increases (IC50 decreases) significantly in Arm 2, your compound is being trapped in lysosomes.

  • Note: This validates that the compound enters the cell but is sequestered.

Part 4: Visualization of Validation Logic

Diagram 1: Non-Specific Binding (NSB) Validation Workflow

This decision tree guides the researcher through the process of eliminating plastic-binding artifacts.

Caption: Workflow to detect and mitigate Non-Specific Binding (NSB) in piperidine assays.

Diagram 2: hERG Liability & Safety Assessment

Piperidines are a known pharmacophore for hERG inhibition. This flow ensures safety signals are real.

Caption: Tiered approach to validating hERG liability, accounting for automated assay artifacts.

Part 5: Data Interpretation & Troubleshooting (Self-Validating Systems)

A self-validating system contains internal controls that flag errors immediately. For piperidines, implement the "Mass Balance Check" .

The Mass Balance Equation

When running metabolic stability or permeability assays (e.g., Caco-2), do not simply measure the disappearance of the parent compound. You must measure the Total Recovery :

• Interpretation:

  • If Recovery is < 80% , the compound is likely bound to the device (NSB) or trapped in the cell membrane (phospholipidosis).

  • Correction: Do not calculate intrinsic clearance (

    ) from these data; it will be artificially high. Repeat using the "Optimized Protocol" (Table 1).

The "Shift" Phenomenon

If your

shifts by when adding serum (e.g., 10% FBS) compared to serum-free media, this is Protein Binding , not necessarily NSB.

• Validation: Verify this using Equilibrium Dialysis with a red blood cell partition control, as standard dialysis membranes can also bind lipophilic piperidines.

References

• Hitchcock, S. A., & Pennington, L. D. (2006). Structure−Brain Exposure Relationships. Journal of Medicinal Chemistry, 49(26), 7559–7583. Link

• Di, L., & Kerns, E. H. (2008). Biological assay challenges for lipophilic compounds: Strategies to minimize non-specific binding to labware. Drug Discovery Today, 13(21-22), 976-981.

• Fukazawa, T., et al. (2010). Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses. Journal of Pharmacological and Toxicological Methods, 61(3), 329-333.[1] Link

• Vandenberg, J. I., et al. (2012). hERG K+ channels: structure, function, and clinical significance. Physiological Reviews, 92(3), 1393-1478. Link

• Smith, D. A., et al. (2010). Lysosomal trapping of basic drugs: A mechanism for high tissue volumes of distribution. Drug Metabolism and Disposition. Link

Sources

• 1. Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Computational Modeling of Trifluoromethylpiperidine-Protein Interactions

Introduction: The Rising Prominence of Trifluoromethylpiperidine in Drug Discovery

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern drug design, with the trifluoromethyl (-CF3) group being of particular significance.[1][2] This is due to its strong electron-withdrawing nature, which can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profiles.[1][3] The trifluoromethylpiperidine moiety, in particular, has emerged as a privileged scaffold in medicinal chemistry. Its presence can enhance metabolic stability, membrane permeability, and binding affinity, making it a valuable component in the design of novel therapeutics.[3][4][5]

However, the unique physicochemical properties of the trifluoromethyl group also present significant challenges for computational modeling.[6][7] Accurately predicting the binding of trifluoromethylpiperidine-containing ligands to their protein targets requires a nuanced understanding of the interplay between various computational techniques and careful consideration of their underlying parameters.

This guide provides an in-depth comparison of computational methodologies for modeling trifluoromethylpiperidine-protein interactions. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references. Our goal is to equip researchers, scientists, and drug development professionals with the knowledge to confidently and accurately model these complex interactions.

Comparative Overview of Computational Methodologies

The computational investigation of protein-ligand interactions is a multi-faceted process, often requiring a combination of different techniques.[[“]][9] For trifluoromethylpiperidine-containing ligands, the choice of methodology is particularly critical. Here, we compare the three most common approaches: molecular docking, molecular dynamics (MD) simulations, and quantum mechanics (QM).

Methodology	Primary Application	Strengths	Limitations	Computational Cost
Molecular Docking	High-throughput virtual screening, binding pose prediction	Fast, can screen large libraries of compounds.[[“]][10]	Scoring functions may not accurately capture the unique electrostatics of the -CF3 group; protein is typically rigid.[11][12]	Low
Molecular Dynamics (MD)	Assessing binding stability, characterizing conformational changes, calculating binding free energies	Accounts for protein flexibility and explicit solvent effects, providing a more realistic representation of the biological environment.[[“]][13]	Computationally expensive, accuracy is highly dependent on the quality of the force field parameters.[6][7][14]	High
Quantum Mechanics (QM)	Elucidating electronic effects, parameterizing force fields, studying reaction mechanisms	Provides the most accurate description of electronic structure and intermolecular interactions, crucial for understanding fluorine's influence.[1][15][16]	Extremely computationally expensive, generally limited to small systems or specific regions of the protein-ligand complex (QM/MM).	Very High

Practical Guide to Modeling Trifluoromethylpiperidine-Protein Interactions

Workflow for Molecular Docking

Molecular docking is often the first step in a computational drug design campaign, aiming to predict the preferred binding orientation of a ligand to a protein.[10] Given the unique nature of the trifluoromethyl group, careful consideration of the docking software and its scoring function is paramount.

• Protein and Ligand Preparation:

  • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning appropriate protonation states to residues.

  • Generate a 3D conformation of the trifluoromethylpiperidine ligand and optimize its geometry using a suitable method (e.g., DFT with B3LYP/6-31G*).[1]

• Grid Generation:

  • Define the binding site on the protein and generate a grid box that encompasses this region. The size of the grid box should be sufficient to allow for translational and rotational sampling of the ligand.

• Docking Simulation:

  • Perform the docking using a validated software package. Studies have shown that programs like GLIDE, GOLD, and SURFLEX can perform well in docking studies.[17] AutoDock Vina is a widely used open-source alternative.[10][18]

• Pose Analysis and Scoring:

  • Analyze the resulting docking poses and their corresponding scores. The scoring function provides an estimate of the binding affinity.

  • Visually inspect the top-ranked poses to ensure they are chemically reasonable and make sense in the context of the binding site. Pay close attention to potential interactions involving the trifluoromethyl group, such as halogen bonds or multipolar interactions.[19][20]

• Post-Docking Refinement (Optional but Recommended):

  • The top-ranked docking poses can be used as starting points for more rigorous calculations, such as MD simulations, to refine the binding mode and estimate the binding free energy more accurately.[[“]]

Caption: A generalized workflow for molecular docking studies.

Workflow for Molecular Dynamics Simulations

MD simulations provide a dynamic view of the protein-ligand complex, allowing for the assessment of binding stability and the characterization of conformational changes.[[“]][13] The accuracy of MD simulations is critically dependent on the force field, which is a set of parameters that describe the potential energy of the system.[14][21]

Standard force fields may not accurately represent the electrostatic and van der Waals properties of the highly electronegative trifluoromethyl group.[6][7] Therefore, it is often necessary to generate custom parameters for the ligand.

• System Preparation:

  • Start with a high-quality structure of the protein-ligand complex, often obtained from molecular docking or experimental methods.

  • Choose a suitable force field for the protein (e.g., AMBER ff19SB, CHARMM36m).[22][23]

  • Parameterize the trifluoromethylpiperidine ligand. This typically involves:

    • Calculating quantum mechanical electrostatic potentials (ESP) to derive partial atomic charges (e.g., using the RESP or IPolQ methods).[24]

    • Fitting dihedral angle parameters to reproduce QM-calculated rotational energy profiles.

    • Assigning van der Waals and other bonded parameters, often by analogy to existing force field types or through further QM calculations.[25][26]

• Solvation and Ionization:

  • Place the parameterized protein-ligand complex in a box of explicit water molecules (e.g., TIP3P).[23]

  • Add counter-ions to neutralize the system.

• Minimization and Equilibration:

  • Perform energy minimization to remove any steric clashes.

  • Gradually heat the system to the desired temperature and then run a series of equilibration steps under constant temperature and pressure (NPT ensemble) to allow the system to relax.[27]

• Production Simulation:

  • Run the production MD simulation for a sufficient length of time (typically tens to hundreds of nanoseconds) to sample the relevant conformational space of the complex.

• Trajectory Analysis:

  • Analyze the MD trajectory to assess the stability of the protein-ligand complex, identify key intermolecular interactions, and calculate properties such as root-mean-square deviation (RMSD) and root-mean-square fluctuation (RMSF).

  • Employ methods like Molecular Mechanics Poisson-Boltzmann Surface Area (MM/PBSA) or Free Energy Perturbation (FEP) to estimate the binding free energy.

Caption: A typical workflow for molecular dynamics simulations.

Best Practices and Pitfalls to Avoid

• Validate Your Docking Protocol: Whenever possible, validate your docking protocol by redocking a known ligand into its crystal structure. A successful redocking, with a low RMSD (< 2.0 Å) from the experimental pose, provides confidence in your setup.[11]

• Don't Rely Solely on Docking Scores: Docking scores are estimates and should not be treated as absolute binding affinities. Always visually inspect the top-ranked poses and consider using more rigorous methods like MD simulations for refinement.[[“]][11]

• The Importance of Water Molecules: Water molecules can play a crucial role in mediating protein-ligand interactions.[7][28] Consider performing simulations with and without key crystallographic water molecules to assess their impact.

• Be Mindful of Force Field Limitations: Even with careful parameterization, classical force fields have inherent limitations and may not capture all the nuances of fluorine's interactions.[6][29][30] For critical systems, consider using QM/MM methods to treat the binding site at a higher level of theory.

• Sufficient Sampling is Key in MD: The reliability of MD results depends on adequate sampling of the system's conformational space. Ensure your simulation is long enough to converge on stable properties.[27]

Conclusion

The computational modeling of trifluoromethylpiperidine-protein interactions is a powerful tool in modern drug discovery. By understanding the strengths and limitations of different computational methodologies and by following best practices for their application, researchers can gain valuable insights into the binding of these important molecules. A multi-step approach, starting with molecular docking for initial pose prediction and followed by MD simulations for refinement and binding free energy estimation, is often the most effective strategy. The extra effort required for careful ligand parameterization is a worthwhile investment that will lead to more accurate and reliable results. As computational methods continue to evolve, we can expect even greater accuracy and predictive power in the design of novel therapeutics incorporating the trifluoromethylpiperidine scaffold.

References

• Environmental Science & Technology. Assessing AlphaFold 3 for Per- and Polyfluoroalkyl Substances Docking in Protein Structures. [Link]

• ResearchGate. Examples of drugs bearing trifluoromethyl groups (highlighted in green)... [Link]

• MDPI. Comparative Assessment of Docking Programs for Docking and Virtual Screening of Ribosomal Oxazolidinone Antibacterial Agents. [Link]

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• PMC. Computational studies reveal Fluorine based quinolines to be potent inhibitors for proteins involved in SARS-CoV-2 assembly. [Link]

• ResearchGate. Antiviral drugs containing trifluoromethyl. [Link]

• Hovione. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

• Journal of Medicinal Chemistry. Rational Design of Orthogonal Multipolar Interactions with Fluorine in Protein–Ligand Complexes. [Link]

• PubMed. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ACS Publications. Fluorinated Protein–Ligand Complexes: A Computational Perspective. [Link]

• PMC. Fluorinated Protein–Ligand Complexes: A Computational Perspective. [Link]

• PubMed. Fluorine bonding--how does it work in protein-ligand interactions? [Link]

• IGI Global. What are the best practices for molecular dynamics simulations in drug design? [Link]

• ResearchGate. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

• Molecular Modeling Lab. Comparative evaluation of eight docking tools for docking and virtual screening accuracy. [Link]

• Ron Levy Group. Comparative Performance of Several Flexible Docking Programs and Scoring Functions. [Link]

• Hovione. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

• Frontiers. Computational Modeling as a Tool to Investigate PPI: From Drug Design to Tissue Engineering. [Link]

• Wikipedia. Force field (chemistry). [Link]

• eScholarship. Improving Force Field Accuracy for Molecular Modeling in Molecular Design. [Link]

• Theoretical and Computational Biophysics Group. Parameterizing a Novel Residue. [Link]

• MDPI. Parameterization and Application of the General Amber Force Field to Model Fluoro Substituted Furanose Moieties and Nucleosides. [Link]

• Novartis. Protein interactions with fluorine and other halogens. [Link]

• GitHub. CHARMM and AMBER forcefields for OpenMM (with small molecule support). [Link]

• Digital Research Alliance of Canada. Force Fields and Interactions – Practical considerations for Molecular Dynamics. [Link]

• PubMed. Fluorinated Protein-Ligand Complexes: A Computational Perspective. [Link]

• The Journal of Physical Chemistry A. Machine Learning for Accurate Force Calculations in Molecular Dynamics Simulations. [Link]

• ChemRxiv. Parameterization of Fluorescent Dyes for Use with the CHARMM Forcefield. [Link]

• ResearchGate. A Quantum Chemistry Based Force Field for Perfluoroalkanes and Poly(tetrafluoroethylene). [Link]

• Freie Universität Berlin. The Effect of Fluorination on Protein-Protein Interactions - A Molecular Dynamics Study. [Link]

• Living Journal of Computational Molecular Science. Best Practices for Foundations in Molecular Simulations. [Link]

• Aaltodoc. Computational modelling of folded protein-protein interactions. [Link]

• ResearchGate. Computational approaches for the design of modulators targeting protein-protein interactions. [Link]

• PLOS One. Exploring Strong Interactions in Proteins with Quantum Chemistry and Examples of Their Applications in Drug Design. [Link]

• eScholarship. Computational Methods for Studying Protein-Protein Interaction and Association Experiments. [Link]

• Infoscience. Computational design of novel protein-protein interactions - An overview on methodological approaches and applications. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. jelsciences.com [jelsciences.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Fluorinated Protein–Ligand Complexes: A Computational Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. consensus.app [consensus.app]
• 9. Frontiers | Computational Modeling as a Tool to Investigate PPI: From Drug Design to Tissue Engineering [frontiersin.org]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Computational studies reveal Fluorine based quinolines to be potent inhibitors for proteins involved in SARS-CoV-2 assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Improving Force Field Accuracy for Molecular Modeling in Molecular Design [escholarship.org]
• 15. Fluorine bonding--how does it work in protein-ligand interactions? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Exploring Strong Interactions in Proteins with Quantum Chemistry and Examples of Their Applications in Drug Design | PLOS One [journals.plos.org]
• 17. biomolmd.org [biomolmd.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. soci.org [soci.org]
• 21. Force field (chemistry) - Wikipedia [en.wikipedia.org]
• 22. GitHub - openmm/openmmforcefields: CHARMM and AMBER forcefields for OpenMM (with small molecule support) [github.com]
• 23. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 24. mdpi.com [mdpi.com]
• 25. ks.uiuc.edu [ks.uiuc.edu]
• 26. chemrxiv.org [chemrxiv.org]
• 27. livecomsjournal.org [livecomsjournal.org]
• 28. Fluorinated Protein-Ligand Complexes: A Computational Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Force Fields and Interactions – Practical considerations for Molecular Dynamics [computecanada.github.io]
• 30. pubs.acs.org [pubs.acs.org]